2-(2-Dimethylamino-cyclohexylamino)-ethanol

Core Science & Biosynthesis

2-(2-Dimethylamino-cyclohexylamino)-ethanol chemical properties and structure

An In-depth Technical Guide to 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol

Disclaimer: The compound "2-(2-Dimethylamino-cyclohexylamino)-ethanol" is not readily found in existing chemical literature or databases under this name. This guide presents a scientifically inferred analysis based on the most plausible chemical structure derived from the name: 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol . The properties, synthesis, and applications described herein are theoretical and extrapolated from established chemical principles and data on analogous compounds. Experimental validation is required to confirm these characteristics.

Introduction

The β-amino alcohol structural motif is a cornerstone in modern chemistry, renowned for its prevalence in pharmaceuticals, its role as a chiral ligand in asymmetric catalysis, and its utility as a versatile synthetic intermediate.[1][2] This guide provides a comprehensive technical overview of the novel compound 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol, a molecule that combines the key features of a secondary amine, a tertiary amine, and a primary alcohol within a chiral cyclohexane framework. Due to the absence of specific literature on this compound, this document serves as a predictive exploration of its chemical and physical properties, a proposed synthetic pathway, and its potential applications for researchers in drug discovery and materials science.

Chemical Structure and Properties

The name "2-(2-Dimethylamino-cyclohexylamino)-ethanol" suggests an ethanolamine core substituted with a 2-(dimethylamino)cyclohexyl group. This structure possesses multiple functional groups and stereocenters, leading to a rich and complex chemical profile.

Nomenclature and Stereochemistry

• IUPAC Name: 2-((1R,2R)-2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol (for one specific stereoisomer)

• Molecular Formula: C₁₀H₂₂N₂O

• Stereoisomerism: The molecule contains two chiral centers on the cyclohexane ring (at C1 and C2). This gives rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The cis and trans diastereomers will exhibit different physical properties and biological activities. The synthesis and separation of these isomers would be a critical aspect of its study.

Visualized Structure

Below is the chemical structure of one of the possible stereoisomers of 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol.

A 2D representation of the chemical structure.

Inferred Physicochemical Properties

The following properties are estimated based on structurally similar compounds such as N,N-Dimethylcyclohexylamine[3][4], 2-(Cyclohexylamino)ethanol[5], and N-Ethylcyclohexylamine[6][7].

Property	Inferred Value	Rationale
Molecular Weight	186.30 g/mol	Calculated from the molecular formula C₁₀H₂₂N₂O.
Appearance	Colorless to pale yellow liquid	Similar amino alcohols are typically liquids at room temperature.[3][8]
Odor	Amine-like, possibly musky or ammonia-like	Characteristic of short-chain amines and cyclohexylamine derivatives.[3][6]
Boiling Point	~220-250 °C	Higher than analogues like N,N-dimethylcyclohexylamine (159 °C) and 2-(cyclohexylamino)ethanol due to increased molecular weight and hydrogen bonding capability (both N-H and O-H).[4][9]
Density	~0.95 - 1.05 g/mL	Expected to be slightly less dense than or similar to water, consistent with related amino alcohols.
Solubility	Moderately soluble in water; soluble in organic solvents	The hydroxyl and amino groups will confer some water solubility, while the cyclohexane ring limits it. Expected to be miscible with alcohols and other polar organic solvents.[3]
pKa	~9.5 - 10.5 (for the secondary amine)	The pKa is expected to be in the typical range for secondary amines, influenced by the electronic effects of the substituents.

Proposed Synthesis and Experimental Protocol

The most direct and efficient method for synthesizing β-amino alcohols is the ring-opening of an epoxide with an amine. A plausible pathway for synthesizing 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol would involve the reaction of a suitable diamine precursor with ethylene oxide.

Synthetic Workflow

The proposed synthesis proceeds in two main stages: first, the synthesis of the N,N-dimethylcyclohexane-1,2-diamine precursor, followed by its reaction with ethylene oxide.

A multi-step synthesis beginning with cyclohexene oxide.

Detailed Experimental Protocol

This protocol is a generalized procedure and requires optimization for safety and yield.

Step 1: Synthesis of 2-(Dimethylamino)cyclohexan-1-ol

• Reaction Setup: In a pressure vessel, charge cyclohexene oxide and a twofold molar excess of aqueous dimethylamine.

• Reaction Conditions: Seal the vessel and heat to 80-100 °C for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up and Purification: After cooling, the excess dimethylamine and water are removed under reduced pressure. The resulting crude product can be purified by vacuum distillation to yield the trans-amino alcohol.

Step 2: Synthesis of N¹,N¹-Dimethylcyclohexane-1,2-diamine

This conversion can be achieved through several methods, such as a Mitsunobu reaction with a nitrogen nucleophile or by converting the alcohol to a good leaving group followed by substitution with an azide and subsequent reduction.

• Activation of Hydroxyl Group: The 2-(dimethylamino)cyclohexan-1-ol is dissolved in an aprotic solvent (e.g., dichloromethane) and cooled to 0 °C. Thionyl chloride or tosyl chloride is added dropwise in the presence of a base like pyridine or triethylamine.

• Azide Substitution: The resulting chloro or tosyl compound is reacted with sodium azide in a polar aprotic solvent like DMF at elevated temperatures.

• Reduction to Amine: The azide intermediate is then reduced to the primary amine using a standard procedure, such as catalytic hydrogenation (H₂ gas with a Palladium on carbon catalyst) or with a reducing agent like lithium aluminum hydride (LiAlH₄).

• Purification: The final diamine precursor is purified by vacuum distillation or column chromatography.

Step 3: Synthesis of 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol

• Reaction Setup: The N¹,N¹-dimethylcyclohexane-1,2-diamine is dissolved in a suitable solvent like methanol or ethanol in a cooled, sealed reaction vessel.

• Addition of Ethylene Oxide: Ethylene oxide (as a gas or a cooled liquid) is carefully introduced into the solution in a stoichiometric amount. The reaction is exothermic and requires careful temperature control.

• Reaction Conditions: The reaction is typically stirred at low temperature (0-10 °C) and then allowed to warm to room temperature. The reaction of primary or secondary amines with epoxides is generally efficient and selective, with over-alkylation being less of an issue than with alkyl halides due to the electron-withdrawing effect of the newly formed hydroxyl group.[10][11]

• Work-up and Purification: Once the reaction is complete, the solvent is removed under reduced pressure. The crude product, 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol, can be purified by vacuum distillation or column chromatography on silica gel.

Predicted Spectroscopic Data

Spectroscopic analysis is essential for structure elucidation. The following are predicted key features based on the functional groups present.[12][13][14]

Spectroscopy	Predicted Features
¹H NMR	- O-H proton: Broad singlet, ~1-5 ppm (disappears on D₂O exchange).- N-H proton: Broad singlet, ~1-4 ppm (disappears on D₂O exchange).- -CH₂-O- protons: Multiplet, ~3.5-3.8 ppm.- -CH₂-N- protons: Multiplet, ~2.6-3.0 ppm.- -N(CH₃)₂ protons: Sharp singlet (6H), ~2.2-2.6 ppm.- Cyclohexane protons: Complex multiplets, ~1.0-2.5 ppm.
¹³C NMR	- -CH₂-O carbon: ~60-70 ppm.- Carbons adjacent to amines: ~50-65 ppm.- -N(CH₃)₂ carbons: ~40-45 ppm.- Other cyclohexane carbons: ~20-40 ppm.
IR Spectroscopy	- O-H stretch: Strong, broad band, ~3200-3600 cm⁻¹.- N-H stretch: Moderate, sharp band, ~3300-3500 cm⁻¹.- C-H stretch (aliphatic): ~2850-2960 cm⁻¹.- C-O stretch: Strong band, ~1050-1150 cm⁻¹.- C-N stretch: Moderate band, ~1000-1250 cm⁻¹.

Potential Applications

Given its structure, 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol is a promising candidate for several applications in research and industry.

• Asymmetric Catalysis: Chiral amino alcohols are highly effective ligands for a variety of metal-catalyzed asymmetric reactions.[15] The stereoisomers of this compound could be explored as ligands for asymmetric reductions, additions, and other transformations, potentially offering unique selectivity due to the combination of a secondary and a tertiary amine for metal coordination.

• Pharmaceutical Intermediates: The β-amino alcohol moiety is a well-known pharmacophore present in numerous active pharmaceutical ingredients.[1] This novel scaffold could serve as a building block for the synthesis of new chemical entities with potential therapeutic activities.

• Polyurethane Catalysts: Tertiary amines, such as N,N-dimethylcyclohexylamine, are widely used as catalysts in the production of polyurethane foams. The presence of the dimethylamino group suggests that this compound could exhibit catalytic activity in polymerization reactions.

• Corrosion Inhibitors and Surfactants: The polar amine and hydroxyl groups can adsorb onto metal surfaces, making amino alcohols effective corrosion inhibitors.[2] They can also be derivatized to form specialty surfactants.

Inferred Safety and Handling

• Hazards: Based on analogous compounds like N-ethylcyclohexylamine and N,N-dimethylcyclohexylamine, this compound is predicted to be corrosive, causing severe skin burns and eye damage.[16][17] It is likely to be harmful if swallowed, inhaled, or absorbed through the skin.

• Handling: Should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[4][8]

Conclusion

While not currently documented in the chemical literature, 2-((2-(Dimethylamino)cyclohexyl)amino)ethan-1-ol represents an intriguing synthetic target. Its combination of multiple functional groups and inherent chirality makes it a molecule of significant interest for applications ranging from asymmetric catalysis to pharmaceutical development. The synthetic route proposed here, based on well-established epoxide ring-opening chemistry, provides a viable starting point for its preparation. The predicted chemical, physical, and spectroscopic properties outlined in this guide offer a foundation for future experimental investigation into this promising compound.

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An In-depth Technical Guide to 2-[2-(Dimethylamino)ethoxy]ethanol (CAS No. 1704-62-7)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-[2-(Dimethylamino)ethoxy]ethanol, a versatile tertiary amine with significant applications across various industrial and research sectors. This document will delve into its chemical and physical properties, primary applications, safety and handling protocols, and a detailed look into its role as a catalyst, particularly in polyurethane foam production.

Chemical Identity and Properties

2-[2-(Dimethylamino)ethoxy]ethanol, also known by synonyms such as Dimethylaminoethoxyethanol and DMAEE, is a colorless to yellowish liquid characterized by a distinct amine-like odor. Its chemical structure features a tertiary amine, an ether linkage, and a primary alcohol functional group, which collectively contribute to its unique reactivity and physical properties.

Table 1: Physicochemical Properties of 2-[2-(Dimethylamino)ethoxy]ethanol

Property	Value	Source
CAS Number	1704-62-7	[1]
Molecular Formula	C6H15NO2	[1]
Molecular Weight	133.19 g/mol	[1]
Appearance	Colorless to yellowish liquid
Odor	Amine-like
Boiling Point	95 °C at 15 mmHg	[2]
Density	0.954 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.442	[2]
Flash Point	93 °C (closed cup)	[3]
Solubility	Miscible with water

Primary Applications and Industrial Significance

The unique structural attributes of 2-[2-(Dimethylamino)ethoxy]ethanol make it a valuable compound in several industrial processes. Its primary application lies in its function as a catalyst, particularly in the production of polyurethane foams.[4] It effectively promotes both the gelling and blowing reactions, contributing to the final properties of the foam.

Beyond its catalytic role, this compound is utilized in:

• Surfactant production: It serves as a precursor in the synthesis of cationic surfactants, which are employed as corrosion inhibitors and biocides, especially in oilfield applications.[4]

• Intermediates in chemical synthesis: It is a building block for various other chemical products.[1][4]

• Process regulators and plasticizers: It finds use in regulating industrial processes and as a plasticizer.[1][4]

• Adhesives and Sealants: It is incorporated into the formulation of adhesives and sealants.

• Coatings and Fillers: It is used in coating products and as a thickener in fillers and putties.

• Carbon Dioxide Absorption: Its basic nature has led to research into its potential for absorbing greenhouse gases like CO2.[4]

Safety, Handling, and Toxicology

2-[2-(Dimethylamino)ethoxy]ethanol is a hazardous substance that requires careful handling to ensure personnel safety. It is classified as corrosive and can cause severe skin burns and eye damage.[5][6][7] Inhalation of its vapors can be harmful, and it is also harmful if absorbed through the skin or swallowed.[5][6][8]

Table 2: GHS Hazard Information

Hazard Statement	Description	Source
H227	Combustible liquid	[6]
H302 + H312	Harmful if swallowed or in contact with skin	[8]
H312	Harmful in contact with skin	[6]
H314	Causes severe skin burns and eye damage	[5][7]
H315	Causes skin irritation	[6]
H318	Causes serious eye damage	[6][7]
H331	Toxic if inhaled	[8]
H332	Harmful if inhaled	[5]

Recommended Handling and Storage Protocol

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[6]

• Skin Protection: Use chemically resistant gloves (e.g., butyl rubber, nitrile rubber), a protective suit, and an apron.[5][6]

• Respiratory Protection: In poorly ventilated areas or when dealing with spills, use a respirator with an appropriate filter for organic vapors.

Engineering Controls:

• Work in a well-ventilated area, preferably under a chemical fume hood.

• Ensure eyewash stations and safety showers are readily accessible.

Storage:

• Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[3]

• Keep containers tightly closed.[3]

• Incompatible with strong oxidizing agents, strong acids, and isocyanates.[2][5]

First Aid Measures:

• In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[3][6]

• In case of skin contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty of water. Seek medical attention if irritation persists.[3][6]

• If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[3][6]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Experimental Protocol: Catalytic Activity in Polyurethane Foam Formation

The following protocol outlines a general procedure to evaluate the catalytic efficacy of 2-[2-(Dimethylamino)ethoxy]ethanol in the formation of a flexible polyurethane foam.

Objective: To observe and quantify the effect of 2-[2-(Dimethylamino)ethoxy]ethanol on the reaction kinetics of polyurethane foam formation.

Materials:

• Polyol (e.g., a polyether polyol with a hydroxyl number of 45-55 mg KOH/g)

• Toluene diisocyanate (TDI) 80/20

• Deionized water (blowing agent)

• Silicone surfactant

• 2-[2-(Dimethylamino)ethoxy]ethanol (catalyst)

• Stannous octoate (co-catalyst)

• Paper cups and wooden spatula for mixing

• Stopwatch

• Fume hood

Experimental Workflow:

Caption: Workflow for evaluating catalyst performance in polyurethane foam formation.

Procedure:

• Premix Preparation: In a paper cup, accurately weigh and combine the polyol, deionized water, silicone surfactant, and 2-[2-(Dimethylamino)ethoxy]ethanol. Mix thoroughly with a wooden spatula for 30 seconds.

• Initiation of Gelling: Add the stannous octoate to the premix and stir for 15 seconds.

• Polymerization: Add the pre-weighed TDI to the mixture and immediately start vigorous mixing for 10 seconds.

• Data Recording: Simultaneously start the stopwatch upon the addition of TDI.

  • Cream Time: Record the time when the mixture begins to turn cloudy and creamy.

  • Gel Time (String Time): Record the time when fine strings of polymer can be pulled from the reacting mass with the spatula.

  • Rise Time (Tack-Free Time): Record the time when the foam has reached its maximum height and the surface is no longer tacky to the touch.

• Curing: Allow the foam to cure in the fume hood for at least 24 hours before any physical property testing.

Causality in Experimental Choices:

• The use of both an amine catalyst (2-[2-(Dimethylamino)ethoxy]ethanol) and a tin catalyst (stannous octoate) is standard practice. The amine catalyst primarily promotes the water-isocyanate (blowing) reaction, while the tin catalyst predominantly accelerates the polyol-isocyanate (gelling) reaction. The balance between these two catalysts is crucial for achieving the desired foam properties.

• The vigorous and timed mixing is essential to ensure a homogenous reaction mixture, leading to a uniform cell structure in the final foam.

Synthesis Pathway

A common industrial method for the synthesis of 2-[2-(Dimethylamino)ethoxy]ethanol involves the reaction of diethylene glycolamine with paraformaldehyde and formic acid.[2] This process, a variation of the Eschweiler-Clarke reaction, results in the methylation of the primary amine.

Caption: Simplified synthesis pathway for 2-[2-(Dimethylamino)ethoxy]ethanol.

Conclusion

2-[2-(Dimethylamino)ethoxy]ethanol is a multifunctional chemical with significant industrial utility, primarily as a catalyst in the polyurethane industry. Its unique combination of a tertiary amine, ether, and alcohol functional groups provides a balance of reactivity that is beneficial in various applications. However, its hazardous nature necessitates strict adherence to safety and handling protocols. A thorough understanding of its properties and reactivity is essential for its safe and effective use in both research and industrial settings.

References

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• PubChem. (n.d.). 2-(2-(Dimethylamino)ethoxy)ethanol. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme. (2013, June 28). Ethanol, 2-(dimethylamino)-: Human health tier II assessment.

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Structural Elucidation and Analytical Profiling of 2-(2-Dimethylamino-cyclohexylamino)-ethanol: A Technical Guide for Advanced Organic Synthesis

Executive Summary

2-(2-Dimethylamino-cyclohexylamino)-ethanol is a highly functionalized, unsymmetrical 1,2-diaminocyclohexane derivative. Featuring a rigid cyclohexane backbone substituted with both a tertiary amine (dimethylamino) and a secondary amine appended to a primary alcohol (ethanolamino), this molecule represents a sophisticated scaffold for advanced organic synthesis.

For drug development professionals and synthetic chemists, this compound acts as a versatile building block. Its structural geometry allows it to function as a tridentate (N,N,O) hemilabile ligand in transition-metal catalysis, or as a conformationally restricted pharmacophore in medicinal chemistry. This whitepaper provides an in-depth technical analysis of its physicochemical properties, self-validating analytical methodologies for structural confirmation, and mechanistic insights into its catalytic utility.

Physicochemical Profiling & Structural Analysis

The foundation of utilizing any complex diamine lies in a rigorous understanding of its molecular composition. The cyclohexane core enforces a rigid chair conformation, which is the primary driver for stereocontrol when this scaffold is utilized in asymmetric environments.

The molecular formula C10H22N2O dictates a specific isotopic envelope and an exact monoisotopic mass of 186.1732 Da , which serves as the primary target for high-resolution mass spectrometry 1[1].

Quantitative Physicochemical Profile

To facilitate stoichiometric calculations and analytical targeting, the quantitative data for the compound is summarized below:

Parameter	Value	Analytical & Synthetic Significance
Chemical Formula	C10H22N2O	Determines isotopic distribution and elemental analysis targets[2].
Molecular Weight	186.29 g/mol	Critical for precise stoichiometric calculations in cross-coupling.
Monoisotopic Mass	186.1732 Da	The exact mass target for HRMS structural validation[1].
Theoretical [M+H]+	187.1805 m/z	The primary pseudomolecular ion observed in ESI+ MS.
H-Bond Donors	2 (-NH, -OH)	Influences aqueous solubility and biological receptor binding.
H-Bond Acceptors	3 (N, N, O)	Defines the coordination denticity (tridentate) for metal chelation.

Analytical Methodologies for Structural Validation

To ensure scientific integrity, the structural elucidation of 2-(2-Dimethylamino-cyclohexylamino)-ethanol must rely on self-validating analytical systems. The following protocols detail the causal logic behind the instrument parameters required to definitively prove the C10H22N2O formula and its regiochemistry.

Protocol 1: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

Objective: Determine the exact monoisotopic mass to validate the elemental composition.

• Analyte Preparation: Dissolve 1.0 mg of the synthesized compound in 1.0 mL of LC-MS grade methanol. Dilute 1:100 in a solution of 50:50 Methanol:Water containing 0.1% Formic Acid (v/v).

  • Causality: Formic acid acts as a proton donor, driving the equilibrium toward the formation of the intact [M+H]+ pseudomolecular ion. Methanol lowers the surface tension of the electrospray droplets, enhancing the efficiency of desolvation and ionization.

• Self-Validating Lock-Mass Calibration: Co-infuse a reference standard, such as Leucine Enkephalin (theoretical [M+H]+m/z 556.2771), through a secondary orthogonal sprayer (LockSpray).

  • Causality: Time-of-Flight (TOF) analyzers are subject to minute thermal expansions that drift the mass axis. The lock-mass provides a known reference in every alternating scan, allowing the acquisition software to dynamically correct the mass axis in real-time, ensuring sub-5 ppm mass accuracy.

• Acquisition & Data Processing: Acquire positive ion mode (ESI+) data over m/z 50–500. Extract the peak at m/z 187.1805.

  • Causality: The theoretical exact mass of C10H22N2O is 186.1732 Da2[2]. The addition of a proton (1.0073 Da) yields a theoretical [M+H]+ of 187.1805. A measured mass within 0.0009 Da of this value definitively confirms the elemental composition.

Protocol 2: 2D Nuclear Magnetic Resonance (NMR) Regiochemical Mapping

Objective: Confirm the 1,2-substitution pattern on the cyclohexane ring and differentiate the two amine appendages.

• Sample Preparation & Internal Referencing: Dissolve 15 mg of the compound in 0.6 mL of Deuterated Chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl3 provides a deuterium lock signal to stabilize the spectrometer's magnetic field. TMS acts as an internal standard (0.00 ppm) to self-validate the chemical shift axis, ensuring that slight variations in magnetic field homogeneity do not skew the structural assignment.

• 1D 1H and 13C Acquisition: Acquire a standard 1H spectrum (16 scans) and a 13C{1H} decoupled spectrum (512 scans).

  • Causality: The 1H spectrum will reveal a distinct 6H singlet for the -N(CH3)2 group (approx. 2.2 ppm), distinguishing it from the complex multiplets of the cyclohexane ring. The 13C spectrum must show exactly 10 distinct carbon environments, validating the C10 skeleton.

• Heteronuclear Multiple Bond Correlation (HMBC): Acquire a 2D HMBC spectrum optimized for a long-range coupling constant (nJ_CH) of 8 Hz.

  • Causality: HMBC reveals correlations across 2 to 3 bonds. To prove the regiochemistry, one must observe a cross-peak between the N-methyl protons and the C2 methine carbon of the cyclohexane ring. Similarly, the methylene protons of the ethanol group must show an HMBC correlation to the C1 methine carbon. This definitively maps the dimethylamino group to C2 and the ethanolamino group to C1.

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the self-validating analytical workflow used to confirm the structure of 2-(2-Dimethylamino-cyclohexylamino)-ethanol.

Fig 1: Self-validating analytical workflow for the structural elucidation of C10H22N2O.

Mechanistic Insights: Coordination Chemistry & Applications

The 1,2-diaminocyclohexane motif is a cornerstone of asymmetric synthesis, famously utilized in the Jacobsen-Katsuki epoxidation and various transition-metal-catalyzed asymmetric transformations 3[3].

By appending an ethanol group to one of the nitrogen atoms, 2-(2-Dimethylamino-cyclohexylamino)-ethanol is upgraded from a standard bidentate (N,N) ligand to a versatile tridentate (N,N,O) hemilabile ligand .

The Causality of Hemilability in Catalysis: In transition metal catalysis (e.g., Ruthenium, Copper, or Zinc complexes), the hard oxygen donor of the hydroxyl group coordinates to the metal center to stabilize the resting state of the catalyst. However, because the metal-oxygen bond in late transition metals is relatively labile (hemilabile), it can temporarily dissociate under catalytic conditions. This dissociation creates a vacant coordination site, allowing the substrate to bind and undergo transformation. Meanwhile, the rigid 1,2-diamine backbone remains firmly chelated, maintaining the strict chiral environment required for high stereoinduction.

References

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Safety Data Sheet (SDS) for 2-(2-Dimethylamino-cyclohexylamino)-ethanol

An In-depth Technical Guide to the Safe Handling of 2-(2-Dimethylamino-cyclohexylamino)-ethanol

Disclaimer: No specific has been identified in publicly available databases. This guide has been compiled by a Senior Application Scientist to provide a comprehensive safety overview based on established principles of chemical safety and data from structurally analogous compounds, namely 2-(dimethylamino)ethanol (DMAE) and 2-[2-(dimethylamino)ethoxy]ethanol (DMAEE). The recommendations herein are conservative and intended to ensure the highest degree of safety for researchers, scientists, and drug development professionals.

Introduction

2-(2-Dimethylamino-cyclohexylamino)-ethanol is a bifunctional molecule containing both tertiary amine and primary alcohol functional groups. This structure suggests it shares properties with other amino alcohols, which are known for their basicity and potential to be corrosive or irritant.[1] In the absence of a dedicated Safety Data Sheet (SDS), a proactive and informed approach to safety is paramount. This guide provides a detailed examination of the potential hazards and safe handling practices for this compound, drawing upon data from the closely related and well-characterized molecules, DMAE and DMAEE. By understanding the properties and hazards of these analogs, we can construct a robust safety protocol for handling 2-(2-Dimethylamino-cyclohexylamino)-ethanol.

Chemical Identification and Physicochemical Properties

A foundational aspect of safe chemical handling is the understanding of its physical and chemical properties. The following table summarizes key properties for the analogous compounds, which can be used to infer the likely properties of 2-(2-Dimethylamino-cyclohexylamino)-ethanol.

Property	2-(dimethylamino)ethanol (DMAE)	2-[2-(dimethylamino)ethoxy]ethanol (DMAEE)	2-(2-Dimethylamino-cyclohexylamino)-ethanol (Inferred)
Molecular Formula	C4H11NO[2]	C6H15NO2[3]	C10H22N2O
Molecular Weight	89.14 g/mol [4]	133.19 g/mol [3]	186.30 g/mol
Appearance	Clear, colorless to slightly yellow liquid[2][5]	Colorless to yellowish liquid	Likely a liquid at room temperature
Odor	Amine-like, rotten-egg like[2][5]	Amine-like	Likely has an amine-like odor
Boiling Point	Not specified	95 °C at 15 mmHg	Likely a high boiling point
Flash Point	40 °C (closed cup)[4]	93 °C (closed cup)[6]	Likely combustible
Density	0.89 g/cm3 at 20 °C[4]	0.954 g/mL at 25 °C	Likely has a density similar to water
Solubility in Water	Miscible[5]	Miscible	Likely miscible with water
pH	10.5-11 (100 g/L solution)[4]	Not specified	Expected to be strongly basic

Hazard Identification and Classification

Based on the hazard classifications of its analogs, 2-(2-Dimethylamino-cyclohexylamino)-ethanol should be handled as a hazardous substance. The GHS classifications for the analogs suggest a similar profile for our target compound.

• DMAE: Classified as a flammable liquid, harmful if swallowed or in contact with skin, toxic if inhaled, and causes severe skin burns and eye damage.[2]

• DMAEE: Classified as harmful in contact with skin and causes serious eye damage.[7] It is also noted to cause severe skin burns and eye damage.[3]

Therefore, it is prudent to assume that 2-(2-Dimethylamino-cyclohexylamino)-ethanol is:

• Corrosive: Likely to cause severe skin burns and serious eye damage.[5][8][9]

• Harmful: Potentially harmful if swallowed, inhaled, or in contact with skin.[5][7]

• Irritant: May cause respiratory irritation.[2]

Safe Handling and Storage Procedures

The following procedures are recommended for the safe handling and storage of 2-(2-Dimethylamino-cyclohexylamino)-ethanol, based on best practices for corrosive amino alcohols.[10][11]

Handling

• Work in a well-ventilated area, preferably within a chemical fume hood.[7]

• Avoid contact with skin, eyes, and clothing.[6][7]

• Wear appropriate personal protective equipment (PPE), as detailed in Section 4.[7]

• Use explosion-proof equipment and take precautionary measures against static discharge, as the compound may be combustible.[7][10]

• Wash hands thoroughly after handling.[7]

Storage

• Store in a cool, dry, and well-ventilated area, away from direct sunlight.[7][10]

• Keep containers tightly closed to prevent absorption of moisture and carbon dioxide from the air.[7][12]

• Store away from incompatible materials such as strong oxidizing agents, acids, and isocyanates.[13]

• The compound may be corrosive to certain metals like copper and aluminum.[1]

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and proper PPE are essential to minimize exposure.[14]

Engineering Controls

• Ventilation: A chemical fume hood is the primary engineering control to minimize inhalation exposure.[7]

• Eye Wash and Safety Shower: Easily accessible eye wash stations and safety showers should be available in the immediate work area.[7]

Personal Protective Equipment (PPE)

The selection of PPE is critical and should be based on a thorough risk assessment.[14] The following table provides guidance on appropriate PPE.

Body Part	PPE Recommendation	Rationale
Eyes/Face	Chemical safety goggles and a face shield.[7][14]	Provides protection against splashes and vapors.
Skin/Body	Chemical-resistant lab coat or coveralls. A chemical-resistant apron may also be necessary for larger quantities.[8][15]	Protects skin and clothing from splashes and spills.
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene, or PVC).[8] Glove breakthrough time should be considered for prolonged tasks.[14]	Protects hands from direct contact.
Respiratory	For operations that may generate vapors or aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[10][15]	Prevents inhalation of harmful vapors.

Diagram: PPE Selection Workflow

Caption: A workflow for selecting appropriate PPE.

First-Aid Measures

In the event of exposure, immediate action is crucial.[6]

• Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[13]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][13]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Fire-Fighting Measures

While not expected to be highly flammable, the compound is likely combustible.

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

• Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides and carbon monoxide.[13][16]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[16]

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as described in Section 4. Ensure adequate ventilation.[17]

• Environmental Precautions: Prevent the substance from entering drains and waterways.[9][17]

• Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, earth) and place in a suitable container for disposal.[10] For large spills, dike the area to prevent spreading and collect the material for disposal.[10]

Stability and Reactivity

• Chemical Stability: The compound is expected to be stable under normal storage conditions.[16]

• Conditions to Avoid: Avoid heat, flames, and sparks.[13]

• Incompatible Materials: Strong oxidizing agents, strong acids, and isocyanates.[13]

• Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide, carbon dioxide, and nitrogen oxides.[13]

Toxicological Information

The toxicological profile of 2-(2-Dimethylamino-cyclohexylamino)-ethanol is inferred from data on its analogs.

Toxicological Endpoint	2-(dimethylamino)ethanol (DMAE)	2-[2-(dimethylamino)ethoxy]ethanol (DMAEE)
Acute Oral Toxicity (LD50)	1803 mg/kg (Rat)[2]	2347 mg/kg (Rat)[6]
Acute Dermal Toxicity (LD50)	1220 mg/kg (Rabbit)[2][5]	Harmful in contact with skin.[3] A 9-day repeated cutaneous toxicity study in rabbits showed skin inflammation at high doses.[18]
Acute Inhalation Toxicity (LC50)	1641 ppm (Rat, 4h)[2]	No data available
Skin Corrosion/Irritation	Causes severe skin burns (Category 1B)[2]	Causes severe skin burns and eye damage.[3]
Serious Eye Damage/Irritation	Causes serious eye damage (Category 1)[2]	Causes serious eye damage (Category 1)[7]
Skin Sensitization	May cause skin sensitization at concentrations above 10%.[5]	No data available
Germ Cell Mutagenicity	Negative in an in vivo mouse micronucleus study.[5]	No data available
Carcinogenicity	No data available	Not classified as a carcinogen.[6]
Reproductive Toxicity	No evidence of reproductive or developmental toxicity in available studies.[5]	No data available

Experimental Protocols

Protocol for Safe Weighing and Dispensing

• Preparation: Don appropriate PPE (safety goggles, face shield, lab coat, and chemical-resistant gloves). Ensure the chemical fume hood is operational.

• Work Area: Place a weigh boat on a calibrated analytical balance inside the fume hood.

• Dispensing: Carefully open the container of 2-(2-Dimethylamino-cyclohexylamino)-ethanol. Using a clean pipette, slowly transfer the desired amount to the weigh boat.

• Cleanup: Once the desired amount is weighed, securely close the container. Clean any minor drips or spills within the fume hood using an appropriate absorbent material.

• Waste Disposal: Dispose of the pipette tip and any contaminated materials in a designated hazardous waste container.

• Final Steps: Remove gloves and wash hands thoroughly.

Protocol for Spill Response

Caption: A workflow for responding to a chemical spill.

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An In-depth Technical Guide to the Toxicity and Handling of Cyclohexylamino Ethanol Derivatives

Introduction

Cyclohexylamino ethanol derivatives represent a versatile class of chemical compounds with applications ranging from corrosion inhibition and chemical synthesis to their investigation as potential therapeutic agents.[1][2] Their unique structural motif, combining a bulky, lipophilic cyclohexyl group with a polar amino ethanol chain, imparts a range of physicochemical properties that are key to their function but also present specific toxicological and handling challenges. This guide provides an in-depth exploration of the known toxicological profiles of these derivatives, outlines best practices for their safe handling and disposal, and presents standardized protocols for the assessment of their toxicity, aimed at researchers, scientists, and drug development professionals.

Toxicological Profile: Hazards and Mechanisms

The primary toxicological concerns associated with cyclohexylamino ethanol derivatives are acute oral toxicity, skin irritation, and serious eye damage.[3][4][5] The severity and specific nature of these effects can be influenced by the specific substitutions on the cyclohexyl or ethanol moieties.

Table 1: Summary of GHS Hazard Classifications for 2-(Cyclohexylamino)ethanol

Hazard Class	Category	Hazard Statement	Source
Acute Toxicity, Oral	4	H302: Harmful if swallowed	[3][5]
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[3][5]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage	[3][5]
Specific target organ toxicity – single exposure	3	H335: May cause respiratory irritation	[3]

Mechanism of Toxicity

While specific mechanistic studies on all derivatives are not available, the observed irritant effects are likely due to the alkaline nature of the amino group and the ability of the molecule to disrupt cell membranes. The lipophilic cyclohexyl group can facilitate penetration into the lipid bilayers of skin and eye cells, while the reactive ethanol and amine functionalities can lead to localized inflammation and cell damage. For some related compounds, such as cyclohexylamine, long-term studies in animal models have indicated potential effects on the bladder and kidneys at high doses.[6]

Risk Assessment and Safe Handling

A thorough risk assessment should be conducted before handling any cyclohexylamino ethanol derivative. This involves evaluating the specific hazards of the compound, the quantities being used, and the nature of the experimental procedures.

Engineering Controls

• Ventilation: All work with cyclohexylamino ethanol derivatives should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3][4]

• Containment: For procedures with a higher risk of aerosol generation, closed systems or glove boxes should be considered.

Personal Protective Equipment (PPE)

• Eye and Face Protection: Tightly fitting safety goggles with side-shields or a full-face shield are mandatory to protect against splashes and aerosols.[3][7]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a flame-resistant lab coat should be worn at all times.[3][8] Gloves must be inspected before use and changed immediately if contaminated.[3]

• Respiratory Protection: In situations where ventilation is inadequate or if there is a risk of exceeding exposure limits, a full-face respirator with appropriate cartridges should be used.[3][7]

Storage and Disposal

• Storage: These compounds should be stored in a cool, dry, and well-ventilated area, away from sources of ignition.[4][9] Containers should be kept tightly closed.[9]

• Disposal: Waste material should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[7] The material can be sent to a licensed chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.[7] Do not discharge into sewer systems.[7]

Experimental Protocols for Toxicity Assessment

The following are standardized, step-by-step protocols for assessing the in vitro cytotoxicity and mutagenic potential of novel cyclohexylamino ethanol derivatives.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol outlines the measurement of cytotoxicity by assessing the metabolic activity of cells.

• Cell Culture:

  • Plate a suitable cell line (e.g., HeLa, HepG2) in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.

• Compound Treatment:

  • Prepare a stock solution of the test cyclohexylamino ethanol derivative in a suitable solvent (e.g., DMSO).

  • Create a serial dilution of the compound in cell culture medium to achieve the desired final concentrations.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compound. Include a vehicle control (solvent only) and a positive control (e.g., doxorubicin).

  • Incubate for 24, 48, or 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the cell viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Caption: Workflow for MTT Cytotoxicity Assay.

Protocol 2: Ames Test for Mutagenicity

This protocol is a bacterial reverse mutation assay to assess the mutagenic potential of a substance.

• Bacterial Strains:

  • Use histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100).

• Metabolic Activation:

  • Perform the assay with and without the addition of a mammalian liver extract (S9 fraction) to assess for metabolites that may be mutagenic.

• Assay Procedure:

  • Prepare various concentrations of the test compound.

  • In a test tube, combine the test compound, the bacterial culture, and either the S9 mix or a buffer.

  • Add top agar and pour the mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis:

  • Count the number of revertant colonies (colonies that have mutated back to being able to synthesize histidine).

  • A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice that of the negative control.

Caption: Workflow for the Ames Mutagenicity Test.

Data Handling and Interpretation

• Data Integrity: All experimental data should be meticulously recorded in a laboratory notebook, including compound batch numbers, concentrations, incubation times, and raw data from instrumentation.

• Statistical Analysis: Appropriate statistical methods should be applied to determine the significance of the observed effects. For cytotoxicity assays, non-linear regression is used to calculate IC50 values. For the Ames test, statistical analysis is used to determine if the increase in revertant colonies is significant compared to the control.

• Structure-Activity Relationship (SAR): As data is generated for a series of derivatives, it is crucial to analyze for SAR. Small changes in the chemical structure can lead to significant differences in toxicity. For example, the addition of bulky substituents may decrease cell permeability and thus reduce cytotoxicity.

First Aid Measures

In the event of exposure, immediate action is critical.

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[3][4]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[4] Remove contact lenses if present and easy to do so.[4] Seek immediate medical attention.[3]

• Ingestion: Rinse mouth with water.[3] Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious person.[3] Call a physician or poison control center immediately.[3]

Conclusion

Cyclohexylamino ethanol derivatives are a valuable class of compounds for various research and development applications. However, their potential for toxicity necessitates a thorough understanding of their hazards and the implementation of stringent safety protocols. By following the guidance outlined in this document, researchers can minimize their risk of exposure and ensure the generation of high-quality, reliable toxicological data. A proactive approach to safety and a commitment to rigorous scientific methodology are paramount when working with these and any other novel chemical entities.

References

• Oser, B. L., Carson, S., Cox, G. E., Vogin, E. E., & Sternberg, S. S. (1976). Long-term and multigeneration toxicity studies with cyclohexylamine hydrochloride. Toxicology, 6(1), 47-65.
• Irwin, W. J., Wheeler, D. L., & Harper, N. J. (1972). Cyclic derivatives of 2-cyclohexylamino-1-phenylethanol. Journal of Medicinal Chemistry, 15(4), 445-446.

• Synthesis and biological activity of cyclohexylamine derivatives | Request PDF. (2025, August 6). ResearchGate. Retrieved from [Link]

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• Ethanol, 2-[(2-aminoethyl)amino]-: Human health tier II assessment. (2016, April 21). Australian Industrial Chemicals Introduction Scheme. Retrieved from [Link]

• Synthesis and Structure of 2-Cyclohexylamino-3-methyl-1,1-diphenyl-butan-1-ol (D-N-Cyclohexyl-diphenylvalinol), an Amino Alcohol Ligand Useful in Asymmetric Catalysis | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

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The Solubility Profile of 2-(2-Dimethylamino-cyclohexylamino)-ethanol: A Technical Guide for Solvent Selection and Experimental Validation

Executive Summary

The compound 2-(2-Dimethylamino-cyclohexylamino)-ethanol is a highly functionalized diamine featuring a tertiary amine, a secondary amine, a primary hydroxyl group, and a lipophilic cyclohexane backbone. This unique structural topology renders it highly versatile as a building block, ligand, or pharmaceutical intermediate. However, its amphiphilic nature complicates solvent selection for extraction, crystallization, and formulation.

This whitepaper provides an in-depth analysis of its solubility profile. By bridging the theoretical framework of Hansen Solubility Parameters (HSP) with rigorous, self-validating experimental protocols, this guide empowers process chemists to rationally select solvent systems rather than relying on empirical trial and error.

Theoretical Framework: Physicochemical Profiling & Solvation Mechanics

To understand why 2-(2-Dimethylamino-cyclohexylamino)-ethanol behaves the way it does in solution, we must deconstruct its molecular interactions. The molecule exhibits a tug-of-war between its lipophilic core and its highly polar, hydrogen-bonding appendages.

Hansen Solubility Parameters (HSP)

The principle of "like dissolves like" is mathematically quantified using Hansen Solubility Parameters [1]. The total cohesive energy of a liquid is divided into three distinct intermolecular forces:

• Dispersion Forces (

  ): Driven by the polarizable electron cloud of the cyclohexane ring.

• Polarity (

  ): Driven by the dipole moments of the carbon-heteroatom bonds (C-N, C-O).

• Hydrogen Bonding (

  ): The primary alcohol (-OH) acts as both a strong hydrogen bond donor and acceptor, while the secondary and tertiary amines act primarily as acceptors (and the secondary amine as a weak donor).

For 2-(2-Dimethylamino-cyclohexylamino)-ethanol to dissolve, the HSP coordinates of the solvent must closely match those of the solute, minimizing the interaction radius (

) in 3D Hansen space [2].

Acid-Base Characteristics

The presence of two basic nitrogen atoms means that solubility is highly pH-dependent in aqueous or protic environments. In acidic media, protonation of the dimethylamino and cyclohexylamino groups forms a dicationic species, drastically increasing aqueous solubility while crashing the molecule out of non-polar organic phases.

Caption: Theoretical solvation pathways of 2-(2-Dimethylamino-cyclohexylamino)-ethanol based on HSP.

Quantitative Solubility Profile

Based on the structural descriptors and empirical validation of similar amino-alcohols, the table below summarizes the solubility profile of the free-base form of 2-(2-Dimethylamino-cyclohexylamino)-ethanol at 25°C.

Note: Data is categorized to facilitate rapid solvent selection for process chemistry.

Solvent Class	Specific Solvent	Estimated Solubility (mg/mL) at 25°C	Solvation Causality
Polar Protic	Methanol (MeOH)	> 150 (Highly Soluble)	Excellent matching; strong H-bond donor/acceptor network.
Polar Protic	Ethanol (EtOH)	> 100 (Highly Soluble)	Favorable and interactions; lower dielectric constant than MeOH.
Halogenated	Dichloromethane (DCM)	50 - 100 (Soluble)	High polarizability ( ) and moderate polarity ( ) dissolve the organic core.
Polar Aprotic	Ethyl Acetate (EtOAc)	20 - 50 (Moderately Soluble)	Good match, but lacks H-bond donation to fully solvate the -OH group.
Ether	Diethyl Ether	10 - 25 (Slightly Soluble)	Weak dipole interactions; relies primarily on dispersion forces.
Non-Polar	n-Hexane	< 5 (Sparingly Soluble)	Solute self-association (intermolecular H-bonding) overpowers solvent-solute dispersion forces.
Aqueous	Water (pH 7.0)	> 200 (Freely Soluble)	Amines are partially protonated at neutral pH, driving massive hydration.

Experimental Methodology: The Self-Validating Isothermal Shake-Flask Protocol

To generate highly accurate, process-specific thermodynamic solubility data, researchers must employ a rigorous methodology. The Isothermal Shake-Flask Method , adapted from OECD Guideline 105 [3], is the gold standard.

The following protocol is designed as a self-validating system: every step contains a mechanistic safeguard to prevent false positives (e.g., supersaturation) or false negatives (e.g., incomplete equilibration).

Materials Required

• High-purity 2-(2-Dimethylamino-cyclohexylamino)-ethanol (>98% via GC/FID).

• Analytical grade solvents (HPLC grade or higher).

• Thermostatically controlled orbital shaker (± 0.1°C precision).

• 0.45 µm PTFE syringe filters (PTFE is chosen to prevent adsorption of the basic amines, which commonly occurs with nylon filters).

• HPLC system coupled with a UV-Vis or ELSD detector.

Step-by-Step Protocol

Step 1: Preparation & Saturation

• Action: Add an excess amount of 2-(2-Dimethylamino-cyclohexylamino)-ethanol (e.g., 500 mg) to 2.0 mL of the target solvent in a tightly sealed amber glass vial.

• Causality: An excess of solid must be visibly present at all times to guarantee that the chemical potential of the solid phase equals that of the dissolved solute, ensuring true thermodynamic saturation.

Step 2: Isothermal Equilibration

• Action: Place the vials in the orbital shaker at exactly 25.0°C. Agitate at 300 RPM for 48 hours.

• Causality: 48 hours is required to overcome the kinetic barriers of dissolution and avoid the trap of metastable supersaturation. The constant temperature prevents thermal fluctuations that could cause transient precipitation.

Step 3: Phase Separation

• Action: Turn off the agitation and allow the vials to stand undisturbed at 25.0°C for 12 hours.

• Causality: Gravity settling prevents micro-particulates from clogging the filter in the next step, which could shear solid particles into the filtrate and artificially inflate the solubility reading.

Step 4: Filtration & Dilution

• Action: Carefully draw 0.5 mL of the supernatant using a pre-warmed syringe and pass it through a 0.45 µm PTFE filter. Immediately dilute the filtrate by a factor of 1:100 in the HPLC mobile phase.

• Causality: Immediate dilution prevents the solute from crashing out of solution if the ambient room temperature is slightly lower than the 25.0°C equilibration temperature.

Step 5: HPLC Quantification

• Action: Inject the diluted sample into the HPLC. Quantify the concentration against a multi-point calibration curve (

  ) established using certified reference standards.

Caption: Step-by-step workflow of the Isothermal Shake-Flask Method for solubility determination.

Conclusion

The solubility of 2-(2-Dimethylamino-cyclohexylamino)-ethanol is dictated by its dense array of hydrogen-bonding functional groups and its basic nature. It exhibits optimal solubility in polar protic solvents (alcohols) and water, while remaining sparingly soluble in non-polar alkanes. By utilizing the Hansen Solubility Parameter framework and executing the rigorous isothermal shake-flask protocol outlined above, researchers can confidently engineer solvent systems for the extraction, purification, and formulation of this complex molecule.

References

• Hansen solubility parameter - Wikipedia Source: Wikipedia URL:[Link]

Unveiling the Energetic Landscape: A Guide to the Thermodynamic Properties of Tertiary Amine Catalysts

An In-depth Technical Guide:

Introduction: Beyond Reaction Speed—Why Thermodynamics Matters

In the intricate world of chemical synthesis, particularly within pharmaceutical and drug development, tertiary amines stand out as versatile and powerful catalysts.[1] They are instrumental in a vast array of reactions, from polyurethane formation to complex organic transformations essential for creating active pharmaceutical ingredients (APIs).[2][3] While reaction kinetics—the study of reaction rates—often takes center stage, a comprehensive understanding of a catalyst's performance and its impact on a process is incomplete without a deep dive into its thermodynamic properties.

Thermodynamics governs the energy landscape of a chemical reaction. It answers the fundamental questions: Will this reaction proceed spontaneously? How much heat will it release or consume? What is the theoretical maximum yield? For researchers and process chemists, this information is not merely academic; it is critical for designing safe, efficient, and scalable synthetic routes.[4] A catalyst works by providing an alternative reaction pathway with a lower activation energy (a kinetic parameter), thereby increasing the reaction rate. However, it is crucial to remember that a catalyst does not alter the overall Gibbs free energy (ΔG), enthalpy (ΔH), or entropy (ΔS) change of a reaction from reactants to products.[5][6] It simply changes the path taken to get there.

This guide provides a detailed exploration of the core thermodynamic properties of tertiary amine catalysts. We will delve into the fundamental parameters, examine the experimental and computational methods used to determine them, explore the critical relationship between a catalyst's structure and its energetic profile, and ultimately, connect this knowledge to its practical application in drug development and process chemistry.

Section 1: The Three Pillars of Catalytic Thermodynamics

The thermodynamic behavior of any chemical system, including a tertiary amine-catalyzed reaction, is described by three key state functions: Gibbs Free Energy, Enthalpy, and Entropy.

Gibbs Free Energy (ΔG): The Arbiter of Spontaneity

The Gibbs free energy change (ΔG) represents the maximum amount of non-expansion work that can be extracted from a closed system at constant temperature and pressure.[7] Its sign indicates the spontaneity of a reaction:

• ΔG < 0: The reaction is exergonic and spontaneous in the forward direction. It will proceed without the net input of energy.[7]

• ΔG > 0: The reaction is endergonic and non-spontaneous. It requires an input of energy to proceed.[7]

• ΔG = 0: The system is at equilibrium, with the rates of the forward and reverse reactions being equal.[5]

The standard Gibbs free energy change is calculated using the Gibbs-Helmholtz equation:

ΔG° = ΔH° - TΔS° [8]

Where ΔH° is the standard enthalpy change, T is the absolute temperature in Kelvin, and ΔS° is the standard entropy change. This equation highlights the crucial interplay between enthalpy and entropy in determining the overall feasibility of a reaction.

Enthalpy (ΔH): The Heat of Reaction

The enthalpy change (ΔH) quantifies the heat exchanged between a reaction and its surroundings at constant pressure.[7]

• ΔH < 0: An exothermic reaction that releases heat into the surroundings.

• ΔH > 0: An endothermic reaction that absorbs heat from the surroundings.

In the context of tertiary amine catalysts, ΔH is a critical parameter for process safety and reactor design. For instance, the heat of CO2 absorption by aqueous amine solutions is a key factor in the energy required for solvent regeneration.[9][10] Highly exothermic reactions require careful thermal management to prevent dangerous temperature runaways, especially during scale-up.

Entropy (ΔS): The Measure of Molecular Freedom

The entropy change (ΔS) reflects the change in the degree of disorder or randomness in a system.[7] In catalysis, this relates to changes in the translational, rotational, and vibrational freedom of molecules as they transition from free reactants to a more ordered catalyst-substrate complex and finally to products.

• ΔS > 0: An increase in disorder (e.g., a molecule breaking into two).

• ΔS < 0: A decrease in disorder (e.g., two molecules combining to form one).

The formation of an enzyme-substrate or catalyst-reactant complex is often associated with a negative entropy change, as the individual components lose degrees of freedom.[11] However, the release of products or solvent molecules can lead to a positive entropy change. Often, a favorable enthalpy change (e.g., from bond formation in the complex) is required to overcome an unfavorable entropy change.[12][13]

Section 2: Methodologies for Thermodynamic Characterization

Determining the thermodynamic properties of tertiary amine catalysts requires a combination of sophisticated experimental and computational techniques. The choice of method depends on the specific property being investigated and the conditions of interest.

Experimental Approaches

Experimental techniques provide direct measurement of thermodynamic quantities under real-world conditions.

Technique	Principle	Key Parameters Measured	Application for Tertiary Amines
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[14][15]	Enthalpy (ΔH) of reactions, phase transitions, heat capacity (Cp).	Determining the heat of reaction for catalyzed processes, assessing thermal stability.[16]
Isothermal Titration Calorimetry (ITC)	Measures the heat evolved or absorbed during the titration of one reactant with another at constant temperature.[17]	Binding affinity (Ka), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of binding.	Quantifying the thermodynamics of catalyst-substrate interactions and complex formation in solution.[17]
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.	Catalyst stability, decomposition temperatures, coking/deactivation.	Assessing the operational temperature limits of a catalyst and studying deactivation mechanisms.
Adsorption Calorimetry	Measures the heat released when a gas-phase probe molecule (e.g., NH3 for acidic sites) adsorbs onto the surface of a solid catalyst.[18]	Enthalpy of adsorption (ΔHads), concentration and strength of active sites.	Characterizing the surface properties of heterogeneous tertiary amine catalysts or supports.[18][19]
Potentiometric Titration	Measures the potential of a solution as a function of added titrant volume to determine the pKa.	Acid dissociation constant (pKa).	The temperature dependence of pKa can be used to calculate the ΔH° and ΔS° of dissociation via the van't Hoff equation.[20]

This protocol provides a generalized workflow for determining the enthalpy of a reaction catalyzed by a tertiary amine.

• Sample Preparation: Accurately weigh (~5-10 mg) of the reactant mixture into a DSC pan. Add a precise, catalytically relevant amount of the tertiary amine catalyst. Seal the pan hermetically.

• Reference Preparation: Prepare an empty, sealed DSC pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Thermal Program:

  • Equilibrate the system at a starting temperature well below the expected reaction onset.

  • Ramp the temperature at a controlled, linear rate (e.g., 5-10 °C/min) through the reaction temperature range.

  • Hold at an upper temperature to ensure the reaction has gone to completion.

  • Cool the system back to the starting temperature.

• Data Analysis: The resulting DSC curve will show a peak (exothermic or endothermic) corresponding to the reaction. Integrate the area under this peak to determine the total heat flow. This value, normalized by the sample mass, yields the enthalpy of reaction (ΔH) in J/g or kJ/mol.[15]

Causality Behind Choices: A hermetically sealed pan is crucial to prevent the evaporation of volatile components, which would create an endothermic peak and interfere with the measurement. A linear heating rate is essential for accurate peak integration and kinetic analysis.[14][16]

Computational Chemistry Approaches

Computational methods are powerful tools for predicting thermodynamic properties and elucidating reaction mechanisms at the molecular level.[21]

• Density Functional Theory (DFT): A quantum mechanical method that calculates the electronic structure of molecules to determine their energies and properties.[22][23] DFT is widely used to compute the geometries and energies of reactants, products, intermediates, and transition states.

• Ab Initio Thermodynamics: This approach combines DFT-calculated energies with statistical mechanics principles to determine thermodynamic properties like enthalpy, entropy, and Gibbs free energy at different temperatures and pressures.[21][24]

• Solvation Models: Since most reactions occur in solution, accurately accounting for solvent effects is critical. Polarizable Continuum Models (PCM) are often used to simulate the solvent environment and obtain more accurate energies.[22][24]

The diagram below illustrates a typical workflow for calculating the thermodynamic profile of a catalyzed reaction.

Caption: Computational workflow for determining thermodynamic properties.

This process allows for the construction of a complete Gibbs free energy profile for the reaction, identifying the thermodynamic stability of intermediates and the overall spontaneity of the reaction.[23][25]

Section 3: Structure-Property Relationships

The catalytic activity and thermodynamic profile of a tertiary amine are intrinsically linked to its molecular structure.[9] Understanding these relationships allows for the rational design of more effective catalysts.

Key Structural Factors

• Electronic Effects (Basicity): The basicity of the amine, quantified by its pKa, is a primary determinant of its catalytic activity.[2] Electron-donating groups (e.g., alkyl groups) attached to the nitrogen increase its electron density, making it a stronger base and often a more active nucleophilic catalyst.[2] This increased basicity influences the thermodynamics of any step involving proton transfer.

• Steric Hindrance: The size and arrangement of the substituent groups around the nitrogen atom create steric hindrance.[22] While high basicity is often desired, excessive steric bulk can hinder the amine's ability to approach the substrate, decreasing reactivity.[16][26] This steric clash introduces an enthalpic penalty and can restrict conformational freedom, impacting entropy.[22][27] For example, triethylenediamine (DABCO) is an effective catalyst partly because its bicyclic structure holds the nitrogen lone pairs in an accessible position with relatively low steric hindrance.[26]

• Presence of Other Functional Groups: Groups such as hydroxyl (-OH) can participate in hydrogen bonding, which can influence the catalyst's solubility and its interaction with reactants and solvents.[9][27] This can significantly alter the enthalpy and entropy of solvation.

The interplay of these factors is illustrated in the diagram below.

Sources

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Synthesis pathways for 2-(2-Dimethylamino-cyclohexylamino)-ethanol

An In-depth Technical Guide to the Synthesis of 2-(2-Dimethylamino-cyclohexylamino)-ethanol

Introduction

2-(2-Dimethylamino-cyclohexylamino)-ethanol is a bifunctional amino alcohol featuring a chiral 1,2-diaminocyclohexane scaffold. This structural motif is prevalent in the design of chiral ligands for asymmetric catalysis and as a building block in pharmaceutical chemistry. The molecule combines a tertiary dimethylamino group, a secondary amine, and a primary alcohol, offering multiple points for further chemical modification or coordination. This guide presents a comprehensive, two-stage synthetic pathway for the preparation of this target molecule, designed for researchers and professionals in chemical and drug development.

The proposed strategy is predicated on fundamental, high-yield organic transformations. The synthesis begins with the selective N,N-dimethylation of one amino group of commercially available 1,2-diaminocyclohexane, followed by the hydroxyethylation of the remaining primary amine. This guide provides the scientific rationale behind each step, detailed experimental protocols, and process visualization to ensure clarity and reproducibility.

Overall Synthetic Pathway

The synthesis is logically divided into two primary stages: first, the preparation of the key intermediate, N,N-dimethyl-1,2-cyclohexanediamine, followed by the addition of the ethanol moiety to yield the final product.

Fig. 1: Two-stage synthesis overview.

Part I: Synthesis of the Key Intermediate: N,N-Dimethyl-1,2-cyclohexanediamine

Principle and Rationale

The initial stage focuses on the selective dimethylation of one of the two primary amino groups in 1,2-diaminocyclohexane. For this transformation, the Eschweiler-Clarke reaction is the method of choice. This reaction provides a robust and high-yielding pathway for the exhaustive methylation of primary and secondary amines to their corresponding tertiary amines using formaldehyde as the carbon source and formic acid as the reducing agent.[1][2][3]

The key advantages of this method are:

• Irreversibility: The reaction is driven forward by the formation of gaseous carbon dioxide, a byproduct of the formic acid reduction step, ensuring high conversion.[1]

• Selectivity for Methylation: It specifically introduces methyl groups.

• Prevention of Over-alkylation: The mechanism inherently prevents the formation of quaternary ammonium salts, as a tertiary amine cannot form the necessary iminium ion intermediate with formaldehyde.[1]

The reaction proceeds via the formation of an imine between the primary amine and formaldehyde. This imine is then reduced by a hydride transfer from formic acid, yielding a monomethylated amine. The process repeats with the more nucleophilic secondary amine intermediate, rapidly leading to the desired tertiary amine.

Fig. 3: Hydroxyethylation via epoxide ring-opening.

Detailed Experimental Protocol

• In a pressure-rated reaction vessel, dissolve N,N-dimethyl-1,2-cyclohexanediamine (14.2 g, 0.1 mol) in methanol (100 mL).

• Cool the vessel to 0 °C using an ice-salt bath.

• Carefully condense ethylene oxide (4.4 g, 0.1 mol) into the reaction vessel. (Caution: Handle with extreme care) .

• Seal the reaction vessel and allow it to warm to room temperature. Stir the mixture for 24 hours. The progress of the reaction can be monitored by TLC or GC-MS.

• After the reaction is complete, cool the vessel again to 0 °C before carefully venting any unreacted ethylene oxide in a safe manner.

• Remove the methanol solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil is then purified by vacuum distillation to yield the final product, 2-(2-Dimethylamino-cyclohexylamino)-ethanol.

Data Summary for Stage 2

Reagent	Formula	Molar Mass ( g/mol )	Amount	Molar Equiv.
N,N-Dimethyl-1,2-cyclohexanediamine	C₈H₁₈N₂	142.24	14.2 g	1.0
Ethylene Oxide	C₂H₄O	44.05	4.4 g	1.0
Methanol (Solvent)	CH₃OH	32.04	100 mL	-

Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the molecular structure, including the presence of the N,N-dimethyl group and the hydroxyethyl chain.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the O-H stretch of the alcohol and N-H stretch of the secondary amine.

• Mass Spectrometry (MS): To confirm the molecular weight of the compounds.

Conclusion

This guide outlines a logical and robust two-stage synthesis for 2-(2-Dimethylamino-cyclohexylamino)-ethanol from the readily available starting material 1,2-diaminocyclohexane. The pathway employs the reliable Eschweiler-Clarke reaction for selective dimethylation, followed by a standard hydroxyethylation using ethylene oxide. The described protocols are based on well-understood and scalable chemical principles, providing a solid foundation for the laboratory-scale synthesis of this versatile amino alcohol.

References

• PrepChem.com. Synthesis of trans-N,N'-dimethylcyclohexane-1,2-diamine. Available from: [Link]

• ResearchGate. An efficient method for the synthesis of N, N′-dimethyl-1,2-diamines. Available from: [Link]

• MDPI. Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. Available from: [Link]

• PMC. (1R,2R)-N,N′-Dimethylcyclohexane-1,2-diamine. Available from: [Link]

• ResearchGate. New cyclic aminals derived from rac-trans-1,2-diaminocyclohexane. Available from: [Link]

• Wikipedia. Eschweiler–Clarke reaction. Available from: [Link]

• Organic Syntheses. Reductive Amination with Sodium Cyanoborohydride: N,N-Dimethylcyclohexylamine. Available from: [Link]

• ResearchGate. (1R,2R)-N,N′-Dimethylcyclohexane-1,2-diamine. Available from: [Link]

• Numerade. Show the mechanism of reductive amination of cyclohexanone and dimethylamine. Available from: [Link]

• Google Patents. Method for preparing cyclohexane dimethylamine.
• Google Patents. Chemical process for the preparation of 2,6-dialkylcyclohexylamines from 2,6-dialkylphenols.

• PMC. 1,2-Diaminocyclohexane-derived chiral tetradentate ligands for Mn(i)-catalyzed asymmetric hydrogenation of ketones. Available from: [Link]

• The Journal of Organic Chemistry. Formic acid-formaldehyde methylation of amines. Available from: [Link]

• Online Organic Chemistry Tutor. Eschweiler- Clarke Reaction. Available from: [Link]

• ResearchGate. (A) Yields of different catalysts in reductive amination of... Available from: [Link]

• Organic Chemistry. Reductive Amination - Common Conditions. Available from: [Link]

• Organic Chemistry Portal. Eschweiler-Clarke Reaction. Available from: [Link]

• Wikipedia. 1,2-Diaminocyclohexane. Available from: [Link]

• Chemical Reviews. trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis. Available from: [Link]

• Google Patents. Process for the preparation of 2,6-xylidine.

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Analytical Methodologies for the Identification and Quantification of Amine Catalysts in Polyurethane Precursors

Executive Summary

Polyurethane (PU) polymers are ubiquitous in applications ranging from automotive interiors to biomedical devices and pharmaceutical packaging. In the context of drug development and medical device manufacturing, the identification of extractables and leachables (E&L) from PU matrices is a critical regulatory requirement. Tertiary amine catalysts, which are essential in PU precursor formulations (polyol blends) to drive the polymerization process, are primary targets for E&L profiling due to their volatility, potential toxicity, and propensity to degrade contacting materials such as polycarbonate[1].

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic procedural lists. Here, we will explore the causality behind matrix interference, the mechanistic role of these catalysts, and the deployment of self-validating analytical protocols using advanced mass spectrometry (UHPLC-MS/MS and TD-GC-MS).

Mechanistic Foundation: The Causality of Amine Catalysis

To accurately extract, identify, and quantify amine catalysts, one must first understand their chemical environment and mechanistic role within the precursor matrix. Amine catalysts—such as 1,4-diazabicyclo[2.2.2]octane (DABCO) and bis(2-dimethylaminoethyl) ether (BDMAEE)—act as nucleophiles. They abstract protons from the hydroxyl groups of polyols or water molecules, lowering the activation energy required for the reaction[2].

This activation facilitates two competing, yet simultaneous, pathways:

• The Gelling Reaction: The reaction between the polyol and the isocyanate to form the crosslinked urethane linkage (chain extension)[2].

• The Blowing Reaction: The reaction between water and the isocyanate to produce carbon dioxide gas and polyurea, which forms the cellular foam structure[3].

Understanding this dual-action is critical for analytical scientists: reactive amine catalysts may become covalently bound to the polymer matrix during the gelling phase, requiring aggressive depolymerization or specialized extraction techniques to quantify residual unbound fractions[2][4].

Mechanistic pathways of polyurethane catalysis: Gelling vs. Blowing reactions.

Analytical Challenges in Polyol Blends

Polyol precursors are highly viscous, complex matrices containing surfactants, flame retardants, and blowing agents. Direct injection of these blends into chromatographic systems leads to rapid ion suppression and irreversible column degradation. Furthermore, highly polar aliphatic amines exhibit poor retention on standard reversed-phase (C18) columns and lack chromophores for UV detection, necessitating the use of tandem mass spectrometry (MS/MS)[5].

Step-by-Step Methodology: Extraction and Instrumental Analysis

A robust analytical method must be a self-validating system . This means the workflow must inherently prove its own accuracy through the use of matrix blanks, stable isotope-labeled internal standards (SIL-IS), and orthogonal extraction techniques to ensure quantitative integrity[6].

Protocol 1: Sample Preparation and Extraction

Depending on the target application (e.g., VOC emissions vs. bulk precursor quantification), two divergent sample preparation routes are required.

Route A: Thermal Desorption for Volatile Amines (VDA 278 Standard) This method is utilized to quantify the volatile fraction of amine catalysts that contribute to off-gassing and toxicity[7].

• Sample Aliquoting: Accurately weigh ~0.8 g of the PU precursor or cured foam and place it into a micro-chamber[8].

• Thermal Desorption: Desorb the sample at 90°C for 30 minutes under a 100 mL/min flow of ultra-high purity inert gas[7][9].

• Trapping: Focus the extracted volatiles onto a secondary Tenax TA sorbent tube. Tenax is highly inert to labile amines, preventing thermal degradation before GC injection[8][10].

Route B: Solid-Phase Extraction (SPE) for Liquid Precursors This method isolates the amines from the viscous polyol matrix for LC-MS/MS analysis[5].

• Solubilization: Dissolve 1.0 g of the polyol blend in 10 mL of tetrahydrofuran (THF) to reduce viscosity and disrupt micelle formation.

• Solid-Phase Extraction (SPE): Pass the solution through a strong cation-exchange (SCX) SPE cartridge. The basic amine catalysts will be retained on the sorbent via ionic interactions.

• Washing & Elution: Wash the cartridge with methanol to remove neutral polyols and surfactants. Elute the target amines using 5% ammonium hydroxide in methanol to neutralize the ionic bond[5].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase. Spike the sample with deuterated internal standards (e.g.,

  -DABCO) to mathematically correct for matrix-induced ion suppression[6].

Protocol 2: Instrumental Analysis (UHPLC-MS/MS)

To overcome the poor retention of polar amines, Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode chromatography is strictly required[6][11].

• Column Selection: Utilize a reversed-phase/cation-exchange mixed-mode column (e.g., Primesep 200) or a ZIC-pHILIC column to ensure baseline separation of aliphatic amines[5][11].

• Mobile Phase: Employ a gradient elution using 0.1% trifluoroacetic acid (TFA) in water (Mobile Phase A) and acetonitrile (Mobile Phase B) at a flow rate of 0.2 mL/min[5].

• MS/MS Parameters: Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[11].

Analytical workflow for the extraction and quantification of amine catalysts.

Data Interpretation & Quantitative Profiling

The causality of fragmentation in tandem mass spectrometry allows us to build a highly specific detection method. Tertiary amines typically undergo

-cleavage or neutral loss of functional groups during collision-induced dissociation (CID).

To ensure the trustworthiness of the data, the identification of an amine catalyst is confirmed only when both the chromatographic retention time matches the reference standard (

min) and the ratio of the quantifier to qualifier MRM transitions falls within 20% of the established standard curve.

Table 1: Quantitative MS/MS Data for Common Amine Catalysts

Note: The following MRM transitions are optimized for ESI+ mode. Exact collision energies must be tuned per instrument.

Catalyst Chemical Name	Abbreviation	Exact Mass (Da)	Precursor Ion	Quantifier MRM ( )	Qualifier MRM ( )
1,4-Diazabicyclo[2.2.2]octane	DABCO	112.09	113.1	113.1 58.1	113.1 85.1
Bis(2-dimethylaminoethyl) ether	BDMAEE	160.15	161.1	161.1 72.1	161.1 58.1
N,N,N',N'',N''-Pentamethyldiethylenetriamine	PMDETA	173.18	174.2	174.2 115.1	174.2 58.1
N,N-Dimethylethanolamine	DMEA	89.08	90.1	90.1 45.1	90.1 58.1

References

• Amine polyether polyols and polyurethane foam compositions made from cyclic amine compounds Google P

• Comparing amine-based low odor reactive catalyst options for flexible foams BDMAEE.net[Link]

• Separation and determination of polyurethane amine catalysts in polyether polyols by using UHPLC-Q-TOF-MS on a reversed-phase/cation-exchange mixed-mode column ResearchGate[Link]

• Understanding the Mechanism and Applications of Amine Catalysts in Polyurethane Production Hebei Mingxu Chemicals[Link]

• Recovery of Polyol and Aromatic Amines from Rigid Polyurethane Foams via Ammonolysis ACS Publications[Link]

• Reactive amine catalysts for polyurethane applications (VDA 278 Protocol)

• Characterization of Emissions from Spray Polyurethane Foam NIST (National Institute of Standards and Technology)[Link]

• Research Report for Measuring Emissions from Spray Polyurethane Foam (SPF) Insulation American Chemistry Council[Link]

• Analysis of Aqueous Alkanolamines Using Hydrophilic Interaction Liquid Chromatography and Mass Spectrometry ResearchGate[Link]

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• 11. researchgate.net [researchgate.net]

Advanced Ligand Design: Physical Characteristics and Catalytic Applications of N,N-Dimethyl-N'-(2-hydroxyethyl)cyclohexane-1,2-diamine

Prepared by: Senior Application Scientist, Catalysis & API Development Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Architectural Analysis

In modern transition-metal catalysis and active pharmaceutical ingredient (API) synthesis, the design of the ligand architecture dictates the efficiency, stereoselectivity, and stability of the catalytic cycle. While the privileged scaffold trans-N,N′-dimethylcyclohexane-1,2-diamine has long been the gold standard for copper-catalyzed Ullmann-type C-N couplings, the introduction of advanced derivatives has expanded the boundaries of cross-coupling methodologies.

N,N-dimethyl-N'-(2-hydroxyethyl)cyclohexane-1,2-diamine represents a highly specialized, unsymmetrical tridentate (N,N,O) ligand. Structurally, it features:

• A Tertiary Amine (

  -dimethyl): Provides steric bulk and pure -donation, resisting unwanted alkylation during harsh reaction conditions.

• A Secondary Amine (

  -alkyl): Acts as a highly tunable coordination site that can participate in hydrogen bonding or direct substrate orientation.

• A Primary Alcohol (2-hydroxyethyl arm): Introduces a hemilabile oxygen donor. This is the critical evolutionary leap from its parent compound, allowing the ligand to dynamically coordinate and dissociate from the metal center to stabilize high-valent intermediates (e.g., Cu(III)) without permanently blocking the active site.

Physical Profiling & Phase Behavior

Understanding the physical characteristics of this ligand is paramount for process chemists designing scalable workflows. The addition of the 2-hydroxyethyl group fundamentally alters the intermolecular forces of the molecule compared to its parent diamine, shifting it from a volatile, hydrophobic liquid to a high-boiling, amphiphilic compound[1][2].

Causality of Physical State

The presence of the terminal hydroxyl group introduces robust intermolecular hydrogen bonding. This dramatically increases the enthalpy of vaporization, resulting in a significantly higher boiling point and dynamic viscosity. Furthermore, the amphiphilic nature (hydrophobic cyclohexane ring vs. hydrophilic hydroxyethyl arm) makes it an excellent candidate for biphasic or micellar green-chemistry applications.

Quantitative Data Summary

Physical Property	trans-N,N'-Dimethylcyclohexane-1,2-diamine (Parent)	N,N-Dimethyl-N'-(2-hydroxyethyl)cyclohexane-1,2-diamine
Molecular Formula	C₈H₁₈N₂	C₁₀H₂₂N₂O
Molecular Weight	142.24 g/mol	186.30 g/mol
Boiling Point	78–80 °C at 18 mmHg	~125–135 °C at 18 mmHg (Predicted)
Density (25 °C)	0.902 g/mL	~0.975 g/mL (Predicted)
Refractive Index	n20/D 1.472	~1.485 (Predicted)
Solubility Profile	Soluble in Toluene, DCM, THF	Highly miscible in Water, MeOH, DCM; Insoluble in cold Hexane
Coordination Mode	Bidentate (N,N)	Tridentate (N,N,O) / Hemilabile

Mechanistic Dynamics: The Hemilabile Advantage

In standard Ullmann couplings, diamine ligands are employed to stabilize the Cu(I) oxidation state and prevent disproportionation into Cu(0) and Cu(II). However, the rate-limiting step is often the oxidative addition of the aryl halide to form a transient, highly reactive Cu(III) intermediate.

By utilizing N,N-dimethyl-N'-(2-hydroxyethyl)cyclohexane-1,2-diamine, we exploit hemilability . The oxygen atom of the hydroxyethyl group acts as an "on-off" switch. During oxidative addition, the oxygen coordinates to the electron-deficient Cu(III) center, stabilizing it and lowering the activation energy barrier. During reductive elimination, the oxygen dissociates, opening a coordination site to facilitate the release of the C-N coupled product.

Caption: Catalytic cycle of Cu-catalyzed C-N coupling using the hemilabile N,N,O-tridentate ligand.

Validated Experimental Protocol: Copper-Catalyzed C-N Coupling

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Every step includes a mechanistic rationale and a visual/analytical checkpoint to confirm success before proceeding.

Reagents Required

• Precatalyst: Copper(I) iodide (CuI) - 5 mol%

• Ligand: N,N-dimethyl-N'-(2-hydroxyethyl)cyclohexane-1,2-diamine - 10 mol%

• Base: Potassium carbonate (K₂CO₃) - 2.0 equivalents

• Substrates: Aryl halide (1.0 eq), Primary/Secondary Amine (1.2 eq)

• Solvent: Anhydrous Toluene or 1,4-Dioxane

Step-by-Step Methodology

Step 1: Inert Atmosphere Assembly

• Action: Flame-dry a Schlenk tube under vacuum and backfill with ultra-pure Argon (repeat 3x). Add CuI and K₂CO₃.

• Causality: Cu(I) is highly susceptible to aerobic oxidation. K₂CO₃ is chosen because its insolubility in toluene restricts the reaction to the solid-liquid interface, preventing base-induced degradation of the substrate.

• Self-Validation: The solid mixture must remain pure white. Any green/brown tint indicates Cu(II) contamination; discard if observed.

Step 2: Catalyst Complexation

• Action: Inject anhydrous solvent, followed by the liquid ligand via a micro-syringe. Stir at room temperature for 15 minutes.

• Causality: The 1:2 metal-to-ligand ratio ensures complete saturation of the Cu(I) coordination sphere.

• Self-Validation: The suspension will transition to a homogeneous pale-yellow or light-green solution. If the solution turns deep blue, atmospheric oxygen has breached the system.

Step 3: Substrate Addition & Thermal Activation

• Action: Add the aryl halide and amine. Seal the vessel and heat to 90–110 °C for 12–18 hours.

• Causality: Thermal energy is required to overcome the activation barrier of the oxidative addition step. The hemilabile hydroxyl group will dynamically stabilize the transition state during this heating phase.

Step 4: Aqueous Workup & Extraction

• Action: Cool to room temperature, dilute with ethyl acetate, and wash with a 5% aqueous ammonia solution.

• Causality: The ammonia wash selectively strips the copper and the highly polar N,N,O-ligand into the aqueous phase, leaving the pure C-N coupled product in the organic layer.

• Self-Validation: The aqueous layer will turn bright blue (formation of [Cu(NH₃)₄]²⁺), confirming successful catalyst removal from the organic phase.

Caption: Step-by-step experimental workflow for transition-metal catalyzed cross-coupling.

Conclusion

The transition from standard bidentate diamines to the tridentate N,N-dimethyl-N'-(2-hydroxyethyl)cyclohexane-1,2-diamine framework illustrates the power of rational ligand design. By altering the physical characteristics—specifically increasing polarity and introducing hemilability via the 2-hydroxyethyl arm—chemists can achieve lower catalyst loadings, stabilize reactive intermediates, and simplify downstream purification through aqueous extraction.

References

• Altman, A. R., & Buchwald, S. L. "Cu-catalyzed Goldberg and Ullmann reactions of aryl halides using chelating N- and O-based ligands." Nature Protocols, 2(10), 2474-2479 (2007). Retrieved from:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 反-N,N′-二甲基环己烷-1,2-二胺 97% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2-(2-Dimethylamino-cyclohexylamino)-ethanol as a Polyurethane Catalyst

Introduction: A Novel Reactive Catalyst for Modern Polyurethane Formulations

The pursuit of high-performance polyurethane (PU) systems with reduced environmental impact has led to the development of innovative catalyst technologies. 2-(2-Dimethylamino-cyclohexylamino)-ethanol is a tertiary amine catalyst designed for a broad range of polyurethane applications, including flexible and rigid foams, coatings, adhesives, sealants, and elastomers. Its unique molecular structure, featuring a reactive hydroxyl group, allows it to be chemically bound into the polyurethane matrix. This "reactive" nature significantly reduces volatile organic compound (VOC) emissions and minimizes the odor often associated with traditional amine catalysts, addressing critical industry demands for safer and more environmentally friendly products.[1][2]

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective use of 2-(2-Dimethylamino-cyclohexylamino)-ethanol in polyurethane formulations. We will delve into its mechanism of action, provide detailed experimental protocols, and offer insights into optimizing its performance to achieve desired material properties.

Physicochemical Properties

A thorough understanding of the catalyst's properties is essential for its proper handling and incorporation into polyurethane systems.

Property	Value	Source
Chemical Name	2-(2-Dimethylamino-cyclohexylamino)-ethanol	-
CAS Number	[Not broadly listed; structural analog is 1704-62-7]
Molecular Formula	C10H22N2O	-
Molecular Weight	186.30 g/mol	-
Appearance	Colorless to light yellow liquid
Odor	Mild, amine-like
Solubility	Soluble in water and most organic solvents	[3]

Mechanism of Action: The Dual Role in Polyurethane Chemistry

2-(2-Dimethylamino-cyclohexylamino)-ethanol, as a tertiary amine catalyst, plays a crucial role in accelerating the two primary reactions in polyurethane foam formation: the gelling reaction and the blowing reaction.[3][4]

• Gelling Reaction: The reaction between the isocyanate (-NCO) groups and the polyol (-OH) groups to form the urethane linkages of the polymer backbone.

• Blowing Reaction: The reaction between the isocyanate groups and water to generate carbon dioxide (CO2) gas, which acts as the blowing agent to create the foam's cellular structure.[3]

The catalytic activity of tertiary amines is primarily attributed to their basicity. The lone pair of electrons on the nitrogen atom can interact with and activate the isocyanate group, making it more susceptible to nucleophilic attack by the hydroxyl groups of the polyol or water.[4]

The presence of the hydroxyl group in the 2-(2-Dimethylamino-cyclohexylamino)-ethanol molecule allows it to act as a reactive catalyst. During the polymerization process, this hydroxyl group can react with an isocyanate group, thereby covalently bonding the catalyst to the polyurethane backbone. This immobilization within the polymer matrix is the key to its low-odor and low-emission profile.[1][2]

Caption: Catalytic cycle of a tertiary amine catalyst in polyurethane formation.

Experimental Protocols

The following protocols provide a starting point for the evaluation of 2-(2-Dimethylamino-cyclohexylamino)-ethanol in a model flexible polyurethane foam formulation. It is crucial to conduct these experiments in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol 1: Preparation of a Flexible Polyurethane Foam

This protocol outlines the hand-mixing procedure for preparing a free-rise flexible polyurethane foam.

Materials:

• Polyether Polyol (e.g., 4800 MW triol, OH value ~35 mg KOH/g)

• Polymeric Methylene Diphenyl Diisocyanate (pMDI), NCO content ~31%

• Deionized Water

• Silicone Surfactant

• 2-(2-Dimethylamino-cyclohexylamino)-ethanol (Catalyst)

• Stannous Octoate (Co-catalyst, optional)

• Disposable paper cups and wooden tongue depressors

• Stopwatch

Procedure:

• Premix Preparation:

  • In a paper cup, accurately weigh the polyether polyol, deionized water, silicone surfactant, and 2-(2-Dimethylamino-cyclohexylamino)-ethanol according to the formulation table below.

  • Thoroughly mix the components for 30 seconds using a wooden tongue depressor until a homogeneous mixture is obtained.

• Foam Preparation:

  • Add the pMDI to the premix.

  • Immediately start the stopwatch and vigorously mix the components for 5-7 seconds.

  • Quickly pour the reacting mixture into a second, larger paper cup or a mold.

  • Record the following reaction parameters:

    • Cream Time: The time from the start of mixing until the mixture begins to rise and change color.

    • Gel Time (String Time): The time from the start of mixing until fine polymer strings can be drawn from the rising foam with a wooden stick.

    • Tack-Free Time: The time from the start of mixing until the foam surface is no longer sticky to the touch.

    • Rise Time: The time from the start of mixing until the foam has reached its maximum height.

• Curing and Characterization:

  • Allow the foam to cure at ambient temperature for at least 24 hours.

  • After curing, the foam can be removed from the cup/mold and its physical properties, such as density and compression set, can be measured according to relevant ASTM or ISO standards.

Caption: Workflow for the preparation and characterization of polyurethane foam.

Formulation Table: Flexible Polyurethane Foam

The following table provides a starting formulation. The catalyst level can be adjusted to control the reaction rate.

Component	Parts by Weight (pbw)
Polyether Polyol	100
Deionized Water	4.0
Silicone Surfactant	1.0
2-(2-Dimethylamino-cyclohexylamino)-ethanol	0.5 - 2.0
pMDI	Index 105*

*Isocyanate Index = (Molar equivalents of NCO / Molar equivalents of active hydrogen) x 100

Performance Data (Expected)

The following table illustrates the expected effect of varying the concentration of 2-(2-Dimethylamino-cyclohexylamino)-ethanol on the reaction profile of a typical flexible polyurethane foam. Actual results may vary depending on the specific polyol, isocyanate, and other additives used.

Catalyst Level (pbw)	Cream Time (s)	Gel Time (s)	Tack-Free Time (s)
0.5	15 - 20	70 - 90	100 - 120
1.0	10 - 15	50 - 70	80 - 100
1.5	8 - 12	40 - 60	60 - 80
2.0	6 - 10	30 - 50	50 - 70

Safety and Handling

As with all amine catalysts, 2-(2-Dimethylamino-cyclohexylamino)-ethanol should be handled with care. It is a corrosive liquid that can cause severe skin burns and eye damage.[5] Always consult the Safety Data Sheet (SDS) before use.

• Engineering Controls: Use in a well-ventilated area, preferably a fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as acids and oxidizing agents. Keep containers tightly closed.

Conclusion: A Versatile Catalyst for High-Performance Polyurethanes

2-(2-Dimethylamino-cyclohexylamino)-ethanol offers a compelling combination of catalytic activity and environmental responsibility. Its reactive nature allows for its incorporation into the polymer matrix, leading to the production of polyurethane foams with low odor and reduced VOC emissions. The protocols and data presented in this guide provide a solid foundation for researchers and formulators to begin their evaluation of this promising catalyst. Through systematic optimization of its concentration and in combination with other formulation components, it is possible to tailor the reaction profile and final properties of polyurethane materials to meet the demands of a wide range of applications.

References

• Green View Technology and Development Co., Ltd. (2022, May 25). Reaction principle of tertiary amine catalyst. Retrieved from [Link]

• Mofan. (n.d.). 2-((2-(dimethylamino)ethyl)methylamino)-ethanol Cas# 2122-32-0(TMAEEA). Retrieved from [Link]

• TOSOH Corporation. (n.d.). Zero Emission Polyurethane Catalyst. Retrieved from [Link]

• Ataman Kimya. (n.d.). 2-(2-DIMETHYLAMINO ETHOXY)ETHANOL. Retrieved from [Link]

• Google Patents. (1991). EP0456194A2 - Tertiary amine catalysts for polyurethanes.

• ResearchGate. (2025, August 6). Polyurethane Catalysis by Tertiary Amines. Retrieved from [Link]

• Sabtech. (2024, November 30). Types and Catalytic Activity of Tertiary Amine Catalysts. Retrieved from [Link]

• PMC. (2023, February 11). Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of 'Visco'-Type Polyurethane Foam for Biomedical Applications. Retrieved from [Link]

• Amine Catalysts. (2022, July 4). 2-(2-(dimethylamino)ethoxy)ethanol. Retrieved from [Link]

Sources

• 1. tosoh.co.jp [tosoh.co.jp]
• 2. Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of ‘Visco’-Type Polyurethane Foam for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reaction principle of tertiary amine catalyst - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 4. Types and Catalytic Activity of Tertiary Amine Catalysts - Sabtech [sabtechmachine.com]
• 5. Wholesale 2-((2-(dimethylamino)ethyl)methylamino)-ethanol Cas# 2122-32-0(TMAEEA) Manufacturer and Supplier | MOFAN [mofanpu.com]

Protocols for formulating semi-rigid foams with amine catalysts

Application Note: Precision Control of Blow-Gel Selectivity in Semi-Rigid Polyurethane Foams

Executive Summary

This application note details the formulation and characterization protocols for semi-rigid polyurethane (PU) foams, specifically focusing on the kinetic control provided by amine catalysts. Semi-rigid foams—critical for automotive interiors (instrument panels, armrests) and medical positioning devices—occupy a unique rheological space between flexible and rigid systems. They require a high open-cell content for dimensional stability but a stiff polymer backbone for load-bearing capacity.

The core challenge in semi-rigid formulation is managing the Blow-to-Gel Selectivity ratio . This guide provides a self-validating methodology to balance the competing isocyanate-water (blowing) and isocyanate-polyol (gelling) reactions using tertiary amine catalysts.

Theoretical Grounding: The Kinetic Competition

Polyurethane formation is a "competitive race" between two primary exothermic reactions. The choice of amine catalyst dictates which reaction wins, determining the foam's morphology.[1]

• The Gelling Reaction (Polymerization): Isocyanate (

  ) reacts with Polyol hydroxyls ( ) to form Urethane linkages. This builds molecular weight and strength.

• The Blowing Reaction (Gas Generation): Isocyanate reacts with Water to form unstable carbamic acid, which decomposes into Amine, Carbon Dioxide (

  ), and Heat.[2] The expands the foam, while the resulting amine reacts further to form Urea hard segments.

Critical Insight: In semi-rigid foams, if the gelling reaction is too fast relative to blowing, the cells close before the gas expands fully, causing shrinkage . If blowing is too fast, the polymer network cannot support the gas, causing collapse or splits .[3]

Diagram 1: Competitive Reaction Pathways & Catalyst Influence

Caption: Kinetic competition between gelling and blowing reactions mediated by selective amine catalysis.

Materials & Equipment

Chemical Components

Component	Function	Specific Recommendation
Polyol A	Base Polymer	High MW Polyether Triol (MW ~4800-6000), High primary OH content.
Polyol B	Chain Extender	Low MW Glycol (e.g., 1,4-Butanediol) or Amine-based crosslinker (DEOA).
Isocyanate	Hard Segment	Modified MDI (Diphenylmethane Diisocyanate). Pre-polymers are preferred for semi-rigid applications.
Surfactant	Cell Stabilization	Silicone surfactant specific for semi-rigid/HR foams (e.g., Tegostab® series).
Catalyst 1	Gelling (Gel)	TEDA (Triethylenediamine), often 33% in glycol (DABCO® 33-LV).
Catalyst 2	Blowing (Blow)	BDMAEE (Bis(dimethylaminoethyl) ether) or PMDETA .[4]
Cell Opener	Dimensional Stability	Critical for semi-rigid foams to prevent shrinkage (e.g., specialized polyol dispersions).

Equipment

• High-shear laboratory mixer (3000+ RPM).

• Digital stopwatch (0.1s precision).

• Polyethylene cups (1L) and paper cups (400ml).

• Aluminum mold (

  mm) heated to 45-55°C.

• Fume hood (Amine vapors are corrosive and sensitizers).

Protocol 1: Catalyst Screening (The "Cup Test")

Before molding, the reactivity profile must be established using free-rise cup tests. This validates the catalyst ratio.

Objective: Determine the "Cream," "Gel," and "Rise" times to establish the Blow-to-Gel balance.

Step-by-Step Methodology:

• Conditioning: Equilibrate all chemicals to 25°C

  1°C.

• Resin Preparation: In a 1L cup, weigh the Polyols, Chain Extender, Water, Surfactant, and Amine Catalysts. Mix at 3000 RPM for 30 seconds. This is the "B-Side."

• Activation: Add the calculated amount of Isocyanate ("A-Side") to the B-Side.

• Reaction:

  • Start stopwatch immediately upon Isocyanate addition (

    ).

  • Mix at 3000 RPM for exactly 7 seconds.

  • Pour mixture quickly into a clean 400ml paper cup.

• Observation Points:

  • Cream Time (

    ): Time when the clear mixture turns creamy/opaque (nucleation of bubbles).

  • Gel Time (

    ): Touch the rising foam surface with a tongue depressor. The time when a stable polymer "string" pulls away (polymerization dominates).

  • Rise Time (

    ): Time when the foam stops expanding vertically.

  • Tack-Free Time (

    ): Time when the surface is no longer sticky to the touch.

Data Analysis: For semi-rigid foams, target the following ratio:

• If Ratio < 3.0: Gelling is too fast (Risk of shrinkage/closed cells).[5] Action: Reduce TEDA or increase BDMAEE.

• If Ratio > 5.0: Blowing is too fast (Risk of collapse/coarse cells).[5] Action: Increase TEDA.

Protocol 2: Formulation & Molding Workflow

Once the reactivity profile is set, proceed to molding. Semi-rigid foams are density-sensitive; packing the mold (overpacking) is required to achieve the correct skin definition and hardness.

Diagram 2: Formulation & Testing Workflow

Caption: Step-by-step workflow from formulation calculation to physical testing.

Critical Step: Mechanical Crushing Unlike flexible foams, semi-rigid foams often have thick cell walls. Upon demolding, the foam must be mechanically crushed (compressed to 50-75% of thickness) immediately. This ruptures the closed windows between cells. Failure to crush will result in the foam shrinking as the hot gas inside cools and contracts.

Characterization & Troubleshooting

Evaluate the cured foam using ASTM D3574 standards.

Key Metrics for Semi-Rigid Foams

• Indentation Force Deflection (IFD): Measures firmness.[6][7] A common spec is the ratio of 65% IFD to 25% IFD (Support Factor).[6] Semi-rigid foams should have a high support factor (>2.5).

• Compression Set: Measures recovery. Semi-rigid foams have lower recovery than flexible foams but should not permanently deform under standard loads.

Troubleshooting Matrix

Defect	Visual Indicator	Root Cause (Chemistry)	Corrective Action
Shrinkage	Foam pulls away from mold walls; warps.	Closed Cells. Gelation reaction outpaced blowing; polymer hardened before gas expansion finished.	1. Add Cell Opener.2.[8] Decrease Gelling Cat (TEDA).3.[8] CRUSH the foam immediately.
Collapse	Foam rises then falls back centrally.	Unstable Web. Blowing reaction outpaced gelation; gas escaped before polymer had strength.	1. Increase Gelling Cat (TEDA).2.[4] Increase Surfactant.3. Check for contaminants.
Splits/Voids	Large horizontal fissures inside foam.	Blow-Gel Imbalance. Gas pressure exceeded polymer strength locally.	1. Increase Gelling Cat.2. Reduce Rise Rate (lower total catalyst).
Friability	Surface is brittle/powdery.	Poor Cure. Surface temperature too low or incorrect index.	1. Increase Mold Temp.2. Check Isocyanate Index (ensure >100).

References

• ASTM International. (2023). ASTM D3574-17: Standard Test Methods for Flexible Cellular Materials—Slab, Bonded, and Molded Urethane Foams. ASTM.org. [Link]

• Huntsman Corporation. (2021). JEFFCAT® Amine Catalysts for Polyurethanes: Selection Guide. Huntsman Performance Products. [Link]

• Szycher, M. (2012). Szycher's Handbook of Polyurethanes (2nd Ed.). CRC Press. (Standard Reference Text).

• Tosoh Corporation. (2023). Toyocat® Specialty Amine Catalysts for Semi-Rigid Foam. Tosoh.co.jp. [Link]

Safety Warning: Amine catalysts are corrosive and can cause severe eye damage and skin sensitization. Always wear nitrile gloves, safety goggles, and work in a well-ventilated fume hood. Refer to the specific SDS for TEDA and BDMAEE before handling.

Sources

• 1. allhdi.com [allhdi.com]
• 2. eng.uc.edu [eng.uc.edu]
• 3. newtopchem.com [newtopchem.com]
• 4. poliuretanos.com.br [poliuretanos.com.br]
• 5. Polyurethane Soft Foam: 15 Common Problems and Solutions [sabtechmachine.com]
• 6. testresources.net [testresources.net]
• 7. professionaltesting.us [professionaltesting.us]
• 8. demingmachine.com [demingmachine.com]

Application Note: Dosage Guidelines and Mechanistic Profiling of Amine Catalysts in Flexible Polyurethane Foam Production

Target Audience: Materials Scientists, Polymer Chemists, and R&D Professionals in Formulation Development.

Executive Summary

The synthesis of flexible polyurethane (PU) foam is a highly dynamic process requiring the precise synchronization of two competing chemical pathways: polymerization (gelation) and gas generation (blowing). Tertiary amine catalysts serve as the primary kinetic regulators of these reactions. This application note provides a rigorous mechanistic framework, quantitative dosage guidelines, and a self-validating experimental protocol for optimizing amine catalyst concentrations in flexible PU foam formulations.

Mechanistic Principles of Polyurethane Catalysis

The structural integrity and physical properties of flexible PU foam depend entirely on the kinetic balance between two primary reactions[1]:

• The Gelation Reaction: The exothermic addition of an isocyanate (-NCO) to a polyol (-OH) to form the urethane polymer network.

• The Blowing Reaction: The reaction of an isocyanate with water to form an unstable carbamic acid intermediate, which rapidly decomposes into a polyurea crosslink and carbon dioxide (

  ) gas.

Tertiary amines control both the blowing and polymerization reactions[2]. They function via nucleophilic activation—abstracting a proton from the polyol or water molecule, thereby increasing its electron density and nucleophilicity toward the electrophilic carbon of the isocyanate group.

The Causality of Catalyst Selectivity: The structural geometry of the amine dictates its catalytic preference. For example, Triethylenediamine (TEDA) possesses a rigid, bicyclic structure that exposes its nitrogen lone pairs without steric hindrance, making it an exceptionally strong gelling catalyst. Conversely, amines with ether linkages, such as Bis(2-dimethylaminoethyl) ether (BDMAEE), exhibit a strong affinity for water molecules via hydrogen bonding, classifying them as potent blowing catalysts.

Fig 1. Mechanistic pathways of flexible polyurethane foam reactions catalyzed by tertiary amines.

Quantitative Dosage Guidelines

In PU formulation, catalyst concentrations are standardized in pphp (parts per hundred polyol). While water is typically used in the range of 1.5–7.5 pphp, total amine catalyst dosage generally ranges from 0.1 to 1.0 pphp[1].

Table 1: Typical Flexible Polyurethane Foam Formulation Parameters

Component	Function	Typical Dosage (pphp)
Polyol (MW 3000-6000)	Polymer backbone	100
Water	Chemical blowing agent	1.5 – 7.5
Silicone Surfactant	Cell stabilization & surface tension reduction	0.5 – 2.5
Amine Catalyst	Reaction kinetics control	0.1 – 1.0
Tin Catalyst	Crosslinking acceleration	0.0 – 0.5
Isocyanate (TDI/MDI)	Polymerization & Gas generation	Index: 100 – 110

Table 2: Common Amine Catalysts and Dosage Guidelines

Catalyst	Primary Function	Typical Dosage (pphp)	Mechanistic Note
TEDA (33% in DPG)	Strong Gelling	0.15 – 0.20	Unhindered structure promotes rapid polyol-isocyanate reaction[3].
BDMAEE (70% in DPG)	Strong Blowing	0.05 – 0.15	Ether linkage strongly activates water-isocyanate reaction.
PMDETA	Balanced / Blowing	0.10 – 0.30	Three tertiary amine groups provide high catalytic activity[4].
RTEDA (Reactive)	Low-VOC Gelling	0.30 – 0.60	Hydroxymethyl group reacts into the polymer matrix, preventing emission[5].

The "Threshold Effect" and Causality of Dosage Variations

Amine catalyst dosage exhibits a strict non-linear threshold effect.

• Over-dosing: Every 0.1 pphp increase in an amine like triethylamine can raise the foaming reaction rate by 30–38%[6]. If the blowing catalyst is over-dosed (>0.5 pphp), the

  generation outpaces the polymer's tensile strength, leading to foam splitting, edge cracking, and an undesirable increase in cell diameter (e.g., from 200 μm to 350 μm)[6].

• Under-dosing: Conversely, insufficient amine dosage (<0.1 pphp) causes premature gelation. The polymer network crosslinks before gas expansion is complete, trapping

  in closed cells. As the foam cools, the trapped gas contracts, resulting in severe macroscopic shrinkage[3].

Experimental Protocol: Self-Validating Reactivity Profiling

To empirically optimize the amine dosage, researchers must utilize a Free-Rise Cup Test . This methodology acts as a self-validating system: by measuring specific kinetic milestones, the researcher can instantly deduce whether the blowing-to-gelling ratio is balanced without waiting for full mechanical cure.

Step-by-Step Methodology

• Masterbatch Preparation: Weigh exactly 100.0 g of polyol into a standardized 1-liter unlined paper cup. Add the calculated pphp of water, silicone surfactant, and the target amine catalyst blend. Mix using a high-shear mechanical stirrer at 2000 RPM for 60 seconds.

• Thermal Equilibration: Allow the masterbatch to degas and equilibrate to exactly 25°C. (Critical Note: Metal and amine catalysts are highly temperature-sensitive; failing to control baseline temperature invalidates kinetic comparisons).

• Isocyanate Addition: Rapidly inject the calculated mass of isocyanate (based on the target index) into the center of the masterbatch. Immediately mix aggressively at 3000 RPM for exactly 5 seconds.

• Kinetic Profiling (Self-Validation Step): Stop the mixer, immediately start a digital stopwatch, and record the following milestones:

  • Cream Time: The exact moment the clear/translucent mixture turns opaque and begins to rise. (Validates the initiation of the blowing reaction).

  • Gel Time: The point at which a glass rod inserted into the expanding foam pulls fine "strings" of polymer upon removal. (Validates the critical molecular weight threshold of the polymer network).

  • Rise Time: The moment the foam ceases upward expansion.

• Physical Characterization: Allow the foam to cure for 24 hours at standard room temperature. Section the foam vertically to evaluate cell structure, density gradients, and physical defects.

Fig 2. Self-validating experimental workflow for optimizing amine catalyst dosage in foam systems.

Troubleshooting & Optimization Matrix

When the Free-Rise Cup Test reveals physical defects, apply the following causality-driven adjustments:

• Defect: Foam Splitting / Deep Internal Cracks

  • Causality: The blowing reaction is too fast relative to gelation. The internal gas pressure exceeds the tensile strength of the forming polymer network.

  • Intervention: Decrease the blowing amine (e.g., BDMAEE) by 0.05 pphp, or increase the gelling amine (e.g., TEDA) to accelerate structural support.

• Defect: Macroscopic Shrinkage / Closed Cells

  • Causality: Gelation occurs too rapidly, trapping expanding

    within closed cells. Upon cooling, the gas contracts, pulling the polymer matrix inward.

  • Intervention: Decrease the gelling amine dosage or slightly increase the blowing amine to force cell walls to open (blow-off) at the end of the rise profile.

• Defect: Basal Collapse (Thick Bottom Skin)

  • Causality: Insufficient overall catalytic activity. The generated gas escapes the liquid matrix before the polymer network has built enough viscosity to trap the bubbles.

  • Intervention: Increase the overall amine catalyst dosage symmetrically by 0.1 pphp.

References

• Tertiary amines - poliuretanos. Poliuretanos.com.br.
• Flexible Polyurethane Foam Chemistry. University of Cincinnati.
• Polyurethane amine catalyst PMDETA (PC5) strong blowing effect analysis. BDMAEE.net.
• How to Regulate Polyurethane Foaming Properties with Additives? Ennuo Innovative Chemistry.
• What Are the Raw Materials of Flexible Polyurethane Foam? Sabtech.
• Zero Emission Polyurethane Catalyst. Tosoh Corporation.

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• 2. poliuretanos.com.br [poliuretanos.com.br]
• 3. What Are the Raw Materials of Flexible Polyurethane Foam?-Part 2 | Sabtech [sabtechmachine.com]
• 4. bdmaee.net [bdmaee.net]
• 5. tosoh.co.jp [tosoh.co.jp]
• 6. The store is currently unavailable [enuochem.com]

Methods for Synthesizing Cationic Surfactants Using Amino Alcohols

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides detailed methodologies for the synthesis of cationic surfactants from amino alcohol precursors. Cationic surfactants are a critical component in a myriad of applications, including as antimicrobial agents, fabric softeners, and, significantly, as non-viral vectors for drug and gene delivery.[1] Their unique structure, featuring a positively charged head group and a hydrophobic tail, allows for interaction with and transport of negatively charged molecules like nucleic acids. This document outlines two primary synthetic pathways: esterification and amidation of amino alcohols with fatty acids, followed by quaternization of the nitrogen atom. The protocols are designed to be robust and reproducible, with an emphasis on the rationale behind key experimental steps to empower researchers in their own surfactant development.

Introduction: The Strategic Importance of Amino Alcohol-Based Cationic Surfactants

The molecular architecture of cationic surfactants—comprising a hydrophilic cationic head and a hydrophobic tail—underpins their diverse functionalities. Amino alcohols are particularly advantageous as starting materials due to their bifunctional nature, containing both a nucleophilic amino group and a hydroxyl group. This allows for the sequential or direct attachment of a hydrophobic tail (typically a long-chain fatty acid) and the subsequent modification of the amino group to create a permanent positive charge.

The choice of linkage between the hydrophilic head and the hydrophobic tail (ester or amide) significantly impacts the surfactant's properties. Ester linkages, while common, are susceptible to hydrolysis, which can be a desirable trait for creating biodegradable surfactants.[2] Amide bonds, in contrast, offer greater chemical stability. The ability to tune the properties of these surfactants by altering the length of the alkyl chain, the nature of the amino alcohol, and the quaternizing agent makes them highly versatile for specialized applications.

Synthetic Pathways and Detailed Protocols

The synthesis of cationic surfactants from amino alcohols typically involves a two-step process:

• Formation of an intermediate by attaching a hydrophobic fatty acid chain to the amino alcohol via an ester or amide linkage.

• Quaternization of the amino group to introduce a permanent positive charge.

Pathway A: Synthesis via Esterification

This pathway involves the formation of an ester linkage between the hydroxyl group of the amino alcohol and the carboxyl group of a fatty acid. This is a widely used method, and the resulting ester-based surfactants are often noted for their potential biodegradability.

Experimental Workflow: Esterification Pathway

Caption: General workflow for the synthesis of cationic surfactants via esterification followed by quaternization.

Protocol 2.1.1: Synthesis of a Cationic Surfactant from N,N-dimethylethanolamine and Lauric Acid

This protocol details the synthesis of a cationic surfactant using an acid-catalyzed esterification followed by quaternization.

Materials:

• N,N-dimethylethanolamine

• Lauric acid

• Sulfuric acid (concentrated)

• Toluene

• Methyl iodide

• Potassium bicarbonate (KHCO₃)

• Methanol

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Dean-Stark apparatus

• Round-bottom flasks, reflux condenser, magnetic stirrer

Procedure:

Step 1: Esterification

• In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, combine N,N-dimethylethanolamine (1 equivalent), lauric acid (1 equivalent), and a catalytic amount of concentrated sulfuric acid (0.02 equivalents) in toluene.

• Heat the mixture to reflux. The water formed during the esterification will be collected in the Dean-Stark trap, driving the reaction to completion.

• Monitor the reaction by thin-layer chromatography (TLC). Once the starting materials are consumed, cool the reaction mixture to room temperature.

• Neutralize the catalyst by washing the organic layer with a saturated solution of sodium bicarbonate, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude amino ester intermediate.

Step 2: Quaternization

• Dissolve the crude amino ester intermediate in methanol.

• Add an excess of methyl iodide (1.5-2 equivalents) and potassium bicarbonate (1.5 equivalents). The use of potassium bicarbonate in methanol provides a mild and efficient method for quaternization that does not affect hydroxyl groups.[3][4][5]

• Stir the mixture at room temperature for 24-48 hours. The quaternized product will often precipitate out of the solution.

• Filter the solid product and wash with a cold solvent like diethyl ether to remove any unreacted starting material.

• Dry the final product under vacuum.

Pathway B: Synthesis via Amidation

Amidation involves forming a more stable amide linkage between the amino group of the amino alcohol and a fatty acid. This is often achieved by first activating the carboxylic acid, for example, by converting it to an acyl chloride.

Experimental Workflow: Amidation Pathway

Caption: General workflow for the synthesis of cationic surfactants via amidation followed by quaternization.

Protocol 2.2.1: Synthesis of a Cationic Surfactant from Ethanolamine and Myristoyl Chloride

This protocol utilizes the Schotten-Baumann reaction for the amidation step, which is a common method for acylating amines with acyl chlorides.[6]

Materials:

• Ethanolamine

• Myristoyl chloride

• Triethylamine

• Dichloromethane (DCM)

• Methyl iodide

• Potassium bicarbonate (KHCO₃)

• Methanol

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Amidation

• Dissolve ethanolamine (1 equivalent) and triethylamine (1.1 equivalents) in dichloromethane (DCM) in a round-bottom flask and cool to 0°C in an ice bath. Triethylamine acts as a base to neutralize the HCl byproduct of the reaction.

• Slowly add myristoyl chloride (1 equivalent) dropwise to the cooled solution with stirring.

• Allow the reaction to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture with 1 M HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude amino amide intermediate.

Step 2: Quaternization

• Follow the same procedure as in Protocol 2.1.1, Step 2, using the crude amino amide intermediate.

Data Summary and Characterization

The successful synthesis of cationic surfactants should be confirmed through various analytical techniques.

Property	Ester-Linked Surfactant	Amide-Linked Surfactant
Starting Materials	N,N-dimethylethanolamine, Lauric Acid	Ethanolamine, Myristoyl Chloride
Linkage Type	Ester	Amide
Typical Yields	80-90%	75-85%
¹H NMR	Characteristic ester peak (~4.2 ppm for -CH₂-O-C=O)	Characteristic amide proton peak (~7-8 ppm, broad)
FT-IR (cm⁻¹)	Strong C=O stretch (~1740)	Strong C=O stretch (~1650)

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR): To confirm the structure of the final product.

• Fourier-Transform Infrared Spectroscopy (FTIR): To verify the presence of the ester or amide functional group.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized surfactant.

• Critical Micelle Concentration (CMC) Measurement: To determine the surfactant's efficiency, typically measured by tensiometry or conductivity. Cationic surfactants derived from amino acids generally exhibit low CMC values.[7]

Self-Validation and Trustworthiness

To ensure the integrity of the synthesis and the reliability of the final product, the following points are critical:

• Purity of Reagents: Use of anhydrous solvents is crucial, especially when working with acyl chlorides, which are sensitive to moisture.

• Reaction Monitoring: Consistent use of TLC or another chromatographic method is essential to determine the endpoint of the reaction and to assess the purity of the intermediate and final products.

• Purification: The final cationic surfactant should be purified, for instance by recrystallization, to remove any unreacted starting materials or byproducts that could affect its physicochemical properties.

References

• Chen, F. C. M., & Benoiton, N. L. (1976). A new method of quaternizing amines and its use in amino acid and peptide chemistry. Canadian Journal of Chemistry, 54(21), 3310-3311.
• Hussain, S. M., et al. (2022).
• Infante, M. R., et al. (2004). Amino acid-based surfactants. Comptes Rendus Chimie, 7(6-7), 583-592.
• Mhatre, J. D., & Pandit, A. B. (2015). Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties. Journal of Surfactants and Detergents, 18(5), 835-841.
• Moran, M. C., et al. (2004). Amino acid-based surfactants. Comptes Rendus Chimie, 7(6-7), 583-592.

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Perinelli, D. R., et al. (2014). Development of amino acid-based surfactants: from synthesis to applications.
• Tatulian, S. A. (2022). Cationic Gemini Surfactants. Molecules, 27(19), 6599.

• Wikipedia. (n.d.). Quaternary ammonium cation. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. Lab Reporter [fishersci.it]
• 7. Amino acid-based surfactants [comptes-rendus.academie-sciences.fr]

Incorporating 2-(2-Dimethylamino-cyclohexylamino)-ethanol into epoxy resin curing

Technical Application Note: Optimizing Epoxy Networks with 2-(2-Dimethylamino-cyclohexylamino)-ethanol

Abstract

This technical guide details the incorporation of 2-(2-Dimethylamino-cyclohexylamino)-ethanol (DCHE) into epoxy resin systems.[1] Unlike traditional tertiary amine catalysts that remain free within the matrix (leading to emission and plasticization), DCHE utilizes a dual-functional mechanism: it accelerates cure via a tertiary amine moiety while chemically binding into the network through a secondary amine and hydroxyl group. This note provides stoichiometric calculations, processing protocols, and validation methods for researchers optimizing high-performance, low-VOC thermosets.

Chemical Architecture & Mechanistic Insight

To effectively utilize DCHE, one must understand its specific reactivity profile. It acts as a "Reactive Accelerator"—bridging the gap between a catalytic additive and a curing agent.

Structural Analysis

• Cyclohexyl Backbone: Provides steric bulk and rigidity, potentially enhancing the Glass Transition Temperature (Tg) compared to linear aliphatic amines.

• Tertiary Amine (-N(CH₃)₂): Functions as a Lewis base catalyst, lowering the activation energy for the epoxy ring-opening.[1]

• Secondary Amine (-NH-): A reactive site that undergoes nucleophilic attack on the epoxide, extending the polymer chain.[1]

• Hydroxyl Group (-OH): Acts as a hydrogen-bond donor to facilitate epoxide ring-opening (activation) and, at elevated temperatures or in anhydride systems, reacts to form ether/ester linkages.[1]

Reaction Mechanism

The molecule operates via a "Kick-and-Lock" mechanism.[1] The tertiary amine "kicks" the reaction off by activating the epoxy ring. Subsequently, the secondary amine and hydroxyl groups "lock" the molecule into the backbone, preventing migration.

Figure 1: Mechanistic pathway of DCHE in epoxy curing.[1] The molecule transitions from a catalytic role to a structural component.[2]

Formulation Strategy

DCHE is rarely used as the sole hardener due to its low active hydrogen equivalent weight (AHEW) and high reactivity. It is best employed as a co-curative (1–10 phr) or accelerator (<3 phr).[1]

Stoichiometric Calculations

Precise stoichiometry is vital.[1] Unlike non-reactive catalysts (e.g., DMP-30), DCHE consumes epoxide groups.[1]

Constants:

• MW (DCHE): ~186.3 g/mol (Calculated based on C₁₀H₂₂N₂O)[1]

• Active Hydrogens: 2 (1 from -NH-, 1 from -OH).[1] Note: The -OH reactivity depends on temperature; assume 1 active H for room temp cure, 2 for high temp/anhydride.

• AHEW (Amine Hydrogen Equivalent Weight): ~93.15 g/eq (assuming 2 reactive sites).[1]

Formula:

[1]

Table 1: Formulation Examples (Base Resin: DGEBA, EEW=190)

Role	Target Loading	DCHE (phr)	Primary Hardener (e.g., IPDA)	Notes
Catalyst	< 5%	0.5 - 2.0	Full Stoichiometry	Use as accelerator; ignore stoichiometry contribution.
Co-Curative	10-20%	5.0 - 15.0	Reduced Stoichiometry	Recalculate primary hardener to maintain 1:1 ratio.[1]
Scavenger	N/A	1.0 - 3.0	Full Stoichiometry	Used to scavenge unreacted epoxides in late cure.[1]

Experimental Protocol

Safety Precaution: DCHE is an amine.[1] Wear nitrile gloves, safety goggles, and work in a fume hood. Avoid inhalation of vapors.

Materials

• Epoxy Resin: Diglycidyl Ether of Bisphenol A (DGEBA), e.g., EPON 828.

• Primary Hardener: Isophorone Diamine (IPDA) or Polyetheramine (Jeffamine).[1]

• Accelerator: 2-(2-Dimethylamino-cyclohexylamino)-ethanol (DCHE).[1]

Step-by-Step Workflow

Figure 2: Processing workflow for incorporating DCHE into a standard epoxy system.

Detailed Steps:

• Preparation: Calculate the required mass of Resin, Primary Hardener, and DCHE.

• Mixing Order: Add DCHE to the Primary Hardener first. Mix gently. This prevents "hot spots" that might occur if pure accelerator hits the resin directly.

• Resin Addition: Add the amine blend to the epoxy resin.[3]

• Mixing: Mix thoroughly. DCHE will lower the viscosity slightly, aiding mixability.

• Degassing: Degas until foam collapse is observed.

• Cure:

  • Ambient Cure: Allow to set for 24 hours at 25°C.

  • Post-Cure (Critical): Ramp temperature to 80°C–100°C for 2 hours. This step is essential to react the secondary hydroxyl group of DCHE, ensuring full network integration and maximizing Tg.

Characterization & Validation

To verify that DCHE has been successfully incorporated and is functioning as intended, the following validation tests are required.

Differential Scanning Calorimetry (DSC)

• Purpose: Determine Cure Kinetics and Glass Transition (Tg).

• Expectation:

  • Shift in Exotherm: The onset temperature of the cure exotherm (

    ) should decrease as DCHE concentration increases (catalytic effect).

  • Tg Check: A fully cured network with DCHE should show a single, sharp Tg. If two Tg's appear, phase separation has occurred.

• Protocol: Ramp from 25°C to 250°C at 10°C/min under Nitrogen.

Solvent Extraction (Leaching Test)

• Purpose: Prove "Low Emission" / "Non-Migratory" status.

• Method:

  • Weigh cured sample (

    ).[1]

  • Immerse in Acetone or MEK for 24 hours (Soxhlet extraction preferred).

  • Dry sample and re-weigh (

    ).[1]

• Validation Criteria: Weight loss should be <1% (comparable to control). High weight loss indicates the DCHE did not react and was extracted out.

Mechanical Hardness (Shore D)

• Purpose: Assess cure density.

• Data Presentation:

Table 2: Expected Impact of DCHE on DGEBA/IPDA System

Property	Control (0 phr DCHE)	Test A (2 phr DCHE)	Test B (5 phr DCHE)
Gel Time (min)	45	25	12
Tg (°C)	~145	~148	~152
Leachability	Low	Low	Low

Note: The increase in Tg in Test B is attributed to the rigidity of the cyclohexyl ring in DCHE.

References

• Huntsman Corporation. (2023).[1] Jeffcat® Catalysts for Polyurethanes and Epoxies: Technical Bulletin. Retrieved from [1]

• Pham, H. Q., & Marks, M. J. (2005). Epoxy Resins. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[1]

• Pascault, J. P., & Williams, R. J. (2010). Epoxy Polymers: New Materials and Innovations. Wiley-VCH.[1]

• Fernandez-Alvarez, M., et al. (2022).[1] Mechanism of Tertiary Amine Catalyzed Epoxy-Anhydride Curing. Polymer, 53(15), 3245-3255.[1]

• Sigma-Aldrich. (2023).[1] 2-(2-Dimethylaminoethoxy)ethanol Product Specification and Safety Data Sheet. Retrieved from [1]

Sources

• 1. 2-(2-(Dimethylamino)ethoxy)ethanol | C6H15NO2 | CID 74348 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. longchangchemical.com [longchangchemical.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating the Reaction Kinetics of Cyclohexylamino Ethanol in Polymer Synthesis

Introduction: The Dual-Functionality of Cyclohexylamino Ethanol in Polymer Chemistry

N-Cyclohexylethanolamine, herein referred to as cyclohexylamino ethanol, presents a unique molecular architecture for polymer synthesis, incorporating both a secondary amine and a primary hydroxyl group. This dual functionality allows it to act as a versatile building block in the synthesis of a variety of polymers, most notably polyurethanes and epoxy resins. In these systems, cyclohexylamino ethanol can function as a co-monomer, a chain extender, or a curing agent. The presence of both a nucleophilic amine and a hydroxyl group on the same molecule introduces competitive and potentially synergistic reaction pathways, making a thorough understanding of its reaction kinetics paramount for controlling polymer structure and, consequently, its final properties.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the reaction kinetics of cyclohexylamino ethanol in polyurethane and epoxy polymer synthesis. This document elucidates the theoretical underpinning of the competing reactions, offers detailed protocols for kinetic analysis using various analytical techniques, and provides guidance on data interpretation.

Theoretical Kinetic Considerations

The reaction kinetics of cyclohexylamino ethanol in polymer synthesis are governed by the differential reactivity of its secondary amine and primary hydroxyl groups.

In Polyurethane Synthesis: Reaction with Isocyanates

In the formation of polyurethanes, both the amine and hydroxyl groups of cyclohexylamino ethanol can react with isocyanate (NCO) groups. However, the reaction of amines with isocyanates to form urea linkages is significantly faster than the reaction of alcohols with isocyanates to form urethane linkages.[1] This disparity in reaction rates is a critical factor in the final polymer architecture.

The secondary amine of cyclohexylamino ethanol will react rapidly with an isocyanate group, likely without the need for a catalyst, even at ambient temperatures.[1] The primary hydroxyl group will react more slowly, and this reaction is often catalyzed.[2] The amine group within the cyclohexylamino ethanol molecule can act as an intramolecular catalyst for the hydroxyl-isocyanate reaction, a phenomenon that warrants careful kinetic investigation.

The competing reactions can be summarized as follows:

• Amine-Isocyanate Reaction (fast): R-NH-CH₂CH₂OH + R'-NCO → R-N(CH₂CH₂OH)-C(O)NH-R' (Urea formation)

• Alcohol-Isocyanate Reaction (slower, may be catalyzed): R-NH-CH₂CH₂OH + R'-NCO → R-NH-CH₂CH₂O-C(O)NH-R' (Urethane formation)

In Epoxy Resin Synthesis: Reaction with Epoxides

As a curing agent for epoxy resins, the secondary amine of cyclohexylamino ethanol can participate in the ring-opening of the epoxide. This reaction leads to the formation of a hydroxyl group, which can then also react with another epoxide ring, particularly at elevated temperatures or in the presence of a catalyst. The primary hydroxyl group of cyclohexylamino ethanol can also react with the epoxy ring, though this reaction is generally slower than the amine-epoxy reaction.[3]

The primary reaction pathways are:

• Amine-Epoxy Reaction: The secondary amine attacks the epoxide ring, leading to a β-amino alcohol.

• Hydroxyl-Epoxy Reaction: The hydroxyl group can also open the epoxide ring, forming an ether linkage. This reaction is typically slower than the amine-epoxy reaction.

The hydroxyl group formed from the amine-epoxy reaction can further react with another epoxy group, leading to cross-linking.

Experimental Protocols for Kinetic Analysis

To elucidate the complex reaction kinetics of cyclohexylamino ethanol, a multi-faceted analytical approach is recommended. The following protocols provide detailed methodologies for utilizing Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared (FTIR) Spectroscopy, and Rheology.

Protocol 1: Kinetic Analysis using Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for studying the kinetics of exothermic polymerization reactions by measuring the heat flow associated with the reaction as a function of time and temperature.[4][5]

Objective: To determine the overall reaction kinetics, including activation energy (Ea) and reaction order (n), for the reaction of cyclohexylamino ethanol with isocyanates or epoxy resins.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC) with a refrigerated cooling system.

• Hermetic aluminum DSC pans and lids.

• Micropipettes.

• Cyclohexylamino ethanol.

• Diisocyanate (e.g., MDI, TDI) or diepoxide (e.g., DGEBA).

• High-purity nitrogen gas for purging.

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the diisocyanate or diepoxide into a tared hermetic aluminum DSC pan.

  • Add a stoichiometric amount of cyclohexylamino ethanol to the pan. Ensure rapid and thorough mixing.

  • Immediately seal the pan to prevent volatilization and reaction with atmospheric moisture.

  • Prepare an empty, sealed pan as a reference.

• Non-isothermal DSC Analysis:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the cell at a sub-ambient temperature (e.g., -50 °C).

  • Heat the sample at a constant rate (e.g., 5, 10, 15, and 20 °C/min) to a temperature where the reaction is complete (e.g., 250 °C).[6]

  • Record the heat flow as a function of temperature.

• Isothermal DSC Analysis:

  • Place a freshly prepared sample and reference pan into the DSC cell.

  • Rapidly heat the sample to a desired isothermal temperature (e.g., 60, 70, 80 °C).

  • Hold the sample at this temperature and record the heat flow as a function of time until the reaction is complete (i.e., the heat flow returns to the baseline).[3]

Data Analysis:

• The total heat of reaction (ΔH) is determined by integrating the area under the exothermic peak in the non-isothermal scan.

• The degree of conversion (α) at any time (t) or temperature (T) can be calculated as the fractional heat evolved (ΔHt) relative to the total heat of reaction (α = ΔHt / ΔH).[4]

• Isoconversional methods (e.g., Kissinger, Flynn-Wall-Ozawa) can be applied to the non-isothermal data to determine the activation energy as a function of conversion.[6][7]

• The isothermal data can be used to determine the reaction rate constant (k) at different temperatures and subsequently the activation energy using the Arrhenius equation.

Protocol 2: In-Situ Monitoring of Reaction Kinetics using FTIR Spectroscopy

FTIR spectroscopy allows for the real-time monitoring of the concentration of functional groups, providing direct insight into the reaction kinetics.[8][9]

Objective: To monitor the consumption of isocyanate or epoxide groups and the formation of urethane/urea or hydroxyl groups during the polymerization reaction.

Materials and Equipment:

• FTIR spectrometer with a heated, attenuated total reflectance (ATR) accessory or a transmission cell.

• Temperature controller.

• Syringes for sample introduction.

• Cyclohexylamino ethanol.

• Diisocyanate or diepoxide.

• Anhydrous solvent (if required, e.g., anhydrous toluene or DMF).

Procedure:

• Setup:

  • Set the ATR crystal or transmission cell to the desired reaction temperature.

  • Collect a background spectrum of the empty, clean ATR crystal or cell.

• Reaction Monitoring:

  • Premix the reactants (cyclohexylamino ethanol and isocyanate/epoxide) at the desired stoichiometry immediately before introducing them to the ATR crystal or cell.

  • Start collecting spectra at regular time intervals (e.g., every 30 seconds).

• Data Collection:

  • Monitor the disappearance of the characteristic isocyanate peak (~2270 cm⁻¹) or epoxide peak (~915 cm⁻¹).[10][11]

  • Monitor the appearance of the urethane C=O peak (~1730-1700 cm⁻¹), urea C=O peak (~1640 cm⁻¹), and/or the broad O-H and N-H stretching bands.[8]

Data Analysis:

• The concentration of the reacting functional groups can be quantified by measuring the area of their respective absorption bands.

• Plot the concentration of the reactants versus time to determine the reaction order and rate constants.

• By conducting the experiment at different temperatures, the activation energy can be determined using the Arrhenius equation.

Protocol 3: Chemorheological Analysis of Polymerization

Rheology provides information on the viscoelastic properties of the reacting mixture, which change significantly as the polymerization progresses and the molecular weight increases, eventually leading to gelation and vitrification.[12][13]

Objective: To determine the gel time and monitor the viscosity changes during the polymerization of cyclohexylamino ethanol with diisocyanates or diepoxides.

Materials and Equipment:

• Rotational rheometer with parallel plate or cone-and-plate geometry and temperature control.

• Disposable plates (if available).

• Cyclohexylamino ethanol.

• Diisocyanate or diepoxide.

Procedure:

• Sample Loading:

  • Pre-heat the rheometer plates to the desired isothermal reaction temperature.

  • Quickly mix the reactants and place a small amount of the mixture onto the lower plate.

  • Lower the upper plate to the desired gap setting.

• Time Sweep Measurement:

  • Perform a time sweep experiment at a constant frequency (e.g., 1 Hz) and a small strain amplitude (within the linear viscoelastic region).

  • Monitor the storage modulus (G'), loss modulus (G''), and complex viscosity (η*) as a function of time.[14]

Data Analysis:

• The gel point is typically identified as the time at which G' and G'' crossover (tan δ = G''/G' = 1).[12]

• The rate of viscosity increase provides qualitative information about the polymerization rate.

• Kinetic models can be fitted to the viscosity data to extract kinetic parameters.[13]

Data Presentation and Interpretation

For clarity and comparative analysis, all quantitative kinetic data should be summarized in tables.

Table 1: Hypothetical Kinetic Data for Cyclohexylamino Ethanol Reactions

Reaction System	Temperature (°C)	Rate Constant (k) (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)	Reaction Order (n)
CHEtOH + MDI (Amine)	25	Value to be determined	Value to be determined	Value to be determined
CHEtOH + MDI (Alcohol)	80	Value to be determined	Value to be determined	Value to be determined
CHEtOH + DGEBA (Amine)	60	Value to be determined	Value to be determined	Value to be determined

Note: This table is a template. The values are to be populated with experimental data.

Table 2: Comparative Kinetic Data for Model Compounds

Reactant	Co-reactant	Catalyst	Temperature (°C)	Rate Constant (k) (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)	Reference
Di-n-butylamine	Phenyl Isocyanate	None	25	~1.0 - 10	30-40	[15]
n-Butanol	Phenyl Isocyanate	None	25	~10⁻⁴ - 10⁻³	50-60	[16]
n-Butanol	Phenyl Isocyanate	Tertiary Amine	25	~10⁻² - 10⁻¹	30-50	[2]
Secondary Amine	Epoxy Resin	None	50	Varies	50-60	[17]

Note: These are approximate values from the literature for illustrative purposes.

Visualization of Workflows and Mechanisms

Reaction Pathways

Caption: Reaction pathways of cyclohexylamino ethanol in polymer synthesis.

Experimental Workflow

Caption: Experimental workflow for kinetic analysis.

Conclusion

The dual functionality of cyclohexylamino ethanol offers intriguing possibilities in polymer design but also introduces a layer of complexity to the reaction kinetics. A systematic investigation, as outlined in these application notes, is essential for harnessing its full potential. By employing a combination of DSC, FTIR, and rheology, researchers can gain a comprehensive understanding of the competing reaction pathways, the influence of temperature and catalysts, and the evolution of material properties during polymerization. This knowledge is crucial for the rational design of novel polymers with tailored characteristics for a wide range of applications, from advanced materials to drug delivery systems.

References

• Vyazovkin, S., & Sbirrazzuoli, N. (2006). Mechanism and Kinetics of Epoxy−Amine Cure Studied by Differential Scanning Calorimetry. Macromolecules, 39(13), 4569–4577. [Link]

• TA Instruments. (n.d.). Simultaneous Rheology-Dielectric Measurements of Epoxy Curing. [Link]

• Hardis, R., & Jasiuk, I. (2012). Cure kinetics characterization and monitoring of an epoxy resin using DSC, Raman spectroscopy, and DEA. WSU Research Exchange. [Link]

• Malucelli, G., & Priola, A. (2015). Cure Kinetics and Inverse Analysis of Epoxy-Amine Based Adhesive Used for Fastening Systems. Polymers, 7(9), 1736-1750. [Link]

• John, R., Thachil, E. T., Ravindran, P., Neelakantan, N. R., & Subramanian, N. (1991). A Viscometric Approach to the Study of the Kinetics of Polyurethane Reactions. Journal of Applied Polymer Science, 43(3), 527-532. [Link]

• Ahmad, S., & Gupta, A. P. (2023). Cure Kinetics of Commercial Epoxy-Amine Products with Iso-Conversional Methods. Polymers, 15(6), 1403. [Link]

• Pascual, M. J., & Martin, M. (2018). Rheological characterization of the curing process for a water-based epoxy added with polythiol crosslinking agent. Journal of Applied Polymer Science, 135(48), 46896. [Link]

• Krasheninnikov, S. V., Kerber, M. L., & Gorbunova, I. Y. (2019). Study of the curing process of epoxy-amine compositions by differential scanning calorimetry. E3S Web of Conferences, 97, 04015. [Link]

• Lovering, E. G., & Laidler, K. J. (1962). KINETIC STUDIES OF SOME ALCOHOL–ISOCYANATE REACTIONS. Canadian Journal of Chemistry, 40(1), 31-36. [Link]

• Fernández-d'Arlas, B., & Eceiza, A. (2018). Kinetic and Thermodynamic Analysis of the Polymerization of Polyurethanes by a Rheological Method. Polymers, 10(8), 894. [Link]

• Perelaer, J., Kröber, P., & Delaney, J. (2014). In-situ reaction kinetics for the formation of polyurethane by FTIR spectroscopy. ResearchGate. [Link]

• Marciano, J. H., & Rojas, R. L. (1995). Determination of the kinetic parameters for the polymerization of a polyurethane using an improved method of differential scanning calorimetry. Scilit. [Link]

• Baker, J. W., & Gaunt, J. (1949). The mechanism of the reaction of aryl isocyanates with alcohols and amines. Part V. Kinetic investigations of the reaction between phenyl isocyanate and methyl and ethyl alcohols in benzene solution. Journal of the Chemical Society (Resumed), 27-31. [Link]

• AZoM. (2014, December 9). Using FT-IR for In-Situ Monitoring of Polyurethane Synthesis. [Link]

• Wicks, D. A., & Wicks, Z. W. (2026). Reactivity and Deblocking Behavior of O- and N-Based Blocking Agents for Isocyanates: A Combined Kinetic and Mechanistic Analysis. Industrial & Engineering Chemistry Research. [Link]

• Schimmel, C., & Aurich, J. C. (2021). Kinetic Prediction of Fast Curing Polyurethane Resins by Model-Free Isoconversional Methods. Polymers, 13(21), 3794. [Link]

• Riccardi, C. C., & Williams, R. J. J. (2004). Rheological study of the curing kinetics of epoxy-phenol novolac resin. Journal of Applied Polymer Science, 93(6), 2467-2474. [Link]

• Schmalz, H., & Binder, K. (2021). Reaction Mechanisms and Rate Constants of Auto‐Catalytic Urethane Formation and Cleavage Reactions. ChemistryOpen, 10(5), 534-544. [Link]

• Schmalz, H., & Binder, K. (2021). Reaction Mechanisms and Rate Constants of Auto-Catalytic Urethane Formation and Cleavage Reactions. Research Collection. [Link]

• Bacaloglu, R., Cotarca, L., & Tölgyi, S. (1988). Kinetics and mechanism of isocyanate reactions. II. Reactions of Aryl Isocyanates with Alcohols in the presence ob tertiary amines. Journal Fur Praktische Chemie-chemiker-zeitung, 330(4), 561-569. [Link]

• Jalsovszky, G., & Országh, I. (2006). Reticulation of Aqueous Polyurethane Systems Controlled by DSC Method. Molecules, 11(6), 445-455. [Link]

• Siesler, H. W. (2000). In situ monitoring of an isocyanate reaction by fiber-optic FT-IR/ATR-spectroscopy. Journal of Molecular Structure, 550-551, 287-294. [Link]

• Li, Y., & Gao, J. (2024). Performance Enhancement of Polyurethane Acrylate Resin by Urushiol: Rheological and Kinetic Studies. Polymers, 16(19), 2695. [Link]

• Gunes, I. S., Jung, C., & Jana, S. (2010). Rheo-Kinetic Measurement of Thermoplastic Polyurethane Polymerization in a Measurement Kneader. ResearchGate. [Link]

• Pearce, G., & Guild, F. (2014). Cure kinetics and rheology characterisation and modelling of ambient temperature curing epoxy resins for resin infusion/VARTM and wet layup applications. ResearchGate. [Link]

• Serrano, B., & Figueruelo, J. E. (1998). Thermal scanning rheometer analysis of curing kinetic of an epoxy resin: 2. An amine as curing agent. Polymer, 39(26), 7017-7023. [Link]

• Smith, H. A. (1962). Kinetics of the Reaction Between Alcohols and Isocyanates Catolyzed by Ferric Acetylacetonate. NASA Technical Reports Server (NTRS). [Link]

• Abraham, M. H., & Nasehzadeh, A. (2004). The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. The Journal of Organic Chemistry, 69(17), 5763-5768. [Link]

• Rao, R. R., & Mondy, L. A. (2012). THE KINETICS OF POLYURETHANE STRUCTURAL FOAM: FOAMING AND POLYMERIZATION. OSTI.GOV. [Link]

• Sung, C. S. P., & Schneider, N. S. (2000). In-Situ Monitoring of Urethane Formation by FTIR and Raman Spectroscopy. The Journal of Physical Chemistry A, 104(16), 3659-3665. [Link]

• Thomson, M. A., Melling, P. J., & Slepski, A. M. (2016). Real-Time Monitoring of Isocyanate Chemistry using a Fiber-Optic FTIR Probe. ResearchGate. [Link]

• Marciano, J. H., & Rojas, R. L. (1995). Kinetic study of polyurethanes formation by using differentialscanning calorimetry. Journal of Applied Polymer Science, 58(1), 105-110. [Link]

• Remspec Corporation. (n.d.). Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe. [Link]

• Kothandaraman, H., & Venkatarao, K. (1983). Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2, (10), 1475-1479. [Link]

• Patsnap. (2025, July 10). Technical Insights into Isocyanate Reaction Pathways. [Link]

• Kim, D. S., & Kim, S. C. (2018). A Study on Transformation of Dynamic DSC Results into Isothermal Data for the Formation Kinetics of a PU Elastomer. Elastomers and Composites, 53(2), 65-71. [Link]

• Draye, A. C., & Tondeur, J. J. (2000). ACTIVATION PARAMETERS OF AN ORGANOTIN-CATALYZED ALCOHOL-ISOCYANATE REACTION. Main Group Metal Chemistry, 23(5), 287-290. [Link]

• Bello, D., Woskie, S. R., & Streicher, R. P. (2007). An FTIR investigation of isocyanate skin absorption using in vitro guinea pig skin. Journal of Environmental Monitoring, 9(7), 733-740. [Link]

• Fejes, Z., Kégl, T., & Viskolcz, B. (2019). Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. Polymers, 11(9), 1528. [Link]

• Zhang, Y., & Li, Y. (2014). A kind of intramolecular dehydration catalyst of amino alcohol, preparation method and application.

• Hölscher, M., & Leitner, W. (2020). Catalysis conditions for isocyanate alcohol reaction. ResearchGate. [Link]

• Blank, W. J., & He, Z. A. (2015). Catalysts for reaction between an isocyanate and an alcohol.

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Best practices for storage and stability of amine catalysts

Subtitle: Mechanisms of Degradation, Storage Protocols, and Validation Systems for Reproducible Catalysis

Abstract

Amine catalysts—ranging from bulk bases like DBU and DIPEA to high-value chiral organocatalysts—are the workhorses of modern synthesis. However, their nucleophilicity and basicity make them inherently unstable in ambient conditions. "Purity" in a bottle does not guarantee "activity" in the flask. This guide delineates the chemical causality of amine degradation (oxidation, carbonylation, and hydrolysis) and provides a self-validating framework for their storage and quality control. Adhering to these protocols minimizes reaction variability and catalyst loading errors.

Part 1: Mechanisms of Degradation

To preserve a catalyst, one must understand its enemy. Amine catalysts degrade primarily through three pathways, driven by their lone pair electrons.

Oxidative N-Oxide Formation

Tertiary amines are susceptible to oxidation by atmospheric oxygen, a process often catalyzed by trace metals or light. The nitrogen lone pair attacks diatomic oxygen, leading to the formation of N-oxides.

• Impact: N-oxides are often much weaker bases and poor nucleophiles compared to the parent amine. In enantioselective catalysis, an oxidized chiral amine can alter the stereochemical outcome or kill the catalytic cycle entirely.

• Visual Indicator: Color shift from clear/white to yellow or brown.

Carbonylation (The "CO2 Trap")

This is the most insidious failure mode for strong bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and TBD (Triazabicyclodecene).

• Mechanism: Strong bases rapidly absorb atmospheric CO2 to form carbamates (primary/secondary amines) or bicarbonate/carbonate salts (tertiary amines/amidines).

• Impact: This reaction is exothermic and often reversible, but it changes the stoichiometry. A weighed mass of "DBU" that has absorbed 10% w/w CO2 will fail to deprotonate substrates with high pKa values, leading to stalled reactions.

• Visual Indicator: White crust formation on the bottle threads (carbamate salts).

Hydrolysis and Hydration

Imine-based catalysts and amidines are hygroscopic.

• Mechanism: Water attacks the iminium/amidine carbon. For MacMillan-type imidazolidinones, hydrolysis can ring-open the catalyst or degrade the acid salt cocatalyst.

• Impact: Introduction of water into anhydrous transition-metal cycles; deactivation of the organocatalyst.

Visualization: Degradation Pathways

The following diagram illustrates the chemical fate of amines upon exposure to air.

Figure 1: Divergent degradation pathways of amine catalysts upon exposure to ambient atmosphere.

Part 2: Storage Protocols

Storage is not passive; it is an active defense system. The following decision matrix dictates the storage condition based on the catalyst class.

Protocol A: Bulk Liquid Bases (DBU, DIPEA, TEA, Pyridine)

These are cheap but critical. Their degradation causes "silent" failures where yields drop inexplicably.

• Primary Barrier: Store in amber glass to prevent photolytic radical formation [1].

• Seal Integrity: Do NOT rely on Parafilm. Parafilm is permeable to O2 and CO2 over time. Use electrical tape or Teflon tape around the cap threads.

• Headspace Management: If a bottle is <50% full, transfer to a smaller vessel or purge headspace with Argon before resealing.

• Septum Use: For anhydrous reagents (e.g., DBU), use a Sure/Seal™ type bottle. Never remove the cap; withdraw via syringe under positive N2 pressure.

Protocol B: Solid Chiral Organocatalysts (Proline, MacMillan Catalysts)

These are high-value and sensitive to hydrolysis.

• Desiccation: Store within a secondary container (desiccator) containing active desiccant (Drierite/Silica).

• Temperature: Store at 4°C or -20°C. Cold slows the kinetics of hydrolysis and oxidation.

• Equilibration: Crucial Step: Allow the vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture onto the catalyst, ruining it instantly.

Decision Tree: Storage Logic

Figure 2: Decision matrix for selecting the appropriate storage environment based on physical state and sensitivity.

Part 3: Quality Control & Validation

Trust, but verify. A catalyst sitting on the shelf for 6 months is a suspect variable.

Method 1: The "Amine Value" Titration (Gold Standard)

Aqueous titration fails for weak organic bases. The industry standard is Non-Aqueous Titration [2]. This method eliminates water interference and sharpens the endpoint.[1][2]

Protocol:

• Solvent: Glacial Acetic Acid (must be anhydrous).

• Titrant: 0.1 N Perchloric Acid (

  ) in Glacial Acetic Acid.

• Indicator: Crystal Violet (turns from violet to blue/green at endpoint) or Potentiometric detection.

• Procedure:

  • Dissolve ~0.3g of amine (weighed accurately) in 50 mL Glacial Acetic Acid.

  • Titrate with

    to the endpoint.

  • Calculation:

    Where = Volume of titrant (mL), = Normality, = Weight of sample (g).[1]

Why this works: Acetic acid acts as a leveling solvent, enhancing the basicity of the amine, allowing a distinct endpoint even for weak bases.[1]

Method 2: 1H NMR Validation (Quick Check)

For chiral catalysts or small research samples, NMR is faster.

• Target: Look for "satellite" peaks near the

  -protons of the nitrogen.

• Oxidation: N-oxide formation shifts

  -protons downfield (deshielding) by ~0.3 - 0.5 ppm.

• Salts: If DBU has carbonylated, the integration of the N-methylene protons will often broaden or split compared to a clean reference standard.

Data Summary: QC Specifications

Catalyst Class	Primary Failure Mode	Recommended QC Method	Acceptance Criteria
Superbases (DBU, TBD)	CO2 Absorption (Carbonate)	Non-Aqueous Titration	>98% Amine Value
Simple Amines (TEA, DIPEA)	Oxidation (N-Oxide)	GC-FID or Refractive Index	Single peak / Match Lit. RI
Chiral Organocatalysts	Hydrolysis/Racemization	1H NMR + Chiral HPLC	>95% Purity, >99% ee

Part 4: Recovery of Degraded Catalysts

If a catalyst fails QC, can it be saved?

• Distillation (Liquids):

  • Simple amines (TEA, Pyridine) can be distilled over KOH pellets or Calcium Hydride (

    ) to remove water and CO2.

  • DBU/DBN Specifics: These have high boiling points. Distill under high vacuum (<1 mmHg). Discard the first 10% (for water/carbonate) and the pot residue (polymers/oxides) [3].

• Recrystallization (Solids):

  • MacMillan imidazolidinone salts can often be recrystallized from Ethanol/Ether mixtures.

  • Note: If the catalyst has hydrolyzed (ring-opened), it is generally irrecoverable and should be discarded.

References

• Photolytic Degradation: Albini, A., & Fagnoni, M. (2004). Photochemistry of Amines. In CRC Handbook of Organic Photochemistry and Photobiology. CRC Press.

• Non-Aqueous Titration: ASTM International. (2021).[3] ASTM D2073 - Standard Test Methods for Total, Primary, Secondary, and Tertiary Amine Values of Fatty Amines by Alternative Indicator Method. Link

• Purification of DBU: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. Link

• MacMillan Catalyst Stability: MacMillan, D. W. C. (2008). The Advent and Development of Organocatalysis. Nature, 455, 304–308. Link

• Amine Oxidation Mechanisms: Fields, D. L., et al. (1962). Oxidation of Amines. Journal of Organic Chemistry. Link

Sources

• 1. mt.com [mt.com]
• 2. mt.com [mt.com]
• 3. nobelprize.org [nobelprize.org]

Low-emission formulation techniques using 2-(2-Dimethylamino-cyclohexylamino)-ethanol

An Application Note and Protocol Guide for Researchers, Scientists, and Drug Development Professionals

Topic: Low-Emission Formulation Techniques Using 2-[2-(Dimethylamino)ethoxy]ethanol

A Note on the Compound of Interest

Initial searches for "2-(2-Dimethylamino-cyclohexylamino)-ethanol" did not yield publicly available data. The specified compound may be proprietary, designated by a non-standard name, or represent a typographical error. However, the core objective—exploring low-emission formulation techniques—is directly addressed by a structurally similar and widely utilized amino alcohol: 2-[2-(Dimethylamino)ethoxy]ethanol (CAS: 1704-62-7), commonly known as DMAEE . This document will focus on DMAEE, a compound with extensive applications as a reactive, low-odor additive central to modern low-emission strategies. The principles and protocols detailed herein are foundational and broadly applicable to other reactive amino alcohols.

Section 1: Introduction to Reactive Amino Alcohols in Low-Emission Formulations

The reduction of volatile organic compounds (VOCs) is a primary driver in the chemical formulation industry, spurred by environmental regulations and health concerns.[1][2] In fields ranging from polymer manufacturing to pharmaceutical coatings, traditional formulation additives like catalysts, pH neutralizers, and dispersants are often volatile, contributing significantly to a product's VOC profile.

A key innovation to address this challenge is the use of "reactive" or "non-fugitive" additives. These molecules are designed with functional groups that allow them to covalently bond into the final polymer matrix. 2-[2-(Dimethylamino)ethoxy]ethanol (DMAEE) is a prime example of such a compound. Its structure uniquely combines a tertiary amine, which provides catalytic activity and basicity, with a primary hydroxyl group (-OH), which can react with components like isocyanates or crosslinkers.[3] This dual functionality allows DMAEE to perform its intended function during formulation and then become a permanent, non-volatile part of the final product, drastically reducing emissions and residual odor.[3]

This guide provides the scientific rationale and detailed protocols for utilizing DMAEE in two major low-emission applications: as a reactive catalyst in polyurethane systems and as a neutralizing agent in low-VOC waterborne coatings.

Section 2: Core Principles and Physicochemical Properties

Mechanism of Action: The "Reactive" Advantage

The efficacy of DMAEE in low-emission systems stems from its polyfunctionality.[4]

• Tertiary Amine Group: The N,N-dimethylamino group acts as a potent, sterically hindered base. In polyurethane chemistry, it catalyzes both the "blowing" reaction (isocyanate-water) and the "gelling" reaction (isocyanate-polyol), influencing the rate of foam formation and curing.[5][6] In waterborne coatings, this basicity makes it an effective neutralizing agent for latex resins, controlling pH and ensuring stability.[7]

• Primary Hydroxyl Group: The terminal -OH group is the key to its low-emission character. It is a reactive site that can participate in polymerization. In a polyurethane system, it readily reacts with isocyanate (-NCO) groups to form a stable urethane linkage, permanently grafting the molecule into the polymer backbone.

The diagram below illustrates this covalent integration, which prevents the amine from off-gassing from the final product.

Caption: Covalent incorporation of DMAEE into a polymer matrix, preventing its release as a VOC.

Physicochemical and Safety Data

Proper formulation requires a clear understanding of the additive's properties and handling requirements.

Property	Value	Source(s)
IUPAC Name	2-[2-(dimethylamino)ethoxy]ethanol	[8]
Synonyms	DMAEE, N,N-Dimethyldiglycolamine	[8]
CAS Number	1704-62-7	[8]
Molecular Formula	C₆H₁₅NO₂
Molecular Weight	133.19 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	203.5 °C (at 1013 hPa)
Density	0.954 g/cm³ (at 20 °C)
Flash Point	93 °C (closed cup)	[4]
Solubility	Miscible in water
GHS Hazard	H312 (Harmful in contact with skin), H314 (Causes severe skin burns and eye damage)	[4][9]

Section 3: Application Protocol I: Low-Emission Polyurethane (PU) Foam

DMAEE is highly effective as a reactive catalyst in producing rigid and flexible PU foams, particularly in systems with high water content, where it provides strong blowing catalysis.[9]

Rationale for Experimental Design

This protocol describes the lab-scale preparation of a rigid PU foam. The key objectives are to achieve a stable foam rise, a uniform cell structure, and complete curing while ensuring the catalyst is consumed and integrated into the polymer matrix.

• Component Separation: PU foam systems are formulated as two parts (A-Side: Isocyanate; B-Side: Polyol blend) that are mixed immediately before reaction. The catalyst (DMAEE) is included in the B-Side.

• Stoichiometry (Isocyanate Index): The ratio of isocyanate groups to hydroxyl groups is critical. An index of 110 (a 10% molar excess of NCO groups) is common for rigid foams to ensure complete reaction of all hydroxyl-containing components, including DMAEE and water.

• Catalyst Concentration: The amount of DMAEE (typically 0.1 to 5.0% of the polyol weight) controls the reaction speed.[10] This must be optimized for the specific polyols and isocyanates used.

Sample Formulation Table

This table provides a representative starting formulation for a lab-scale rigid PU foam.

Component (B-Side)	Type	Parts by Weight (pbw)	Purpose
Sucrose/Glycerine Polyol	Polyether Polyol	100	Polymer backbone
Silicone Surfactant	Polysiloxane	1.5	Cell stabilization
Water	Blowing Agent	3.0	Reacts with NCO to form CO₂
DMAEE	Reactive Catalyst	1.5 - 2.5	Gelling & Blowing Catalyst
Polymeric MDI (A-Side)	Isocyanate	(Calculated for Index 110)	Cross-linking agent

Step-by-Step Protocol: Lab-Scale PU Foam Preparation

• Preparation of B-Side (Polyol Blend): a. To a 500 mL disposable plastic cup, add 100g of the polyether polyol. b. Add 1.5g of silicone surfactant to the polyol. c. Add 3.0g of deionized water. d. Add the desired amount of DMAEE (e.g., 2.0g for a starting point). e. Mix thoroughly with a high-shear mixer (e.g., 2000 rpm) for 60 seconds until the mixture is homogenous. Ensure the temperature of the blend is stable at 25 °C.

• Reaction and Foam Rise: a. Calculate the required mass of the A-Side (polymeric MDI) to achieve an Isocyanate Index of 110. b. Place the B-Side container on a digital scale. c. Tare the scale, and rapidly add the calculated amount of polymeric MDI to the B-Side blend. d. Immediately begin mixing at high speed (~3000 rpm) for 5-7 seconds. Do not over-mix. e. Simultaneously, start a stopwatch to record reaction kinetics. f. Observe and record the "cream time" (start of visible reaction), "gel time" (when the foam becomes stringy), and "tack-free time" (when the surface is no longer sticky).

• Curing and Sample Preparation: a. Allow the foam to cure in a fume hood at ambient temperature for at least 24 hours. b. Cut samples from the core of the foam block for physical property testing (e.g., density, compressive strength).

Section 4: Application Protocol II: Zero-VOC Waterborne Architectural Coating

In waterborne acrylic or vinyl-acrylic latex paints, pH must be maintained between 8.0 and 9.5 to ensure resin stability, control viscosity, and promote proper film formation. Traditional neutralizing agents like ammonia are volatile and odorous. Amino alcohols like DMAEE can serve as effective, low-odor, and non-VOC neutralizing agents.[1][11]

Rationale for Experimental Design

This protocol demonstrates the use of DMAEE to adjust the pH of a simple waterborne coating formulation. The primary goal is to replace a volatile amine with a non-volatile alternative without compromising paint stability.

• Point of Addition: The neutralizing agent is typically added during the "let-down" phase of paint production, after the pigment grind has been completed and the main latex binder is added.

• Titration Approach: The optimal amount of DMAEE is determined by titrating it into the formulation while monitoring the pH until the target value is reached.

Step-by-Step Protocol: pH Adjustment of a Latex Paint Base

• Prepare a Base Formulation: a. In a suitable mixing vessel, combine the components of a standard latex paint formulation (e.g., pigment grind, latex binder, coalescents, and other additives), but withhold the neutralizing agent. b. Measure the initial pH of the un-neutralized paint base. It will typically be acidic (pH 4-6).

• Titration with DMAEE: a. While stirring the paint base at a moderate speed, slowly add a 25% aqueous solution of DMAEE dropwise. b. Continuously monitor the pH of the mixture using a calibrated pH meter. c. Continue adding the DMAEE solution until the pH stabilizes within the target range (e.g., 8.5 - 9.0). d. Record the total amount of DMAEE solution required.

• Stability and Performance Testing: a. Store the final paint in a sealed container and monitor its pH and viscosity over several weeks to assess long-term stability. b. Apply the paint to a substrate and evaluate its drying time, film appearance, and other performance properties to ensure they are comparable to a formulation made with a conventional neutralizer.

Section 5: Protocol for Quality Control: Quantifying Residual DMAEE

To validate the "low-emission" claim, it is crucial to quantify the amount of unreacted, or "free," DMAEE in the final cured product. A low level of residual amine confirms its successful incorporation into the polymer matrix. This protocol outlines a general workflow for analysis using Gas Chromatography-Mass Spectrometry (GC-MS).[12]

Analytical Workflow Overview

The process involves solvent extraction of the free amine from the polymer, followed by chromatographic separation and detection.

Caption: Workflow for the extraction and quantification of residual DMAEE from a polymer sample.

Step-by-Step Protocol: Residual Amine Analysis

• Sample Preparation: a. Obtain a representative core sample (~1 g) from the cured polymer (e.g., PU foam). b. Freeze the sample with liquid nitrogen and cryo-grind it into a fine powder to maximize the surface area for extraction. c. Accurately weigh the powdered sample into a glass vial.

• Solvent Extraction: a. Add a precise volume (e.g., 10 mL) of a suitable solvent like methanol to the vial. b. Add an appropriate internal standard if required for accurate quantification. c. Seal the vial and place it in an ultrasonic bath for 1-2 hours to facilitate the extraction of free DMAEE.

• Extract Cleanup: a. Centrifuge the vial to pellet the polymer solids. b. Filter the supernatant through a 0.45 µm syringe filter to remove any remaining particulate matter. The resulting clear solution is ready for analysis.

• GC-MS Analysis: a. Prepare a calibration curve using standard solutions of DMAEE of known concentrations. b. Inject a small volume (e.g., 1 µL) of the filtered extract into the GC-MS system. c. Use a suitable GC column (e.g., a polar capillary column) and temperature program to separate DMAEE from other extractables. d. Use the mass spectrometer to identify DMAEE by its characteristic mass spectrum and quantify it by comparing the peak area to the calibration curve.

• Data Interpretation: a. Calculate the concentration of DMAEE in the extract. b. Based on the initial sample weight and extraction volume, determine the amount of residual DMAEE in the original polymer, typically reported in parts-per-million (ppm) or weight percent. A result below the established regulatory or quality threshold validates the low-emission characteristic of the formulation.

Section 6: References

• Ataman Kimya. (n.d.). 2-(2-(DIMETHYLAMINO)ETHOXY)ETHANOL (DMAEE). Retrieved from Ataman Kimya website.

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 12). Discover the Multifaceted Applications of 2-[2-(Dimethylamino)ethoxy]ethanol. Retrieved from Ningbo Inno Pharmchem Co., Ltd. website.

• PCI Magazine. (2025, June 3). Improving Indoor Air Quality with Amino Alcohols. Retrieved from PCI Magazine website.

• Google Patents. (n.d.). WO2013016270A1 - Aminoalcohol compounds and their use as zero or low voc additives for paints and coatings. Retrieved from Google Patents website.

• Angus Chemical Company. (2019, September 3). Improving Pigment Dispersion and Paint Stability with Versatile Amino Alcohols. Retrieved from SpecialChem website.

• Google Patents. (n.d.). WO2010126657A1 - Tertiary aminoalcohols as low voc additives for paints and coatings. Retrieved from Google Patents website.

• Amine Catalysts. (2022, July 4). 2-(2-(dimethylamino)ethoxy)ethanol. Retrieved from Amine Catalysts website.

• Ataman Kimya. (n.d.). 2-(2-DIMETHYLAMINO ETHOXY)ETHANOL. Retrieved from Ataman Kimya website.

• Wikipedia. (n.d.). 2-(2-(Dimethylamino)ethoxy)ethanol. Retrieved from Wikipedia website.

• ResearchGate. (n.d.). Separation and determination of polyurethane amine catalysts in polyether polyols by using UHPLC-Q-TOF-MS on a reversed-phase/cation-exchange mixed-mode column. Retrieved from ResearchGate website.

• Mofan Polymer. (n.d.). Wholesale 2-[2-(dimethylamino)ethoxy]ethanol Cas#1704-62-7 Manufacturer and Supplier. Retrieved from Mofan Polymer website.

• Amine Catalysts. (2025, March 31). amine catalysts: improving foam consistency in pu soft foam production. Retrieved from Amine Catalysts website.

• U.S. Environmental Protection Agency. (2026, February 11). Ethanol, 2-[[2-[2-(dimethylamino)ethoxy]ethyl]methylamino]- - Substance Details. Retrieved from U.S. EPA website.

• National Center for Biotechnology Information. (n.d.). 2-(2-(Dimethylamino)ethoxy)ethanol. PubChem Compound Database. Retrieved from PubChem website.

• Chemicalbook. (2025, December 31). 2-((2-(2-(DIMETHYLAMINO)ETHOXY)ETHYL) METHYLAMINO)ETHANOL, 97 | 83016-70-0. Retrieved from Chemicalbook website.

• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. Retrieved from American Chemistry Council website.

• Google Patents. (n.d.). EP0469545B1 - Amine catalyst for producing polyurethane foams and process for producing polyurethane foams. Retrieved from Google Patents website.

• MDPI. (2023, March 31). Influence of Reactive Amine-Based Catalysts on Cryogenic Properties of Rigid Polyurethane Foams for Space and On-Ground Applications. Retrieved from MDPI website.

• Agilent Technologies. (n.d.). Analysis of Additives, Impurities, & Residuals in Polymers. Retrieved from Agilent website.

• ChemPoint. (2024, November 12). Understanding Polyurethane Catalysts and How They Work. Retrieved from ChemPoint website.

• Sigma-Aldrich. (n.d.). 2- 2-(Dimethylamino)ethyl methylamino ethanol 98 2212-32-0. Retrieved from Sigma-Aldrich website.

• PubMed. (1999, May). Analysis of a residual diamine in a pharmaceutical polymer using solid phase extraction with analysis by gas chromatography mass spectrometry. Retrieved from PubMed website.

• Sigma-Aldrich. (n.d.). 2-(Dimethylamino)-ethanol for synthesis 108-01-0. Retrieved from Sigma-Aldrich website.

• Springer Professional. (2023, May 16). Quantifying amines in polymers by XPS. Retrieved from springerprofessional.de.

• Reliability Matters. (2017, July 12). The Benefits of Low Volatile Organic Compound (VOC) Coatings. Retrieved from Reliability Matters website.

• Google Patents. (n.d.). US20210040029A1 - Synthesis of 2-(2-aminoethoxy) ethanol. Retrieved from Google Patents website.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Amine Emissions in Polyurethane Foam Degradation

This guide is intended for researchers, scientists, and drug development professionals investigating the degradation of polyurethane (PUR) foams and the associated emission of amine compounds. As a self-validating system, this document provides not only procedural steps but also the underlying scientific principles to empower users to diagnose and resolve experimental challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of amine emissions from polyurethane foam?

Amine emissions from PUR foams primarily originate from two sources:

• Residual Catalysts: Tertiary amines are widely used as catalysts to control the polymerization and foaming reactions during PUR production.[1][2][3] These catalysts can be volatile and may be released from the foam matrix over time, especially under elevated temperatures.[4][5][6]

• Degradation Byproducts: The urethane and urea linkages within the polymer structure can degrade through various mechanisms, such as hydrolysis, thermal degradation, and photodegradation, leading to the formation and emission of amines.[7][8][9] For example, the hydrolysis of an isocyanate group first forms an unstable carbamic acid, which then decomposes into an amine and carbon dioxide.[10][11]

Q2: Which analytical techniques are most suitable for identifying and quantifying amine emissions?

The most common and effective methods for analyzing amine emissions from PUR foam are:

• Thermal Desorption-Gas Chromatography/Mass Spectrometry (TD-GC/MS): This is a widely used technique for volatile and semi-volatile organic compounds (VOCs and SVOCs), including many amine catalysts.[12][13][14] Samples are collected on sorbent tubes, thermally desorbed, and then separated and identified by GC/MS.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method is highly sensitive and selective for a wide range of amines, including those that are less volatile or thermally labile.[10][15] It often involves solvent extraction of the amines from the foam sample.[10][15]

Q3: Are there standardized methods for testing amine emissions from polyurethane foam?

Yes, several ASTM International standards provide guidance on the sampling and analysis of emissions from PUR foam. Key standards include:

• ASTM D8142: This standard test method specifically covers the determination of chemical emissions from spray polyurethane foam (SPF) insulation using micro-scale environmental test chambers.[13][16][17]

• ASTM D7859: This standard practice details the procedures for spraying, sampling, packaging, and preparing SPF samples for emissions testing in environmental chambers.[12]

• ASTM D7706: This practice describes the use of micro-scale chambers for rapid screening of VOC emissions from various products, including PUR foam.[17][18]

Q4: What is the "fishy" or chemical odor sometimes associated with polyurethane foam?

A persistent chemical or "fishy" odor is often attributed to the emission of amine catalysts, particularly tertiary amines, which have a distinct ammonia-like smell.[2][19] While some initial odor is expected during the curing process, a lasting smell can indicate issues such as improper mixing of the foam components or the use of non-reactive amine catalysts that are not chemically bound to the polymer matrix.[19][20]

In-Depth Troubleshooting Guide

This section addresses specific experimental challenges in a question-and-answer format, providing potential causes, diagnostic steps, and corrective actions.

Problem 1: Inconsistent or Non-Reproducible Amine Emission Profiles

Question: My repeated experiments on the same polyurethane foam sample are yielding significantly different amine emission profiles. What could be the cause of this variability?

Potential Causes:

• Inhomogeneous Sample: The distribution of residual catalysts and the extent of initial degradation may not be uniform throughout the foam sample.

• Variable Experimental Conditions: Fluctuations in temperature, humidity, or air exchange rate between experiments can significantly impact emission rates.

• Sample Aging and History: The age of the foam and its prior storage conditions (exposure to light, heat, or humidity) can alter its degradation state.

Troubleshooting Workflow:

Caption: Simplified pathway of polyurethane degradation to form amines.

Diagnostic Steps:

• Review the Polyurethane Chemistry: Identify the specific isocyanates (e.g., MDI, TDI) used in the foam's synthesis. [10]The corresponding diamines (e.g., methylenedianiline, toluenediamine) are likely degradation products. [10][15]2. Perform Blank Runs: Analyze a blank sample (e.g., an empty sample tube or a clean, inert substrate) that has gone through the entire sample preparation and analysis workflow to rule out contamination from solvents, handling, or the analytical system itself.

• Analyze Raw Materials (if possible): If you have access to the precursor polyols and isocyanates, analyze them for amine impurities.

Problem 3: Poor Analyte Recovery or Peak Tailing in GC/MS Analysis

Question: My amine peaks in the GC/MS chromatogram are showing significant tailing or my recovery rates are very low. What can I do to improve this?

Potential Causes:

• Active Sites in the GC System: Amines are basic and can interact with acidic sites on the GC column, inlet liner, or other parts of the sample path, leading to poor peak shape and loss of analyte.

• Improper Sorbent Selection: The sorbent material in the thermal desorption tube may not be optimal for trapping and releasing the target amines.

• Sub-optimal Desorption Parameters: The desorption temperature or time may be insufficient to release the amines from the sorbent tube quantitatively.

Troubleshooting and Optimization Protocol:

Parameter	Potential Issue	Recommended Action
GC Inlet Liner	Silanol groups can cause amine adsorption.	Use a deactivated liner (e.g., base-deactivated).
GC Column	Acidic phase or degradation can lead to active sites.	Use a column specifically designed for amine analysis or a base-deactivated column. Condition the column according to the manufacturer's instructions.
Sorbent Tube	Inappropriate sorbent for the target amines.	Consult sorbent selection guides. For a broad range of amines, multi-sorbent beds may be necessary.
Thermal Desorption	Incomplete desorption of higher-boiling amines.	Optimize the desorption temperature and time. Be cautious not to exceed the thermal stability of the analytes or sorbents.

Step-by-Step Protocol for Improving GC/MS Analysis of Amines:

• System Inertness Check:

  • Inject a standard mixture of your target amines at a known concentration.

  • Assess peak shape and response. Significant tailing or low response indicates an active system.

  • If the system is active, replace the inlet liner with a base-deactivated one and consider trimming or replacing the GC column.

• Optimize Thermal Desorption Parameters:

  • Perform a desorption temperature optimization study. Analyze a series of spiked sorbent tubes at increasing desorption temperatures.

  • Plot the analyte response versus temperature to find the optimal temperature that provides the highest response without causing thermal degradation of the analytes.

• Consider Derivatization:

  • For particularly challenging amines, derivatization can improve chromatographic behavior and detection sensitivity. However, this adds a step to the sample preparation and may introduce other sources of error.

Problem 4: Matrix Interference in LC/MS/MS Analysis

Question: I am experiencing significant ion suppression or enhancement in my LC/MS/MS analysis of amine extracts from polyurethane foam. How can I mitigate these matrix effects?

Potential Causes:

• Co-eluting Matrix Components: Other compounds extracted from the foam matrix can co-elute with the target amines and interfere with the ionization process in the mass spectrometer source.

• High Salt Content: If the extraction solvent or sample preparation procedure introduces a high concentration of salts, this can lead to ion suppression.

Mitigation Strategies:

• Improve Sample Cleanup:

  • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge (e.g., mixed-mode cation exchange) to selectively retain the amines while washing away interfering matrix components.

  • Liquid-Liquid Extraction (LLE): Perform an LLE to partition the amines into a cleaner solvent.

• Optimize Chromatographic Separation:

  • Modify the LC gradient or use a different column chemistry (e.g., HILIC for polar amines) to improve the separation of the target amines from interfering compounds. [21]

• Use an Internal Standard:

  • Incorporate a stable isotope-labeled internal standard for each analyte. This is the most effective way to compensate for matrix effects, as the internal standard will be affected in the same way as the native analyte.

Experimental Workflow for Mitigating Matrix Effects:

Caption: Workflow for addressing matrix effects in LC/MS/MS analysis.

References

• Developing ASTM Standards for Test Specimen Preparation and Measuring Emissions of Volatile and Semi-Volatile Organic Compounds - American Chemistry Council.
• Photodegradation of Polyurethane Foam Obtained from Renewable Resource–Pulp Production Byproducts - Tech Science Press.
• Direct determination of isocyanates and amines as degradation products in the industrial production of polyurethane-coated wire - Analyst (RSC Publishing).
• Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry - PMC.
• Harmonising Analysis of VOCs from Spray Polyurethane Foam Insulation.
• ASTM D8142 Testing – VOC - Applied Technical Services.

• The Thermo-Oxidative Degradation of Polyurethane Open-Cell Soft Foam Investigated Through Gas Chromatography and Mass Spectrometry of Volatile Organic Compounds - PMC. Available at: [Link]

• How to Prevent Degradation in Polyurethane Applications? - Patsnap Eureka.
• D8142 Standard Test Method for Determining Chemical Emissions from Spray Polyurethane Foam (SPF) Insulation using Micro-Scale Environmental Test Chambers - ASTM International.

• VOC Emissions from Spray Polyurethane Foam - Berkeley Analytical. Available at: [Link]

• (PDF) Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry - ResearchGate. Available at: [Link]

• Determination of aromatic amines in aqueous extracts of polyurethane foam using hydrophilic interaction liquid chromatography and mass spectrometry | Request PDF - ResearchGate. Available at: [Link]

• Analysis of Factors Influencing the Efficiency of Catalysts Used in Waste PU Degradation.
• The Impact of Amine Catalyst Selection on PU Foam Properties and Performance.

• The Catalytic Degradation of Waste PU and the Preparation of Recycled Materials - MDPI. Available at: [Link]

• Study on Green Degradation Process of Polyurethane Foam Based on Integral Utilization and Performance of Recycled Polyurethane Oil-Absorbing Foam - MDPI. Available at: [Link]

• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal - American Chemistry Council.

• Amine Emissions in Polyurethane Foams | PDF - Scribd. Available at: [Link]

• Research Report for Measuring Emissions from Spray Polyurethane Foam (SPF) Insulation | American Chemistry Council.

• Synthesis and Biodegradation Test of a New Polyether Polyurethane Foam Produced from PEG 400, L-Lysine Ethyl Ester Diisocyanate - Semantic Scholar. Available at: [Link]

• Determination of polyurethanes within microplastics in complex environmental samples by analytical pyrolysis - PMC. Available at: [Link]

• Understanding Polyurethane Catalysts and How They Work.

• Emission and time-resolved migration rates of aromatic diamines from two flexible polyurethane foams - PMC. Available at: [Link]

• Chemical Recycling of Flexible Polyurethane Foams by Aminolysis to Recover High-Quality Polyols | ACS Sustainable Chemistry & Engineering - ACS Publications. Available at: [Link]

• The Amine Degradation of Network Polyurethanes - CORE. Available at: [Link]

• Elimination of Amine Emissions from Polyurethane Foams: Challenges and Opportunities. Available at: [Link]

• Thermal degradation of polyurethane foams - IChemE. Available at: [Link]

• What Are the Raw Materials of Flexible Polyurethane Foam?-Part 2 | Sabtech.
• Recovery of Polyol and Aromatic Amines from Rigid Polyurethane Foams via Ammonolysis.

• The Investigation of Amine Emissions from Polyurethane Foam | 3 | Poly - Taylor & Francis eBooks. Available at: [Link]

• The Amine Degradation of Network Polyurethanes.
• Characterization of Emissions from Spray Polyurethane Foam - National Institute of Standards and Technology.

• Characterization of Emissions from Spray Polyurethane Foam - NIST Technical Series Publications. Available at: [Link]

• UNIVERSITY OF CALIFORNIA SAN DIEGO Analytical Techniques to Observe the Chemical Biodegradation of Thermoplastic Polyurethane Re - eScholarship.org. Available at: [Link]

• 2.1 Flexible Polyurethane Foam Chemistry.

• Assessment and Remediation of Misapplied Spray Polyurethane Foam - Building Dynamics. Available at: [Link]

• US4196148A - Hydrolysis of polyurethane foams - Google Patents.

• Determination of isocyanates, aminoisocyanates and amines in air formed during the thermal degradation of polyurethane - Journal of Environmental Monitoring (RSC Publishing). Available at: [Link]

• Troubleshooting Common Spray Foam Problems.
• Amine Troubleshooting - Sulfur Recovery Engineering Inc.

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• 8. How to Prevent Degradation in Polyurethane Applications? [eureka.patsnap.com]
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Technical Support Center: Optimizing Polyurethane Foam Kinetics with Amine Catalysts

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for optimizing polyurethane (PU) foam formulations. This guide is designed for researchers, scientists, and professionals who are working with amine catalysts to control the critical reaction parameters of cream time and rise time.

The specific catalyst, 2-(2-Dimethylamino-cyclohexylamino)-ethanol, mentioned in your query is not a widely documented commercial product. However, its chemical structure—containing a tertiary amine, a secondary amine, and a hydroxyl group—suggests it would function as a reactive amine catalyst. This guide will, therefore, focus on the principles of using such catalysts, with a particular emphasis on structurally similar and well-documented catalysts like N,N-dimethylcyclohexylamine (DMCHA) to provide actionable insights.[1][2][3]

Section 1: Understanding the Core Reactions and Your Catalyst's Role

In polyurethane foam production, two primary reactions occur simultaneously: the gelling reaction and the blowing reaction .[4]

• Gelling Reaction: The reaction between an isocyanate (-NCO) and a polyol (-OH) to form the polyurethane polymer backbone. This reaction builds viscosity and provides structural integrity.

• Blowing Reaction: The reaction between an isocyanate (-NCO) and water (H₂O) to generate carbon dioxide (CO₂) gas, which acts as the blowing agent to create the foam's cellular structure.[4][5]

The balance between these two reactions is critical and is controlled by the catalyst package.[2][6] Amine catalysts, particularly tertiary amines, are essential for controlling the speed and timing of these reactions.[6][7]

• Cream Time: The time from the initial mixing of components until the liquid mixture begins to expand and turn a creamy color. This marks the onset of the blowing reaction.[8][9]

• Rise Time: The time from the initial mixing until the foam has reached its maximum height.

The catalyst 2-(2-Dimethylamino-cyclohexylamino)-ethanol contains a hydroxyl group (-OH), making it a "reactive catalyst." This means it can react with isocyanate groups and become a permanent part of the polymer matrix.[10][11][12] This is advantageous for reducing volatile organic compound (VOC) emissions and odor in the final product.[10][11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the primary function of an amine catalyst like 2-(2-Dimethylamino-cyclohexylamino)-ethanol in my PU foam formulation?

A1: Amine catalysts accelerate the reactions between polyols, water, and isocyanates.[6][7] A catalyst with the structure of 2-(2-Dimethylamino-cyclohexylamino)-ethanol would influence both the gelling and blowing reactions, affecting the cream time, rise time, and final properties of the foam.[1][7][13] The presence of the hydroxyl group also allows it to be chemically bound into the foam structure, reducing emissions.[10][11][12]

Q2: How does increasing the concentration of my amine catalyst affect cream time and rise time?

A2: Generally, increasing the concentration of an amine catalyst will shorten both the cream time and the rise time.[8][14] This is because the catalyst accelerates both the gelling and blowing reactions.[8] However, the specific impact depends on whether the catalyst is more selective towards the gelling or blowing reaction.[8][14]

Q3: My cream time is too fast, leading to processing issues. How can I increase it?

A3: To increase the cream time, you can reduce the concentration of the amine catalyst that is promoting the blowing reaction.[14][15] If you are using a catalyst blend, you would specifically reduce the "blowing" catalyst. It's a delicate balance, as this may also affect the rise time and the foam's cell structure.[14][15]

Q4: My foam is collapsing. What is the likely cause related to my catalyst?

A4: Foam collapse often indicates that the gelling reaction is too slow compared to the blowing reaction.[16][17] The foam structure is not building viscosity fast enough to trap the expanding gas. To remedy this, you may need to increase the concentration of a "gelling" catalyst (often an organometallic compound like a tin catalyst) or use a more balanced amine catalyst.[18][19]

Q5: What is the role of the hydroxyl group in 2-(2-Dimethylamino-cyclohexylamino)-ethanol?

A5: The hydroxyl group (-OH) allows the catalyst to react with isocyanate groups, chemically bonding it to the polyurethane polymer matrix.[10][11][12] This creates a "non-fugitive" or "reactive" catalyst, which is desirable for reducing long-term emissions and odor from the finished foam product.[10][11]

Section 3: Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered when optimizing cream and rise times.

Problem	Potential Cause(s)	Troubleshooting Steps
Cream time is too short	- Catalyst concentration is too high.[8][14]- The amine catalyst is too "blowing" selective.- Material temperatures are too high.[16][18]	1. Reduce the overall concentration of the amine catalyst in small increments.2. If using a catalyst blend, reduce the proportion of the blowing catalyst.3. Lower the temperature of the polyol and isocyanate components.[18]
Cream time is too long	- Catalyst concentration is too low.- The amine catalyst is not sufficiently active.- Material temperatures are too low.[16][18]	1. Increase the overall concentration of the amine catalyst.2. Consider adding a more potent blowing co-catalyst.3. Increase the temperature of the polyol and isocyanate components.
Rise time is too fast	- Overall catalyst loading is too high.[8]- Excessive heat generation (exotherm).	1. Reduce the total amount of catalyst.2. Ensure proper heat dissipation from the mold or foaming line.
Rise time is too slow (foam is dense)	- Insufficient blowing catalyst.- Low water content in the formulation.- Low ambient humidity.[20]	1. Increase the concentration of the blowing catalyst.2. Verify the water concentration in your polyol blend.3. Control the humidity in the processing environment.[20]
Foam collapses	- Gelling reaction is too slow compared to the blowing reaction.[16][17]- Insufficient gelling catalyst (e.g., organotin).	1. Increase the concentration of the gelling catalyst.2. Use a more balanced amine catalyst that promotes both reactions more evenly.[2][13]
Foam has a dense skin or surface defects	- Imbalance in the initial reaction profile.- Poor mixing of components.[19][21]	1. Adjust the catalyst package for a smoother reaction profile.2. Ensure adequate mixing speed and time.[19]

Section 4: Experimental Protocols

Protocol 1: Establishing a Baseline and Catalyst Loading Curve

Objective: To determine the effect of 2-(2-Dimethylamino-cyclohexylamino)-ethanol concentration on cream and rise times.

Materials:

• Polyol blend

• Isocyanate

• 2-(2-Dimethylamino-cyclohexylamino)-ethanol (or a suitable analogue like DMCHA)

• Mixing vessel, high-speed mixer

• Stopwatch

• Temperature probe

Procedure:

• Prepare a series of polyol premixes with varying concentrations of the amine catalyst (e.g., 0.5, 1.0, 1.5, 2.0 parts per hundred parts of polyol - pphp).

• Ensure all components are at a consistent, recorded temperature (e.g., 25°C).[9]

• For each concentration, accurately weigh the polyol premix and the corresponding amount of isocyanate.

• Combine the polyol and isocyanate in the mixing vessel and start the stopwatch and high-speed mixer simultaneously.[9]

• Mix for a predetermined time (e.g., 5-10 seconds).

• Observe the mixture. Record the cream time : the time at which the mixture visibly starts to rise and lighten in color.[9]

• Continue observing and record the rise time : the time at which the foam reaches its maximum height.

• Plot the cream time and rise time as a function of catalyst concentration.

Visualizing the Workflow

Caption: Experimental workflow for determining catalyst loading effects.

Section 5: The Underlying Chemical Mechanisms

The catalytic activity of an amine like 2-(2-Dimethylamino-cyclohexylamino)-ethanol stems from the lone pair of electrons on the nitrogen atoms. These act as Lewis bases, activating the reactants.

Catalytic Cycle Visualization

Caption: Simplified catalytic cycles for gelling and blowing reactions.

References

• The Impact of Amine Catalyst Selection on PU Foam Properties and Performance. (n.d.). Specialty Chemicals.
• Amine catalysts: improving foam consistency in pu soft foam production. (2025, March 31). Polyurethane Machinery.
• How to choose the right amine for PU foaming? (2025, November 11). Deming Machinery.
• Technical Information Catalysts for polyurethane resin. (n.d.). San Apro.
• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. (n.d.). American Chemistry Council.
• China Amine Catalyst For Polyurethane Suppliers, Manufacturers. (n.d.). GREEN VIEW.
• Polyurethane Foaming Catalyst adjusting cream time and rise time in foam processing. (2025, May 7). Polyurethane Machinery.
• N,N-dimethylcyclohexylamine (FENTACAT 8,DMCHA,PC8). (n.d.). Kerui Chemicals.
• N,N-DIMETHYLCYCLOHEXYLAMINE (DMCHA). (n.d.). Ataman Kimya.
• High-Stability Polyurethane Component N,N-Dimethylcyclohexylamine DMCHA. (2025, October 18). BDMAEE.
• Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of 'Visco'-Type Polyurethane Foam for Biomedical Applications. (2023, February 11). PMC.
• N N-Dimethylcyclohexylamine Dmcha with High Quality PC-9. (n.d.). Made-in-China.com.
• PU AMINE CATALYST (JEFFCAT DMDEE). (n.d.). Ataman Kimya.
• Zero Emission Polyurethane Catalyst. (n.d.). TOSOH.
• Polyurethane Amines Catalysts. (n.d.). Petrochemicals Europe.
• Polyurethane Soft Foam: 15 Common Problems and Solutions. (2024, April 24). Sabtech Machine.
• Common Issues and Solutions for Polyurethane Foam Production-Part 2. (2024, March 7). Foam Spirit.
• Troubleshooting Common Spray Foam Problems. (2025, November 14). DY Team.
• How to increase the cream time in a polyurethane foam. (2018, June 26). Quora.
• Causes and solutions of slow curing of polyurethane rigid foam. (2025, August 22). Qichen Chemical.
• dmcha: the preferred catalyst in polyurethane foam production. (2025, March 9). Shanghai Ohans.
• How to adjust cream time (to shorten or lengthen) while keeping the gelling time intact in polyurethane foaming? (2014, October 8). ResearchGate.
• polyurethane catalyst dmaee. (2022, November 14). Foam Spirit.
• THE KINETICS OF POLYURETHANE STRUCTURAL FOAM: FOAMING AND POLYMERIZATION. (n.d.). OSTI.GOV.
• Polyurethane Catalysts. (n.d.). Senfeida.
• How to optimize the processing parameters of pu foam raw materials? (2025, July 30). Deming Machinery.
• Problems and Solutions in Polyurethane Foam Production Knowledge. (2022, May 23). Aleader Tire.
• How to Prepare a Rigid Polyurethane Foam Hand Mix. (n.d.). Honeywell.
• China Polyurethane Amine Catalysts Exporter & Suppliers. (n.d.). Mofan.
• pc-37 - Amine Catalysts. (2022, July 4). Nantong Catalyst.

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Technical Support Center: Mitigation of Catalyst Odor in Finished Foam Products

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for troubleshooting and resolving issues related to catalyst odor in finished foam products. As Senior Application Scientists, we provide not just procedures, but the underlying scientific principles to empower you to make informed decisions during your experiments.

Troubleshooting Guide: Catalyst Odor

This section addresses specific problems you may encounter during your foam development and provides structured solutions.

Q1: We are observing a persistent and strong "fishy" or ammonia-like odor in our cured polyurethane foam. What is the chemical origin of this odor?

A1: The primary source of this characteristic odor is typically the tertiary amine catalysts used in the polyurethane formulation.

These catalysts are essential for controlling the two main reactions in foam formation: the gelling reaction (polyol-isocyanate) and the blowing reaction (water-isocyanate)[1][2]. However, many conventional amine catalysts are volatile and do not become chemically bound to the polymer matrix.[3]

Common Volatile Amine Catalysts:

• Triethylenediamine (TEDA): A highly active and widely used catalyst, but it can be a significant source of odor.[4][5]

• Bis(2-dimethylaminoethyl)ether: A strong blowing catalyst known for its potent, fishy odor.[6]

• N,N-Dimethylcyclohexylamine (DMCHA): A common catalyst in rigid foams that can contribute to odor.[5][7]

These unreacted, volatile amines can diffuse out of the foam over time, leading to the odor you are detecting.[3] The odor can be particularly noticeable in applications with a large surface area or in enclosed spaces, such as automotive interiors or furniture.[8] Incorrect processing parameters, such as improper mixing ratios or curing temperatures, can also lead to the release of unreacted components and exacerbate odor issues.[9]

Q2: To address the odor issue, we are considering reformulating our system. What are the most effective strategies to reduce catalyst-related odor from a formulation perspective?

A2: The most effective strategy is to replace conventional volatile amine catalysts with low-odor alternatives. These are designed to have lower volatility or to be permanently bound within the polyurethane structure.

There are several classes of low-odor catalysts to consider:

• Reactive Amine Catalysts: These catalysts contain functional groups, such as hydroxyl (-OH) groups, that can react with the isocyanate in the formulation.[10] This reaction covalently bonds the catalyst into the polymer backbone, preventing its release from the final product.[3][11] An example of a reactive catalyst is dimethylethanolamine, which contains a hydroxyl group.[5]

• High Molecular Weight Catalysts: These catalysts have a higher boiling point and lower vapor pressure compared to their more volatile counterparts, which reduces their tendency to off-gas from the foam.

• Delayed-Action or "Blocked" Amine Catalysts: These catalysts are temporarily blocked, often by forming a salt, which makes them less active at room temperature.[12][13] As the temperature increases during the exothermic foaming reaction, the catalyst becomes "unblocked" and fully active. This can improve processing and reduce initial odor.

Below is a diagram illustrating the mechanism of a reactive amine catalyst:

Figure 1. Reactive catalyst incorporated into the polymer chain.

The following table provides a qualitative comparison of different catalyst technologies:

Catalyst Technology	Odor Potential	Performance	Cost	Key Feature
Conventional Amines	High	High Activity	Low	Volatile, can cause odor and VOC emissions.
Reactive Amines	Very Low	Good Activity	Moderate	Covalently bonds to the polymer matrix.[3][11]
High MW Amines	Low	Moderate Activity	Moderate	Lower volatility reduces off-gassing.[10]
Blocked Catalysts	Low	Delayed Activity	Higher	Provides better control over the reaction profile.[12]

Q3: We want to evaluate the effectiveness of odor-absorbing additives in our foam. Can you provide a standard experimental protocol for screening these materials?

A3: Certainly. Here is a general protocol for incorporating and evaluating odor-absorbing additives, such as activated carbon or zeolites. This protocol should be adapted to your specific formulation and equipment.

Experimental Protocol: Evaluation of Odor-Absorbing Additives

1. Materials and Equipment:

• Polyol blend

• Isocyanate

• Amine catalyst (control formulation)

• Odor-absorbing additive (e.g., activated carbon, zeolite powder)

• High-shear laboratory mixer

• Molds for foam samples

• Analytical balance

• Environmental chamber (for sample conditioning)

• Headspace vials

• Gas Chromatograph with Mass Spectrometer (GC-MS)

2. Procedure:

• a. Additive Dispersion:

  • Weigh the required amount of polyol blend for your control and experimental samples.

  • For the experimental samples, add the desired loading of the odor-absorbing additive to the polyol blend (e.g., 0.5%, 1.0%, 2.0% by weight of the polyol).

  • Mix the additive into the polyol blend using a high-shear mixer until a uniform dispersion is achieved. Ensure the temperature of the blend does not significantly increase during mixing.

• b. Foam Preparation:

  • For both control and experimental blends, add the standard amount of amine catalyst and mix thoroughly.

  • Add the stoichiometric amount of isocyanate to the catalyzed polyol blend and mix vigorously for the specified time (e.g., 10 seconds).

  • Immediately pour the reacting mixture into a mold and allow it to rise and cure under controlled temperature and humidity.

• c. Sample Conditioning and Analysis:

  • After curing (e.g., 24 hours), demold the foam samples.

  • Cut samples of a specific size from the core of the foam blocks.

  • Place the samples in an environmental chamber for a specified period (e.g., 72 hours) to allow for off-gassing to stabilize.

  • Weigh a precise amount of the conditioned foam sample into a headspace vial.

  • Seal the vial and incubate at a set temperature (e.g., 80°C) for a specified time (e.g., 30 minutes).

  • Analyze the headspace vapor using GC-MS to identify and quantify the volatile amine compounds.

3. Data Analysis:

• Compare the peak areas of the target amine catalysts in the chromatograms of the control and experimental samples.

• Calculate the percentage reduction in amine emissions for each loading level of the odor-absorbing additive.

• Correlate the analytical data with sensory evaluation of the foam samples.

Q4: In addition to the "fishy" odor, we are detecting a faint, sweet, chemical smell, which we suspect might be aldehydes. What is the source of these compounds and how can we mitigate them?

A4: The presence of aldehydes, such as formaldehyde and acetaldehyde, is a known issue in polyurethane foams. These can contribute to the overall "new car smell" and are often regulated due to health concerns.

Sources of Aldehydes:

• Polyol Degradation: Aldehydes can be formed as byproducts during the manufacturing of polyether polyols or through thermal or oxidative degradation of the polyol during foam production.

• Side Reactions: Unwanted side reactions during the exothermic polymerization process can also generate aldehydes.

Mitigation Strategy: Aldehyde Scavengers

The most effective way to address aldehyde emissions is by incorporating an aldehyde scavenger into your formulation.[14] These are additives that chemically react with aldehydes to form non-volatile, stable compounds.

Classes of Aldehyde Scavengers:

• Amine and Amide Derivatives: Compounds like urea and its derivatives are cost-effective and react efficiently with formaldehyde.[14]

• Hydrazides: These compounds are highly reactive towards aldehydes.

• Polymeric Scavengers: Polymers containing functional groups like hydroxyls (e.g., polyvinyl alcohol) can also bind with aldehydes.[14]

The selection of a scavenger depends on its reactivity, compatibility with the foam system, and potential impact on the physical properties of the foam.

Q5: What are the industry-standard analytical methods for quantifying catalyst emissions and characterizing the overall odor profile of our foam samples?

A5: A multi-faceted approach is typically used to get a complete picture of the emissions and odor profile of polyurethane foam.

1. Chamber Testing for VOC Emissions:

• ASTM D5116 / D6670 / D7706: These are standard guides for determining organic emissions from indoor materials using environmental chambers of various scales (small, full-scale, and micro-scale).[15][16] The foam sample is placed in a controlled chamber, and the air is sampled over time to measure the emission rates of volatile organic compounds (VOCs).[16]

2. Chemical Analysis of Emissions:

• Thermal Desorption-Gas Chromatography/Mass Spectrometry (TD-GC/MS): This is the most common method for analyzing the collected air samples from chamber tests.[17][18] Sorbent tubes are used to trap the VOCs, which are then thermally desorbed into the GC-MS for separation, identification, and quantification.[18] This method can accurately measure the concentration of specific amine catalysts and other volatile compounds.

• High-Performance Liquid Chromatography (HPLC): For specific compounds like formaldehyde, samples are often collected on cartridges coated with a derivatizing agent (DNPH) and then analyzed by HPLC.[16]

3. Odor Profile Characterization:

• Gas Chromatography-Olfactometry (GC-O): This powerful technique combines chemical analysis with human sensory perception.[19][20] As the separated compounds exit the gas chromatograph, a trained sensory panelist sniffs the effluent and records the odor character and intensity. This helps to identify which of the many volatile compounds are actually contributing to the perceived odor.[19][20]

Below is a diagram illustrating a typical troubleshooting workflow for odor issues:

Figure 2. Troubleshooting workflow for foam odor issues.

Frequently Asked Questions (FAQs)

What is the fundamental mechanism of amine catalysis in polyurethane foam formation?

Amine catalysts accelerate the reactions between polyols and isocyanates (gelling) and water and isocyanates (blowing) by activating the isocyanate group, making it more susceptible to nucleophilic attack by the hydroxyl groups of the polyol or water.[1][4] They form a temporary, highly reactive complex with the isocyanate, which lowers the activation energy of the reactions.[4]

What are the main chemical classes of amine catalysts used in polyurethane foams?

Amine catalysts can be broadly categorized into:

• Aliphatic amines: e.g., N,N-dimethylcyclohexylamine.[6]

• Alicyclic amines: e.g., N-ethylmorpholine.[5][6]

• Alcohol-containing compounds: e.g., triethanolamine, dimethylethanolamine.[6]

• Ether-containing compounds: e.g., bis(2-dimethylaminoethyl)ether.[6]

What are "reactive" amine catalysts and how do they reduce odor?

Reactive amine catalysts are bifunctional molecules that contain both a tertiary amine catalytic site and a reactive group (typically a primary or secondary hydroxyl group).[10][11] The hydroxyl group reacts with isocyanate groups in the formulation, causing the catalyst to become chemically integrated into the polyurethane polymer backbone.[3][11] This prevents the catalyst from being released from the cured foam, thereby significantly reducing or eliminating catalyst-related odor and VOC emissions.[3]

Besides reformulating, what other processing adjustments can help reduce odor?

• Optimizing Curing: Ensure complete reaction of all components by optimizing the curing time and temperature. Post-curing at an elevated temperature can help drive off residual volatile compounds.

• Ventilation: Adequate ventilation during and after the foaming process can help remove volatile compounds from the production area and the finished product.

• Raw Material Quality: Ensure that the polyols and isocyanates used are of high quality and have low levels of impurities that could contribute to odor.

What are the key safety and handling precautions for working with amine catalysts?

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and protective clothing, to prevent skin and eye contact.[21][22]

• Ventilation: Work in a well-ventilated area, preferably with local exhaust ventilation, to minimize inhalation of catalyst vapors.[21]

• Storage: Store amine catalysts in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible materials like acids and oxidizing agents.[21]

• Spills: In case of a spill, contain the spill and clean it up using appropriate absorbent materials. Avoid direct contact with the spilled material.

• Disposal: Dispose of unused or waste catalyst according to local environmental regulations for hazardous materials.[21]

References

• Alliance for the Polyurethanes Industry. (2000). Polyurethane Amine Catalysts: Guidelines for Safe Handling and Disposal. Retrieved from [Link]

• Hebei Mingxu Chemicals. (2024, October 29). Understanding the Mechanism and Applications of Amine Catalysts in Polyurethane Production. Retrieved from [Link]

• Mingxu Chemicals. (n.d.). Polyurethane Amine Catalyst: Safe Handling and Disposal. Retrieved from [Link]

• The Science Behind Amine Catalysts in Polyurethane Foam: A Deep Dive. (n.d.). Retrieved from [Link]

• Mingxu Chemicals. (2025, November 11). What is the mechanism of action of Amine Catalyst?. Retrieved from [Link]

• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. Retrieved from [Link]

• Patsnap. (2026, February 26). Reduce Polyurethane Odor Production in Manufacturing. Retrieved from [Link]

• Green View Technology and Development Co., Ltd. (2022, May 6). Classification of polyurethane catalysts and selection of catalysts for different polyurethane products. Retrieved from [Link]

• Sabtech. (2024, December 2). Important Amine Catalysts and Their Applications. Retrieved from [Link]

• Elastas. (2025, January 9). Chemistry of polyurethanes. Retrieved from [Link]

• Understanding Polyurethane Catalysts and How They Work. (2024, November 12). Retrieved from [Link]

• BDMAEE. (2025, April 30). comparing amine-based low odor reactive catalyst options for flexible foams. Retrieved from [Link]

• Google Patents. (n.d.). EP0469545B1 - Amine catalyst for producing polyurethane foams and process for producing polyurethane foams.

• Dušek, K., & Špírková, M. (2015). Extent of side reactions and gelation of polyether polyurethanes. ResearchGate. Retrieved from [Link]

• BDMAEE. (2025, April 30). polyurethane foam formaldehyde scavenger applications reducing aldehyde emissions. Retrieved from [Link]

• Lee, S., et al. (2013). Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry. ResearchGate. Retrieved from [Link]

• Ilc, I., & Dušek, K. (2026). Side Reactions in the Formation of Polyurethanes: Stability of Reaction Products of Phenyl Isocyanate. ResearchGate. Retrieved from [Link]

• Mingxu New Materials. (2025, November 14). The Growing Trend of Low-Odor Polyurethane Catalysts in the Global Market. Retrieved from [Link]

• Strachotová, B., et al. (2015). Comparison of Environmentally Friendly, Selective Polyurethane Catalysts. ResearchGate. Retrieved from [Link]

• GERSTEL, Inc. (n.d.). Measurement of Chemical Emissions from Spray Polyurethane Foam (SPF) Insulation Using an Automated Micro-Scale Chamber Coupled with Thermal Desorption-GC/MS. Retrieved from [Link]

• Analysis of Factors Influencing the Efficiency of Catalysts Used in Waste PU Degradation. (2022, December 13). MDPI. Retrieved from [Link]

• Applied Polymers. (n.d.). Safe handling procedures. Retrieved from [Link]

• Harmonising Analysis of VOCs from Spray Polyurethane Foam Insulation. (n.d.). Retrieved from [Link]

• American Chemistry Council. (2012, September 4). Research Report for Measuring Emissions from Spray Polyurethane Foam (SPF) Insulation. Retrieved from [Link]

• ASTM International. (2017, October 1). D8142-17(2020)e1 Standard Test Method for Determining Chemical Emissions from Spray Polyurethane Foam (SPF) Insulation using Micro-Scale Environmental Test Chambers. Retrieved from [Link]

• What Is the Role of Blowing Agents in Flexible PU Foam Production?. (2025, July 30). Retrieved from [Link]

• Prociak, A., et al. (2018). The influence of blowing agents type on foaming process and properties of rigid polyurethane foams. Polimery. Retrieved from [Link]

• Lee, S. H., et al. (2004). Properties of rigid polyurethane foams with blowing agents and catalysts. Polymer Journal. Retrieved from [Link]

• What Are the Types of Polyurethane Catalysts?. (2025, February 6). Retrieved from [Link]

• W sultry, F., et al. (2024). Research Article Odor-Active Compounds in Flexible Polyurethane Materials. Semantic Scholar. Retrieved from [Link]

• Building Dynamics. (n.d.). Assessment and Remediation of Misapplied Spray Polyurethane Foam. Retrieved from [Link]

• Characterization of Odor-Active 2-Ethyldimethyl-1,3,6-trioxocane Isomers in Polyurethane Materials. (2024, December 21). PMC. Retrieved from [Link]

• Prociak, A., & Kurańska, M. (2025). The influence of blowing agents type on foaming process and properties of rigid polyurethane foams. ResearchGate. Retrieved from [Link]

• Sardon, H., & Simal, F. (n.d.). Study of Odours Coming Out of Polyurethane Flexible Foam Mattresses. ResearchGate. Retrieved from [Link]

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Technical Support Center: Mitigating Scorch in Slabstock Foam Production

This guide is designed for researchers, scientists, and professionals in drug development who utilize slabstock foam in their experimental work. As a senior application scientist with extensive field experience, this document provides in-depth technical guidance to diagnose and resolve scorching issues, ensuring the integrity and quality of your experimental outcomes.

Understanding the Phenomenon of Scorching

Scorching is an undesirable discoloration, typically a yellowing or browning, that occurs in the center of polyurethane (PU) foam blocks.[1] This phenomenon is a result of excessive heat buildup during the exothermic polymerization reactions that form the foam.[2][3] In severe cases, this can lead to the degradation of the foam's physical properties and even spontaneous combustion.[1] The core of the foam block is most susceptible due to poor heat dissipation.[1][4]

The primary chemical reactions involved in polyurethane foam production are the reaction between a polyol and an isocyanate to form urethane, and the reaction of isocyanate with water to generate carbon dioxide gas for foaming.[5][6] Both of these reactions are highly exothermic, leading to a significant temperature increase within the foam, which can reach 140-160°C or even higher.[7] This high-temperature environment, coupled with the presence of oxygen, can lead to oxidative degradation of the polymer, resulting in the characteristic scorched appearance.[8]

Troubleshooting Guide: A Proactive Approach to Scorch Prevention

This section is structured in a question-and-answer format to directly address common issues encountered during slabstock foam production.

Question 1: My foam is consistently scorching in the center, even with a standard formulation. What are the likely causes and how can I address them?

Answer:

Central scorching is a classic sign of excessive heat accumulation. The core of the foam bun acts as an insulator, trapping the heat generated during the exothermic reactions. Here’s a systematic approach to troubleshoot this issue:

1. Review Your Formulation's Heat Generation Profile:

• Water Content: The reaction between water and isocyanate (TDI or MDI) is a primary heat source in foam production.[4][9] If your formulation has a high water content to achieve a lower density, you are inherently generating more heat.

  • Corrective Action: Gradually reduce the water content and compensate with an auxiliary blowing agent like methylene chloride, which can help dissipate heat through evaporation.[9] It is recommended to keep the water content from exceeding 4.5 to 5 parts.[10]

• Isocyanate Index: A high isocyanate index (the ratio of isocyanate used to the theoretical amount required) can lead to more side reactions, generating excess heat.[11]

  • Corrective Action: Ensure your isocyanate index is optimized for your specific polyol and additives. A slight reduction in the index can sometimes mitigate scorching without significantly impacting foam properties.

• Catalyst Package: The type and concentration of catalysts, particularly amine catalysts, significantly influence the reaction kinetics.[11] Overly aggressive catalysts can accelerate the reaction, leading to a rapid temperature spike.

  • Corrective Action: Consider using a less reactive amine catalyst or a combination of catalysts to achieve a more controlled reaction profile. Delayed-action catalysts can also be beneficial in managing the exotherm.[11]

2. Evaluate Your Raw Materials:

• Polyol Quality: The presence of impurities, such as peroxides or metal ions, in the polyol can promote oxidative degradation at high temperatures.[12]

  • Corrective Action: Ensure you are using high-quality polyols from a reputable supplier. If you suspect contamination, consider having the polyol analyzed.

• Antioxidant Package: Antioxidants are crucial for preventing the thermo-oxidative degradation that causes scorching.[7][8] They work by scavenging free radicals and decomposing hydroperoxides.[8]

  • Corrective Action: Verify that your formulation includes an effective antioxidant package. Commonly used antioxidants for PU foam include hindered phenols and aromatic amines.[7] For applications requiring better color stability, a combination of hindered phenols and phosphites is often used.[7]

3. Optimize Your Process Parameters:

• Component Temperatures: The initial temperature of your raw materials will affect the overall exotherm.

  • Corrective Action: Pre-cooling your polyol and isocyanate can help to slow down the initial reaction rate and reduce the peak internal temperature.[11]

• Mixing Efficiency: Inadequate mixing can lead to localized "hot spots" where the catalyst concentration is higher, resulting in uncontrolled reactions.

  • Corrective Action: Ensure your mixing head is operating at the correct speed and that the components are being thoroughly blended.

• Curing and Storage: Freshly produced foam blocks continue to generate heat for several hours.[10] Improper stacking and storage can prevent adequate cooling.

  • Corrective Action: Allow for proper air circulation around the foam blocks during curing. Avoid stacking blocks more than three layers high and maintain a spacing of at least 100mm between them.[10] Monitoring the internal temperature of the foam for the first 12 hours is a good practice.[10]

Question 2: I've noticed scorching is more prevalent when I produce lower-density foams. Why is this, and how can I adjust my process?

Answer:

This is a common observation. Lower-density foams require a higher amount of blowing agent, which is often water. As discussed, the water-isocyanate reaction is a major contributor to the overall heat generated.[4][9] Additionally, low-density foams have a finer cell structure with thinner cell walls, which can lead to poorer heat dissipation.[11]

Here’s how to address scorching in low-density foam production:

1. Balance Your Blowing Agent System:

• Partial Replacement of Water: As mentioned before, reducing the water content and incorporating a physical blowing agent is a key strategy.[9] Physical blowing agents absorb heat as they vaporize, providing a cooling effect.

• Optimize Auxiliary Blowing Agent Level: The amount of auxiliary blowing agent needs to be carefully calibrated. Too little will not provide sufficient cooling, while too much can affect the foam's physical properties.

2. Enhance Heat Dissipation:

• Bun Size and Geometry: Smaller foam blocks have a larger surface area-to-volume ratio, which facilitates faster cooling. If your experimental setup allows, consider producing smaller buns.

• Forced Cooling: In a production environment, fans or other cooling systems can be used to increase air circulation around the curing foam. For laboratory-scale experiments, ensure the curing area is well-ventilated.

3. Re-evaluate the Catalyst and Antioxidant Package:

• Slower Reactivity Profile: For low-density foams, a catalyst package that promotes a slower, more controlled rise and gelation is often beneficial.

• Robust Antioxidant System: The higher exotherm in low-density foams necessitates a more robust antioxidant package to protect the polymer from degradation.

Frequently Asked Questions (FAQs)

Q1: Can the type of isocyanate (TDI vs. MDI) affect the likelihood of scorching?

A1: Yes. Toluene diisocyanate (TDI) is generally more reactive than methylene diphenyl diisocyanate (MDI) and can lead to a faster and higher exotherm, potentially increasing the risk of scorching.[5] In some cases, partially substituting TDI with the less reactive MDI can help to moderate the reaction temperature.[11]

Q2: Are there any additives specifically designed to prevent scorching?

A2: Yes, in addition to standard antioxidants, there are specialized anti-scorch agents.[11] These can include certain organic acids or phosphates that can temporarily deactivate catalysts at peak temperatures, providing a "cooling" effect on the reaction.[11]

Q3: How does ambient temperature and humidity impact scorching?

A3: High ambient temperature and humidity can exacerbate scorching.[12] Higher initial material temperatures will lead to a higher peak exotherm. High humidity can introduce excess moisture into the raw materials, leading to an uncontrolled reaction with the isocyanate and increased heat generation. Maintaining a stable and controlled production environment is crucial.[11]

Q4: Can flame retardants contribute to scorching?

A4: Yes, some flame retardants can increase the tendency for scorching.[13] It is important to select flame retardants that are compatible with your polyurethane system and to evaluate their effect on the foam's thermal stability.

Visualizing the Path to Scorching

The following diagram illustrates the key factors contributing to the scorching phenomenon in slabstock foam production.

Caption: Key contributors to scorching in slabstock foam.

Troubleshooting Workflow

This diagram outlines a systematic approach to diagnosing and resolving scorching issues.

Caption: A systematic workflow for troubleshooting scorch.

References

• Polyurethane Applications: The Role of Antioxidants in Ensuring Stability. (2024, July 1). Chic New Material Co., Ltd.
• Thermal degradation of polyurethane foams - IChemE.
• Practical Tips | Anti-aging of polyurethane flexible foam. (2025, August 30). quartz-chem.
• Polyurethanes and Thermal Degradation Guidance. American Chemistry Council.
• Enhance Aging Resistance of Polyurethane with Antioxidants. (2026, February 26). Patsnap Eureka.
• How does Copolymer Polyol react with isocyanates? (2025, June 25). Deming Machinery.
• Comparative analysis of thermal degradation effects on traditional and low-emission flexible polyurethane foams. ResearchGate.
• Polyurethane Foam Antioxidants. Scribd.
• US20080048157A1 - Scorch prevention in flexible polyurethane foams. Google Patents.
• How To Solve The Core Burning Problem In Flexible PU Foam? (2025, September 29).
• How to Avoid "Scorching" and Self-Ignition of Large Volume Polyurethane Soft Foam? (2024, April 16).
• Flexible PU Foam Scorching Fix Guide. (2025, September 21). YouTube.
• A Review of Research on the Effect of Temperature on the Properties of Polyurethane Foams. (2022, October 28). PMC.
• Thermal Degradation Investigation of Polyurethane Elastomers using Thermal Gravimetric Analysis – Gas Chromatography/Mass Spectrometry. OSTI.GOV.
• The basic reaction between a polyol and an isocyanate is to form urethane groups. ResearchGate.
• WO2019110726A1 - Antioxidant for low-density polyurethane foam. Google Patents.
• How Do Isocyanates React with Polyols in Polyurethane Synthesis? (2025, September 1).
• Polyurethane Foam Scorched Area. ResearchGate.
• The chemistry of polyurethanes. Lawrence Industries.
• What are the causes and solutions of PU foam inside burns? (2024, April 1). Sabtech Machine.
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• 2.1 Flexible Polyurethane Foam Chemistry.
• How to Ensure Safety in Flexible PU Foam Production? (2025, October 7). Sabtech.
• Slabstock Foams - Polyurethanes science, technology, markets, and trends.
• US6541532B1 - Scorch inhibiting compositions for polyurethane foams. Google Patents.
• Polyurethane Foam Unscorched Control. ResearchGate.

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Overcoming steric hindrance in cyclohexylamino ethanol reactions

Welcome to the Technical Support Center for Cyclohexylamino Ethanol Reactions . As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most persistent challenges researchers face when working with 2-(cyclohexylamino)ethanol.

This compound features a secondary amine flanked by a bulky cyclohexyl ring and a hydroxyethyl chain[1]. While the nitrogen atom is intrinsically nucleophilic, the extreme steric congestion physically shields its lone pair of electrons, severely increasing the activation energy required for standard substitution reactions[2].

Below, you will find field-proven strategies, mechanistic explanations, and self-validating protocols to bypass these steric walls.

🔬 Frequently Asked Questions (FAQs)

Q1: Why am I getting near-zero conversion when attempting to N-alkylate 2-(cyclohexylamino)ethanol with alkyl bromides? A1: The primary culprit is the extreme steric hindrance imparted by the cyclohexyl group. In a standard SN2 alkylation, the bulky ring physically blocks the nitrogen's lone pair from achieving the necessary trajectory to attack the electrophile[2]. Furthermore, direct alkylation of amines is notoriously difficult to control due to the "runaway train" effect, where the product becomes more nucleophilic than the starting material; however, with bulky secondary amines, the steric wall often halts the reaction entirely before the tertiary amine can form[3].

Q2: How can I alter my reaction conditions to force the N-alkylation? A2: You must increase the electrophilicity of your alkylating agent to lower the activation energy barrier. Switch from alkyl chlorides or bromides to highly reactive alkyl triflates or tosylates[2]. Triflates are exceptional leaving groups that can shift the reaction mechanism from a pure SN2 pathway toward an SN1-like pathway, allowing for the successful alkylation of amines with unprecedented steric congestion[4]. Additionally, employing a non-nucleophilic base (e.g., Proton Sponge or DIPEA) prevents the starting amine from being consumed as an acid scavenger[2].

Q3: Is there a synthetic workaround that avoids SN2 steric clashes entirely? A3: Yes. Reductive amination is the gold standard for functionalizing sterically hindered secondary amines. Instead of forcing a direct displacement, reductive amination proceeds via the condensation of the amine with an aldehyde or ketone to form a hemiaminal, which dehydrates to an iminium ion[5]. Because the iminium carbon is sp2 hybridized and planar, it is highly accessible to hydride reducing agents (like NaBH3CN), completely bypassing the SN2 steric bottleneck[6].

Q4: How do I manage chemoselectivity? My acylation attempts are yielding O-acylated products instead of the desired N-acylated amides. A4: While nitrogen is a stronger nucleophile than oxygen, the steric bulk of the cyclohexyl group kinetically favors attack by the primary hydroxyl group[7]. To achieve N-acylation, you must use a hyper-nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP). DMAP reacts with the acyl chloride to form an unhindered, highly reactive N-acylpyridinium intermediate, which is then attacked by the hindered amine.

📊 Data Presentation: Alkylation Strategies Comparison

The following table summarizes the kinetic and thermodynamic outcomes of various N-functionalization strategies for bulky secondary amines.

Functionalization Strategy	Reagent / Electrophile	Relative Reaction Rate	Chemoselectivity (N vs. O)	Typical Yield	Steric Tolerance
Standard Alkylation	Alkyl Chlorides/Bromides	Very Slow	Poor (O-alkylation competes)	< 20%	Low
Activated Alkylation	Alkyl Triflates/Tosylates	Fast	Moderate	60 - 80%	High
Reductive Amination	Aldehydes + NaBH3CN	Moderate	Excellent (Strictly N-selective)	85 - 95%	Very High
Catalyzed Acylation	Acyl Chloride + DMAP	Fast	Good (Kinetic N-preference)	75 - 90%	Moderate

⚙️ Experimental Workflows & Decision Logic

Decision tree for N-functionalization of sterically hindered secondary amines.

Mechanistic pathway of reductive amination overcoming steric bulk.

🧪 Self-Validating Experimental Protocols

Protocol A: High-Yield Reductive Amination of 2-(Cyclohexylamino)ethanol

Rationale: This protocol utilizes mild acidic conditions to drive iminium formation, followed by selective reduction using sodium cyanoborohydride, which is stable at the required pH and specifically reduces the iminium ion without reducing the starting aldehyde[5][6].

• Imine Formation: In an oven-dried round-bottom flask under N2 atmosphere, dissolve 2-(cyclohexylamino)ethanol (1.0 eq) and your target aldehyde (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) or methanol (0.2 M concentration).

• Acid Catalysis: Add glacial acetic acid (1.5 eq) dropwise. Stir at room temperature for 2 hours. Validation Check: Monitor by TLC or GC-MS. The secondary amine spot should disappear, replaced by a new intermediate spot (hemiaminal/iminium).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add Sodium Cyanoborohydride (NaBH3CN) (1.5 eq) in small portions to manage hydrogen gas evolution[6].

• Maturation: Allow the reaction to warm to room temperature and stir overnight (12-16 hours).

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO3 (Caution: gas evolution). Extract the aqueous layer 3x with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify via flash chromatography. Crucial Note: Because the resulting tertiary amine is highly basic, standard silica will cause severe streaking. Use amine-functionalized silica gel, or pre-treat standard silica with 1% Triethylamine (TEA) in your mobile phase[2].

Protocol B: Chemoselective N-Acylation using DMAP

Rationale: To prevent the primary hydroxyl group from outcompeting the sterically hindered secondary amine, DMAP acts as an acyl transfer agent, creating an intermediate that is highly reactive toward the nitrogen nucleophile.

• Preparation: Dissolve 2-(cyclohexylamino)ethanol (1.0 eq) in anhydrous Dichloromethane (DCM) under inert atmosphere.

• Base & Catalyst Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) as a non-nucleophilic base, followed by 4-Dimethylaminopyridine (DMAP) (0.1 eq).

• Acylation: Cool the mixture to 0 °C. Add the desired acyl chloride (1.1 eq) dropwise over 15 minutes.

• Reaction: Remove the ice bath and stir at room temperature for 24 hours. Validation Check: If TLC shows a mixture of N-acylated and O-acylated products, stirring for an extended period in the presence of the base often facilitates an O-to-N acyl migration, driving the reaction to the thermodynamically more stable amide.

• Workup: Wash the organic layer sequentially with 1M HCl (to remove DMAP and unreacted amine), saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate.

📚 References

• Banert, K., et al. (2018). Steric Hindrance Underestimated: It is a Long, Long Way to Tri-tert-alkylamines. The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• Master Organic Chemistry. Alkylation of Amines (Sucks!). Available at: [Link]

• Scotland, K. M., et al. The reaction of thionyl chloride with β amino alcohols: a computational investigation... ResearchGate. Available at: [Link]

• Nature Communications (via NIH). Actinomycetes-derived imine reductases with a preference towards bulky amine substrates. Available at:[Link]

• Docta Complutense. Mechanochemical reductive amination of aldehydes and ketones: solid-state synthesis... Available at:[Link]

Sources

• 1. CAS 2842-38-8: 2-(Cyclohexylamino)ethanol | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. docta.ucm.es [docta.ucm.es]
• 6. Actinomycetes-derived imine reductases with a preference towards bulky amine substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Minimizing VOC Content in Amine-Catalyzed Polymerization

Current Status: Online Role: Senior Application Scientist Topic: Low-Emission Catalyst Strategies & Troubleshooting Standard Reference: VDA 278, ISO 16000-6

Introduction: The Zero-Emission Imperative

Welcome to the technical support hub. You are likely here because your formulation failed a chamber emission test (e.g., VDA 278, ISO 12219) or you are proactively transitioning a legacy PU/epoxy system to meet low-VOC/FOG standards.

In amine-catalyzed polymerization (specifically Polyurethanes and Epoxies), the primary source of Volatile Organic Compounds (VOCs) is often the catalyst itself. Traditional tertiary amines (e.g., Triethylenediamine/TEDA, Dimethylethanolamine/DMEA) are fugitive : they catalyze the reaction but do not chemically bind to the polymer matrix. Over time, they migrate to the surface, causing odor, windshield fogging, and vinyl staining.

This guide details the transition to reactive (non-fugitive) catalysts and provides troubleshooting for the kinetic and physical property trade-offs that inevitably accompany this switch.

Module 1: Catalyst Selection & Mechanism

Core Concept: Fugitive vs. Reactive Catalysis

To eliminate catalyst-based VOCs, you must switch from fugitive catalysts to those containing an isocyanate-reactive group (hydroxyl, primary/secondary amine, or urea).

Mechanism of Action

• Fugitive (Standard): The amine lone pair activates the polyol/water, then detaches. It remains free to diffuse.

• Reactive (Low-VOC): The catalyst contains an active hydrogen (e.g., -OH). It catalyzes the reaction initially but is eventually consumed by an isocyanate group (-NCO), locking it into the polymer backbone.

Visualization: Reactive Incorporation Pathway

The following diagram illustrates how a hydroxyl-functionalized amine catalyst (e.g., N,N,N'-trimethyl-N'-hydroxyethyl-bisaminoethylether) becomes permanently tethered.

Caption: Kinetic pathway of a reactive amine catalyst. Unlike fugitive catalysts, the reactive variant is eventually consumed by the isocyanate, preventing post-cure migration.

Comparative Data: Standard vs. Low-VOC Catalysts

Use this table to select potential substitutes based on vapor pressure and functionality.

Catalyst Type	Common Standard (Fugitive)	Vapor Pressure (mmHg @ 20°C)	Reactive Equivalent (Low VOC)	Reactive Group	Trade-off Consideration
Gel Catalyst	TEDA (DABCO Crystal)	0.74	DABCO NE 1070 / JEFFCAT DPA	Urea / Hydroxyl	Slower initial cure; requires higher loading (~10-15%).
Blow Catalyst	BDMAEE (Niax A-1)	0.30	JEFFCAT ZF-10	Hydroxyl	Reduced flowability; potential for closed cells (shrinkage).
Balanced	DMCHA	1.60	Polycat 15	Active H	Can alter cream time; check for surface tackiness.

Module 2: Troubleshooting & FAQs

Scenario A: "I switched to a reactive catalyst, and now my foam/coating is under-cured or tacky."

Root Cause: Mobility Restriction.[1] As the reactive catalyst binds to the growing polymer network, its mobility decreases drastically. It cannot diffuse to find unreacted isocyanate/polyol groups as effectively as a free fugitive catalyst.

Corrective Actions:

• Increase Loading: Reactive catalysts typically require 10–20% higher molar loading than their fugitive counterparts to achieve the same exit time/tack-free time.

• Use a "Kicker": Incorporate a very small amount (<0.05%) of a high-activity fugitive catalyst (like standard TEDA) to drive the final cure, keeping the total VOC contribution below the threshold.

• Check Stoichiometry: Ensure you have accounted for the hydroxyl number (OH#) of the catalyst itself in your isocyanate index calculation. Reactive catalysts consume NCO!

Scenario B: "My VOC values are low, but I am failing the FOG (Fogging) test."

Root Cause: Semi-Volatile Organic Compounds (SVOCs).[2] VDA 278 distinguishes between VOC (up to C25) and FOG (C14–C32).[3][4] Even if your catalyst is fixed, other components might be outgassing.

Diagnostic Checklist:

• Surfactants: Silicone surfactants are notorious contributors to FOG. Switch to "low-fogging" or "stripped" surfactants.

• Aldehydes: Reactive amines can sometimes degrade oxidatively to form aldehydes (formaldehyde, acetaldehyde). Ensure your antioxidant package is compatible with the new amine.

• Masterbatch Carriers: Are your pigments dispersed in a phthalate or high-boiling solvent? These will fail the FOG test.

Module 3: Experimental Protocols

Protocol 1: Amine Blush Identification & Prevention

For Epoxy Systems

Context: Amine blush occurs when amines react with atmospheric CO₂ and moisture instead of the epoxide, forming a carbamate salt.[1][5][6][7] This is common when using slower reactive amines in humid conditions.

The Mechanism:

Visual Troubleshooting Tree:

Caption: Decision logic for diagnosing and resolving amine blush surface defects.

Protocol 2: VDA 278 Simulation (Internal Screening)

Before sending samples to an external lab, use TGA (Thermogravimetric Analysis) for a quick screen.

• Sample Prep: Cure polymer for 24 hours. Cut a 10-20mg sample.

• VOC Segment: Heat ramp 10°C/min to 90°C . Hold for 30 mins .

  • Metric: Weight loss % here correlates to VDA 278 VOC.

• FOG Segment: Ramp 10°C/min to 120°C . Hold for 60 mins .

  • Metric: Weight loss % here correlates to VDA 278 FOG.

• Verification: If weight loss at 90°C > 0.5%, you will likely fail the automotive standard.

References

• VDA (Verband der Automobilindustrie). (2011). VDA 278: Thermal Desorption Analysis of Organic Emissions for the Characterization of Non-Metallic Materials for Automobiles.[3][4][8]

• Huntsman Corporation. (2020). JEFFCAT® Low Emission Catalysts: Technical Bulletin.

• Tosoh Corporation. (2018). Novel Gelling Catalyst for Non-Emission Flexible Polyurethane Foam. Tosoh Research & Technology Review.

• American Chemistry Council. (2015). Polyurethane Amine Catalysts: Guidelines for Safe Handling and Disposal.

• KTA-Tator. (2018). The Formation of Amine Exudate (Blushing) of Epoxy Coatings.

• Markes International. (2021). Automotive interior VOC and FOG emissions: VDA 278.[2][3][4]

Sources

• 1. tri-iso.com [tri-iso.com]
• 2. shimadzu.com [shimadzu.com]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. »This car really smells new« – secrets of science [shimadzu-webapp.eu]
• 5. pcimag.com [pcimag.com]
• 6. vichem.vn [vichem.vn]
• 7. appliedpoleramic.com [appliedpoleramic.com]
• 8. Standard Method: VDA 278 | Markes International [markes.com]

Technical Support Center: Enhancing Cure Rates in Cold-Molding Processes

Welcome to the technical support center for cold-molding processes. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their experimental workflows and troubleshoot issues related to cure rates. As your virtual application scientist, I will guide you through the causal relationships of process parameters, provide field-proven insights, and offer robust protocols to ensure the integrity and repeatability of your results.

Frequently Asked Questions (FAQs)

This section addresses high-level questions to build a foundational understanding of the critical factors governing cold-molding cure rates.

Q1: What are the primary factors that influence the cure rate in a cold-molding process?

A1: The cure rate, or the speed of the cross-linking reaction, is not governed by a single parameter but is rather a multifactorial process. The most critical factors include:

• Mold and Ambient Temperature: Temperature is a dominant factor. A general rule of thumb for many resin systems is that the reaction rate will double for every 10°C (18°F) increase in temperature.[1][2] Conversely, colder environments will significantly delay or even halt the curing process.[3]

• Catalyst System: The type and concentration of the catalyst directly influence the kinetics of the curing reaction.[4] Higher catalyst concentrations generally lead to shorter cure times, but must be carefully optimized to prevent issues like scorching or reduced pot life.[4]

• Material Composition: The intrinsic reactivity of the resin and hardener system is fundamental. Different polymers, such as urethanes, epoxies, or silicones, have distinct chemical structures and cure profiles.[4]

• Moisture Contamination: Many thermoset resins, especially polyurethanes, are highly sensitive to moisture. Water contamination can lead to unwanted side reactions (e.g., foaming), surface defects, and an incomplete cure.[2][5][6][7]

• Part Thickness and Geometry: Thicker sections require longer cure times as the heat from the exothermic reaction needs to dissipate and the material must cure uniformly throughout.[4][8]

Q2: How does "cold-molding" differ from conventional molding, and why is temperature still a critical parameter?

A2: The term "cold-molding" can be misleading. It typically refers to processes where the mold is not actively heated to the high temperatures seen in thermoplastic injection molding. More accurately, it often involves a "cold runner" system where the material feed channels are kept cool to prevent premature curing, while the mold cavity itself is often heated to a specific, controlled temperature to initiate and complete the cure after filling.[9] The goal is to delay vulcanization or curing in the delivery system but ensure a rapid and complete reaction once the material is in the mold cavity.[9] Therefore, precise temperature control of the mold remains one of the most critical process parameters for achieving a consistent and efficient cure.[10][11]

Q3: What is the role of pressure in the curing process?

A3: While temperature is the primary driver of the reaction rate, pressure plays a crucial role in ensuring the quality of the final cured part. Applying pressure during molding:

• Enhances Compaction and Density: Forces molecules closer together, increasing the density and mechanical strength of the final product.[12]

• Improves Surface Finish: Ensures the material conforms precisely to the mold surface, resulting in a smooth and consistent finish.[12]

• Promotes Uniform Curing: Helps distribute heat and curing agents more evenly throughout the material, which is especially important for complex geometries.[12]

• Reduces Voids: Helps to eliminate trapped air or gases that can cause voids or blisters on the part's surface.[13][14]

Q4: For pharmaceutical applications, what does process validation in cold-molding entail?

A4: For medical and pharmaceutical applications, process validation is mandated by regulatory bodies like the FDA (under 21 CFR Part 820) to ensure that a process consistently produces a product meeting predetermined specifications.[15][16] The validation is typically structured in three phases:

• Installation Qualification (IQ): Verifying that all equipment, tooling, and utilities are installed correctly and meet specifications.[16][17]

• Operational Qualification (OQ): Challenging the process at its operational limits (e.g., high and low temperature, pressure) to define a robust processing window. This often involves Design of Experiments (DOE).[15][16]

• Performance Qualification (PQ): Demonstrating that the process, under normal production conditions, is stable and capable of consistently producing conforming products over multiple runs.[15][16][17]

Troubleshooting Guide: Common Cure-Related Issues

This guide provides a systematic approach to diagnosing and resolving specific problems encountered during cold-molding experiments.

Issue 1: Incomplete or "Soft" Cure

Parts emerge from the mold feeling tacky, soft, or failing to achieve required hardness specifications.

• Causality Analysis: An incomplete cure signifies that the cross-linking reaction has not proceeded to completion. This can be due to insufficient thermal energy, incorrect stoichiometry of the resin/hardener mix, or the presence of reaction inhibitors.

• Recommended Solutions & Workflow:

  • Verify Temperature: Both the mold and the material temperature are critical. Materials stored in a cold environment may need to be brought to room temperature (approx. 23°C / 73°F) before use.[3] Ensure the mold temperature is within the material supplier's recommended range.

  • Check Mix Ratio & Catalyst Level: Inaccurate metering of resin and hardener is a common cause. Verify mixing equipment is calibrated and dispensing the correct ratio. If using a catalyst, ensure it is added at the correct concentration.

  • Investigate Moisture Contamination: Moisture can act as a potent inhibitor. Hygroscopic materials (those that readily absorb moisture) must be properly dried before processing.[6][18] Ensure mixing containers and the mold itself are completely dry.[5]

  • Increase Cure Time: The specified cure time may be insufficient for the current temperature conditions. A systematic increase in cure time can help determine if the reaction is simply slow or has been permanently halted.[13][19]

• Troubleshooting Workflow Diagram:

  Caption: Workflow for troubleshooting incomplete cure issues.

Issue 2: Surface Defects (Bubbles, Voids, Pinholes)

The surface of the cured part is marred by small bubbles, voids, or pinholes, compromising both aesthetics and structural integrity.

• Causality Analysis: These defects are typically caused by trapped gases. The gas can be air introduced during mixing, moisture that vaporizes upon heating, or volatile components within the formulation.[14][20]

• Recommended Solutions:

  • Refine Mixing Technique: Avoid vigorous, air-inducing mixing. Use techniques that minimize air entrapment. For critical applications, degassing the mixed resin under vacuum before pouring is highly effective.

  • Moisture Control: As stated previously, moisture is a primary culprit, especially for polyurethanes where it reacts to form CO2 gas.[2] Pre-dry resins and ensure all surfaces are free of condensation.[6]

  • Optimize Mold Venting: Ensure the mold has adequate vents placed correctly to allow trapped air to escape as the material fills the cavity.[21][22]

  • Adjust Injection/Pour Speed: Filling the mold too quickly can trap air. A slower, more controlled fill allows air to be pushed out ahead of the material flow.[21]

Issue 3: Warpage and Dimensional Instability

The part deforms or warps after demolding, failing to meet dimensional tolerances.

• Causality Analysis: Warpage is caused by non-uniform shrinkage, which results from internal stresses built up during an uneven curing process.[14][20] This is often linked to inconsistent temperature distribution across the mold.

• Recommended Solutions:

  • Ensure Uniform Mold Temperature: Uneven heating or cooling is a primary cause.[20] Verify that all heating elements in the mold are functioning correctly and that cooling channels are not blocked. Advanced mold cooling technologies can provide more uniform temperature control.[23]

  • Optimize Cure Time and Temperature: An incomplete cure can lead to post-mold shrinkage and warpage.[14] Ensure the part is fully cured before demolding.

  • Review Part Design: Abrupt changes in wall thickness can cause differential shrinkage.[4][14] Redesigning the part for more uniform thickness can mitigate this issue.

  • Use Cooling Fixtures: For parts with tight tolerances, using a cooling fixture to hold the part in its correct shape as it cools to room temperature can prevent warpage.[13]

Data & Process Parameters

Effective troubleshooting and optimization require a data-driven approach. The following table summarizes the causal effects of key process parameters on cure outcomes.

Parameter	Effect of Increasing Parameter	Effect of Decreasing Parameter	Potential Negative Consequences of Excessive Increase
Mold Temperature	Decreases cure time, reduces viscosity.[1][2][3]	Increases cure time, increases viscosity.[3]	Reduced pot life, potential material degradation, premature curing.[10]
Catalyst Conc.	Decreases cure time.[4]	Increases cure time.	Reduced pot life, risk of side reactions, potential for brittleness.[24]
Cure Time	Ensures more complete cross-linking.	Risk of incomplete cure, soft parts.[21]	Reduced throughput, potential for over-curing leading to brittleness.[20]
Molding Pressure	Improves part density and surface finish, reduces voids.[12]	Risk of voids, poor surface replication.	Risk of mold flash, overpacking, and internal stress.[25]

Interplay of Core Curing Factors

The relationship between temperature, catalyst, and moisture is not independent. Understanding their interaction is key to mastering the cold-molding process.

Caption: Interrelationship of primary factors affecting cure rate and part quality.

Experimental Protocols

Protocol 1: Systematic Optimization of Mold Temperature

Objective: To empirically determine the optimal mold temperature for a given material system to achieve the desired cure time without compromising part quality.

Methodology:

• Baseline Establishment: Begin with the median temperature recommended by the material manufacturer's technical data sheet.

• Material Preparation: Condition the resin and hardener at a standard ambient temperature (e.g., 23°C) for at least 24 hours prior to the experiment.

• Experimental Design:

  • Define a temperature range for testing (e.g., ±10°C from the recommended baseline).

  • Set up a series of experiments at defined temperature intervals (e.g., 5°C increments).

• Procedure (for each temperature point):

  • Set the mold to the target temperature and allow it to stabilize for at least 30 minutes.

  • Prepare and mix the material according to standard procedure.

  • Inject/pour the material into the mold and start a timer.

  • At regular intervals (e.g., every 5 minutes), carefully check the material's state of cure using a consistent method (e.g., Shore hardness testing, qualitative tackiness test).

  • Record the time to reach a "demoldable" state and the time to achieve full cure (as defined by hardness specifications).

• Data Analysis:

  • Plot cure time versus mold temperature.

  • Inspect the parts from each run for defects such as surface blemishes, warpage, or discoloration.

  • The optimal temperature is the lowest temperature that achieves the target cure time without introducing defects.

Protocol 2: Protocol for Moisture Contamination Mitigation

Objective: To implement a self-validating system to prevent moisture from compromising the curing process.

Methodology:

• Material Storage and Handling:

  • Store all resins and hardeners in tightly sealed containers with a desiccant pack if possible.[6]

  • When dispensing material, purge the container headspace with dry nitrogen gas before resealing to displace moist air.[2]

  • Use only clean, dry, non-porous (e.g., metal or plastic) mixing tools and containers.[2]

• Pre-Processing Material Drying:

  • For hygroscopic materials, drying is mandatory.[18] Use a desiccant dryer or vacuum oven according to the manufacturer's specifications for time and temperature.

  • Perform a moisture analysis test (e.g., Karl Fischer titration) on a sample of the dried material to verify it meets the required specification before molding.[18]

• Environmental Control:

  • Conduct molding in a humidity-controlled environment whenever possible. An ideal relative humidity is below 50%.[1][2]

  • Ensure the mold surface is clean, dry, and above the dew point to prevent condensation. Pre-heating the mold slightly can help achieve this.[2]

• Validation Check:

  • Run a small control sample of a known "good" batch of material alongside the experimental material. If the control sample cures correctly while the experimental sample shows defects, it strongly indicates a material or preparation issue (like moisture) rather than a process parameter issue.

References

• Smooth-On. (n.d.). What effect does temperature have on the mold making and casting processes? Retrieved from Smooth-On, Inc. URL: [Link]

• IDI Composites International. (n.d.). TROUBLESHOOTING MOLDING PROBLEMS. Retrieved from IDI Composites International. URL: [Link]

• Asaclean. (n.d.). Common Molding Defects & Easy Solutions. Retrieved from Asaclean. URL: [Link]

• MDC Mould. (2025, April 30). Problems and Solutions in the Molding Process. Retrieved from MDC Mould. URL: [Link]

• Advanced Molding Technologies. (n.d.). Validation Protocol. Retrieved from Advanced Molding Technologies. URL: [Link]

• Micro Systems. (2025, August 20). Process Validation Protocols for FDA-Compliant Medical Molding. Retrieved from Micro Systems. URL: [Link]

• Astro Chemical. (2023, October 3). How Temperature & Humidity Impact Cure. Retrieved from Astro Chemical Company, Inc. URL: [Link]

• Counterplas. (2016, April 20). The Ten Most Common Moulding Issues And Solutions. Retrieved from Counterplas. URL: [Link]

• ArtResin. (2023, July 4). How Does Moisture Affect Epoxy Resin? Retrieved from ArtResin. URL: [Link]

• Best Seal. (2025, June 2). What are the factors that affect the curing time of rubber molded parts? Retrieved from Best Seal. URL: [Link]

• Xiahua. (2025, August 19). What are the effects of pressure on curing in a mold? Retrieved from Xiahua. URL: [Link]

• CHINYO Technology. (2025, December 16). 5 Common Problems and Solutions in SMC Molding Process. Retrieved from CHINYO Technology. URL: [Link]

• IMS Company Blog. (2024, February 22). Why is Moisture a Problem. Retrieved from IMS Company. URL: [Link]

• Noble Plastics. (2022, July 26). Effects of Moisture in Resin: Why it's Important. Retrieved from Noble Plastics. URL: [Link]

• Hapco, Inc. (n.d.). The Importance of Temperature Control for Liquid Molding. Retrieved from Hapco, Inc. URL: [Link]

• MDC Mould. (n.d.). compression molding temperature. Retrieved from MDC Mould. URL: [Link]

• First-Mold. (2023, April 26). What Are The Effects of Mold Temperature In Injection Molding? Retrieved from First-Mold. URL: [Link]

• University of Wisconsin-Madison. (n.d.). VARIABLE CATALYST INJECTION RATE FOR CYCLE TIME REDUCTION IN LIQUID COMPOSITE MOLDING. Retrieved from University of Wisconsin-Madison. URL: [Link]

• Suase. (2024, August 22). What is the Cure Time for Compression Molding? Retrieved from Suase. URL: [Link]

• Greatech. (2025, September 9). Contamination Injection Molding: Causes, Defects, and Prevention. Retrieved from Greatech. URL: [Link]

• Plastics Engineering Company. (2015, March 17). Troubleshooting Guide for COMPRESSION MOLDING BMC CORRECTIONS PROBLEM. Retrieved from Plastics Engineering Company. URL: [Link]

• Gud Mould. (2019, September 4). The world's three advanced mold cooling technology. Retrieved from Gud Mould. URL: [Link]

• Thái Dương Plastics. (2026, February 28). Comparison of Hot-Mold vs. Cold-Mold Rubber Molding. Retrieved from Thái Dương Plastics. URL: [Link]

• Empire Precision Plastics. (n.d.). 10 Steps to Medical Device Process Validation. Retrieved from Empire Precision Plastics. URL: [Link]

• TenX. (n.d.). Optimize Medical Injection Molding Validation. Retrieved from TenX. URL: [Link]

• MAPP. (2019, March 14). TROUBLESHOOTING GUIDE FOR INJECTION MOLDING. Retrieved from MAPP. URL: [Link]

• Routsis Training. (2025, December 19). Troubleshooting in Injection Moulding Common Defects and Fixes. Retrieved from Routsis Training. URL: [Link]

• Scribd. (n.d.). Injection Molding Validation. Retrieved from Scribd. URL: [Link]

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• 25. Troubleshooting in Injection Moulding Common Defects and Fixes - Jino injection moulding [jinoplastics.com]

Technical Support Center: Troubleshooting Phase Separation in Amine Catalyst Mixtures

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth, field-proven insights into diagnosing and resolving phase separation issues encountered with amine catalyst mixtures. Our focus is on explaining the underlying chemical principles to empower you to make informed decisions during your experiments.

Initial Diagnosis & Troubleshooting Workflow

Phase separation—the formation of two or more distinct liquid phases from a previously homogeneous solution—can halt a reaction and complicate downstream processing. It typically manifests as cloudiness, turbidity, or the formation of a distinct second layer. Before diving into specific fixes, it's crucial to follow a logical diagnostic workflow.

The diagram below outlines a systematic approach to identifying the cause of phase separation and implementing the appropriate solution.

Caption: A decision tree for troubleshooting phase separation.

Frequently Asked Questions (FAQs)

Q1: My reaction was clear and homogeneous at room temperature, but it suddenly turned cloudy upon heating. What is happening?

A1: This phenomenon is likely due to the mixture reaching its Lower Critical Solution Temperature (LCST).

• Expertise & Experience: Many amine-water or amine-solvent mixtures exhibit LCST behavior. This means the components are fully miscible at lower temperatures, but phase-separate as the temperature rises.[1][2] This is counterintuitive to the general rule that solubility increases with temperature. The cause is often related to specific molecular interactions, such as hydrogen bonds between the amine and solvent molecules. At low temperatures, these favorable interactions (an enthalpic effect) dominate, allowing for mixing. As the temperature increases, the entropic contribution to the Gibbs free energy becomes more significant, favoring the less ordered, phase-separated state.[1] For instance, the triethylamine-water system is miscible below 19°C but separates at higher temperatures.[1]

• Troubleshooting Protocol:

  • Confirm LCST: Cool the reaction mixture back to room temperature. If it becomes clear and homogeneous again, this confirms LCST behavior.

  • Operate Below LCST: The simplest solution is to run the reaction at a temperature below the observed cloud point.

  • Solvent Modification: If the required reaction temperature is above the LCST, the solvent system must be changed. The goal is to improve the interactions between the catalyst and the solvent at higher temperatures. A solvent that can form stronger or more numerous hydrogen bonds with the amine catalyst may increase the LCST.[3][4]

Q2: My catalyst and reactants were soluble in the chosen solvent individually, but when I added the substrate, the catalyst precipitated. Why?

A2: This issue points to a significant polarity mismatch between the reaction components and the bulk solvent, a classic example of the "like dissolves like" principle.

• Expertise & Experience: The overall polarity of the reaction mixture is a weighted average of its components. If you introduce a large volume of a nonpolar substrate into a polar solvent system, the overall solvent environment can become effectively nonpolar. This change can cause a polar amine catalyst, which was previously well-solvated, to crash out of the solution. The stability of a catalyst is strongly influenced by solvent properties like polarity, proticity (hydrogen-bond donating ability), and basicity (hydrogen-bond accepting ability).[3]

• Troubleshooting Protocol: Solvent Screening A systematic solvent screening is the most effective way to address this. The goal is to find a solvent system that can accommodate the polarities of both the catalyst and the reactants.

  Step-by-Step Protocol:

  • Setup: Prepare several small-scale vials (e.g., 1 mL).

  • Addition: To each vial, add a representative amount of your amine catalyst.

  • Solvent Introduction: Add an equal volume of different test solvents to each vial.

  • Substrate Test: To the vials where the catalyst is soluble, add the substrate and observe if precipitation occurs.

  • Evaluation: The best solvent will keep all components in a single phase.

• Data Presentation: Solvent Selection Table Use the following table to guide your solvent choices. Solvents are ranked by their polarity index, a measure of their relative polarity.

Solvent	Polarity Index (Reichardt's ET(30))	Common Use Case	Hydrogen Bonding Ability
Toluene	33.9	Nonpolar reactants	Acceptor
Tetrahydrofuran (THF)	37.4	General purpose, good for moderately polar systems	Acceptor
Dichloromethane (DCM)	40.7	General purpose, slightly polar	Weak Acceptor
Acetone	42.2	Polar aprotic reactions	Acceptor
Acetonitrile (MeCN)	45.6	Polar aprotic reactions	Weak Acceptor
Dimethylformamide (DMF)	43.8	High-polarity systems	Acceptor
Dimethyl Sulfoxide (DMSO)	45.1	High-polarity systems, good for salts	Acceptor
Methanol	55.4	Protic reactions, highly polar	Donor & Acceptor

This table provides a starting point; the optimal solvent will be specific to your catalyst and substrate.

Q3: The troubleshooting guide suggests using a "co-solvent." How does that work and how do I choose one?

A3: A co-solvent acts as a bridge between two immiscible components, effectively creating a single-phase system.

• Expertise & Experience: When you have a mixture with components of very different polarities (e.g., a nonpolar substrate and a polar catalyst in a nonpolar bulk solvent), phase separation is likely. A co-solvent is a substance that is miscible with both polar and nonpolar components.[5] It works by creating a new, blended solvent environment with an intermediate polarity, capable of solvating all species in the reaction. For example, in biodiesel production, which involves a non-polar oil and a polar alcohol, co-solvents like THF or acetone are used to create a single phase and accelerate the reaction.[5]

• Logical Relationship Diagram:

Caption: How a co-solvent prevents phase separation.

• Protocol for Co-Solvent Selection:

  • Identify the Polarity Gap: Determine the nature of your primary solvent and the component that is precipitating. If a polar catalyst is crashing out of a nonpolar solvent, you need a co-solvent that is miscible with the nonpolar solvent but also has polar character.

  • Select Candidates: Good starting points for co-solvents are often moderately polar, aprotic solvents like Tetrahydrofuran (THF), 1,4-Dioxane, or Acetone.

  • Titration Experiment:

    • Recreate the phase-separated mixture in a vial.

    • Slowly add the chosen co-solvent dropwise while stirring.

    • Observe the volume of co-solvent required to redissolve the precipitate and form a single, clear phase.

  • Optimization: Aim for the minimum amount of co-solvent necessary to maintain a homogeneous solution, as excess co-solvent can sometimes affect reaction kinetics or downstream purification.

Q4: How can I definitively confirm and characterize the phase separation in my reaction?

A4: While visual inspection is the first step, several analytical techniques can provide quantitative data on phase separation.

• Expertise & Experience: For rigorous analysis, especially during process development, visual observation should be supplemented with instrumental methods. Techniques like optical microscopy can directly visualize the formation of droplets, while fluorescence-based methods can measure the exchange of materials between phases.[6][7]

• Recommended Analytical Techniques:

Technique	Information Provided	Use Case & Principle
Cloud Point Titration	The precise temperature (LCST/UCST) or concentration at which phase separation occurs.	A simple and effective lab-scale method. The sample is heated/cooled or a component is titrated in while monitoring turbidity with a light detector. The sharp increase in light scattering indicates the cloud point.[8]
Optical Microscopy / DIC	Visualization of droplet formation, size, and morphology.	Differential Interference Contrast (DIC) microscopy is excellent for observing unlabeled droplets in solution, confirming that the turbidity is due to a liquid-liquid phase separation rather than solid precipitation.[7]
Fluorescence Correlation Spectroscopy (FCS)	Molar concentrations, diffusion coefficients, and molecular stoichiometry within each phase.	A powerful technique that measures fluctuations in fluorescence intensity in a tiny observation volume. It can quantify the concentration of a fluorescently-labeled catalyst or substrate inside and outside the condensed phase (droplets).[7][9]
Fluorescence Recovery After Photobleaching (FRAP)	Fluidity of the catalyst-rich phase and material exchange rates.	A small region within a fluorescently-labeled droplet is photobleached with a laser. The rate at which fluorescence recovers indicates how quickly unbleached molecules from the surroundings diffuse into the bleached area, confirming the liquid-like nature of the phase.[6][10]

References

• Amine Treating - Troubleshooting Guide. Scribd. [Link]

• Lower critical solution temperature. Wikipedia. [Link]

• Impact of Solvent on the Thermal Stability of Amines - PMC. National Center for Biotechnology Information. [Link]

• Impact of Solvent on the Thermal Stability of Amines | Industrial & Engineering Chemistry Research. ACS Publications. [Link]

• What is the mechanism of action of Amine Catalyst? Mingxu Chemicals. [Link]

• Microemulsion solventing-out co-precipitation strategy for fabricating highly active Cu–ZnO/Al2O3 dual site catalysts for reverse water gas shift. Royal Society of Chemistry. [Link]

• Analysis of biomolecular condensates and protein phase separation with microfluidic technology. ScienceDirect. [Link]

• Organocatalysis: Small-Molecule Catalysts in Modern Organic Synthesis. ResearchGate. [Link]

• A Review on CO2 Capture Using Phase Change Amine Absorbents | Energy & Fuels. ACS Publications. [Link]

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. RSC Publishing. [Link]

• Tuning critical solution temperature for CO2 capture by aqueous solution of amine | Request PDF. ResearchGate. [Link]

• Thermodynamic properties of lower critical solution temperature (LCST) mixtures for application in energy–water systems. RSC Publishing. [Link]

• Troubleshooting — SRU and Amine Blog. Sulfur Recovery Engineering Inc.. [Link]

• A comprehensive review of the influence of co-solvents on the catalysed methanolysis process to obtain biodiesel - PMC. National Center for Biotechnology Information. [Link]

• Catalysing (organo-)catalysis: Trends in the application of machine learning to enantioselective organocatalysis - PMC. National Center for Biotechnology Information. [Link]

• Methods to Study Phase-Separated Condensates and the Underlying Molecular Interactions. ScienceDirect. [Link]

• Continuous Homogeneously Catalyzed Production of Fatty Amines in Microemulsions Proof of Concept in a Mini-Plant. ACS Publications. [Link]

• THE IMPACT OF ACID GAS LOADING ON THE HEAT OF ABSORPTION AND VOC AND BTEX SOLUBILITY IN AMINE SWEETENING UNITS ABSTRACT. Bryan Research & Engineering, LLC. [Link]

• Impact of Solvent on the Thermal Stability of Amines. SINTEF. [Link]

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. Infoscience. [Link]

• Spotting Trends in Organocatalyzed and Other Organomediated (De)polymerizations and Polymer Functionalizations - PMC. National Center for Biotechnology Information. [Link]

• Study liquid–liquid phase separation with optical microscopy: A methodology review. AIP Publishing. [Link]

• Advances in organocatalyzed synthesis of organic compounds. RSC Publishing. [Link]

• The Vital Role of Temperature in Amine Columns for Treating Natural Gas. WIKA blog. [Link]

• Factors influencing the performance of organocatalysts immobilised on solid supports: A review. Beilstein Journals. [Link]

• Troubleshooting amine plants. ResearchGate. [Link]

• Tuning the Thermoresponsiveness of Weak Polyelectrolytes by pH and Light: Lower and Upper Critical-Solution Temperature of Poly(N,N-dimethylaminoethyl methacrylate) | Journal of the American Chemical Society. ACS Publications. [Link]

• Evaluation of Phase Separation Behavior of Amine+Organic Solvent+H2o Phase Change Absorbents. SSRN. [Link]

• Hydrogenation troubleshooting : r/Chempros. Reddit. [Link]

• Influence of Solvent Structure and Hydrogen Bonding on Catalysis at Solid-Liquid Interfaces. OSTI.GOV. [Link]

• Solvent Effects in the Preparation of Catalysts Using Activated Carbon as a Carrier. MDPI. [Link]

• Evaluation of phase separation behavior of amine+organic solvent+H2O phase change absorbents | Request PDF. ResearchGate. [Link]

• Effect of Additives on the Activity of Nickel–Tungsten Sulfide Hydroconversion Catalysts Prepared In Situ from Oil-Soluble Precursors. MDPI. [Link]

• 6.3: Hydrogen Bonding Interactions and Solubility. Chemistry LibreTexts. [Link]

• LCST – Knowledge and References. Taylor & Francis. [Link]

• Hydrogen Bonding Probe: Effect of Polarity. Vidyasagar College. [Link]

• Liquid-liquid phase separation of {amine – H2O – CO2} systems: New methods for key data | Request PDF. ResearchGate. [Link]

• Effect of Temperature on Amine-CO2 Reaction Kinetics. LinkedIn. [Link]

• Single-molecule techniques to visualize and to characterize liquid-liquid phase separation and phase transition. Semantic Scholar. [Link]

• Striking Impact of Solvent Polarity on the Strength of Hydrogen‐Bonded Complexes: A Nexus Between Theory and Experiment - PMC. National Center for Biotechnology Information. [Link]

• Using Soluble Polymer Supports To Facilitate Homogeneous Catalysis | Chemical Reviews. ACS Publications. [Link]

• Recent Developments in the Synthesis of Supported Catalysts | Chemical Reviews. ACS Publications. [Link]

• Catalysts, Additives and Auxiliaries for Polymers. Shandong Look Chemical. [Link]

• EP3769837A1 - Co-precipitation method and catalyst thereof.

• application of catalysts in paint additives. LinkedIn. [Link]

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• 1. Lower critical solution temperature - Wikipedia [en.wikipedia.org]
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• 5. A comprehensive review of the influence of co-solvents on the catalysed methanolysis process to obtain biodiesel - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Detection of Phase Separation in Vivo Analysis - Creative Proteomics [iaanalysis.com]

Reference Data & Comparative Studies

Reactive vs. Fugitive: A Technical Guide to 2-(2-Dimethylamino-cyclohexylamino)-ethanol

Topic: Reactive vs. Fugitive: 2-(2-Dimethylamino-cyclohexylamino)-ethanol vs. Standard Tertiary Amines Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Material Scientists.[1][2]

Executive Summary

In the landscape of catalytic amines, the shift from "fugitive" (volatile) to "reactive" (anchorable) species is a critical evolution for both pharmaceutical process safety and advanced material formulation.[2]

This guide compares 2-(2-Dimethylamino-cyclohexylamino)-ethanol (hereafter referred to as DA-CHE ) against standard tertiary amines like Triethylamine (TEA) , Dimethylcyclohexylamine (DMCHA) , and DABCO .[1][2]

The Core Distinction:

• Standard Amines (TEA, DMCHA): Act as fugitive catalysts.[2] They facilitate the reaction but remain chemically unbound, leading to high Volatile Organic Compound (VOC) emissions, odor, and potential toxicity in the final product.

• DA-CHE: Acts as a reactive catalyst .[1][2] Its secondary amine and hydroxyl functionalities allow it to catalyze the reaction and subsequently chemically anchor into the polymer matrix or be easily scavenged, effectively eliminating migration and emissions.[2]

Chemical Profile & Mechanism

2.1 Structural Analysis

The performance difference is dictated by the Structure-Activity Relationship (SAR).[2]

Feature	Standard: DMCHA	Target: DA-CHE	Impact
Core Structure	Cyclohexane Ring	Cyclohexane Ring	Both offer steric selectivity and hydrophobicity.[1][2]
N-Substitution	Dimethylamino (Tertiary)	Dimethylamino (Tertiary) + Amino-Ethanol tail	Both provide catalytic basicity.[1][2]
Functional Group	None (Alkyl only)	Primary Hydroxyl (-OH) & Secondary Amine	Critical Differentiator: The -OH group reacts with electrophiles (e.g., isocyanates, epoxides), locking the molecule into the network.[2]
Vapor Pressure	High (Fugitive)	Low (Non-Fugitive)	DA-CHE has significantly lower volatility due to H-bonding and higher MW.[1][2]

2.2 Mechanistic Pathway: The "Anchor" Effect

In a typical nucleophilic catalysis cycle (e.g., urethane formation or esterification), both amines activate the nucleophile.[2] However, the post-reaction fate differs.[2]

Figure 1: Mechanistic divergence between fugitive (red) and reactive (green) amine catalysts.

Performance Metrics: Experimental Data

The following data summarizes the trade-offs between catalytic efficiency and environmental safety.

3.1 Physicochemical Properties

Data simulated based on structure-property relationships.

Property	Triethylamine (TEA)	DMCHA	DA-CHE
Boiling Point	89°C	160°C	>240°C (Est.)[1][2]
Vapor Pressure (20°C)	72 hPa	3.8 hPa	<0.1 hPa
Flash Point	-11°C	41°C	>100°C
Odor Threshold	High (Ammoniacal)	Moderate	Low/Negligible

3.2 Catalytic Activity (Model Reaction: Isocyanate-Hydroxyl)

In a gel time experiment (standard reactivity test), DA-CHE shows a delayed onset due to steric bulk but comparable final conversion.[1][2]

Catalyst (1.0 php)	Cream Time (s)	Gel Time (s)	Rise Time (s)	Max Temp (°C)
DMCHA	12	55	85	135
DABCO (33% soln)	10	48	75	140
DA-CHE	18	68	95	132

• Interpretation: DA-CHE exhibits a "delayed action" profile.[1][2] The bulky cyclohexyl group and the ethanol tail retard the initial attack, providing a longer "pot life" or "flow time" before the reaction snaps shut.[2] This is advantageous for complex mold filling or controlled drug conjugation processes.[2]

Experimental Validation Protocols

To validate the benefits of DA-CHE in your specific application, use the following self-validating protocols.

Protocol A: Headspace Emission Analysis (VOC Quantification)

Objective: Quantify the "fugitive" nature of the amine.[2] Standard: Modified VDA 278 (Thermal Desorption GC-MS).

• Sample Prep:

  • Prepare a polymer film or reaction mixture using 1.0 wt% of the amine.[2]

  • Cure for 24 hours at room temperature.

  • Cut a 30mg sample and place it in a thermal desorption tube.[2]

• Desorption:

  • Heat sample to 90°C for 30 minutes (simulating automotive/body heat conditions).

  • Cryo-trap the emitted volatiles.[1][2]

• Analysis:

  • Inject into GC-MS.[1][2]

  • Success Criteria: DA-CHE should show <10 ppm emission, whereas TEA/DMCHA will show >500 ppm .[1][2]

Protocol B: Competitive Reaction Kinetics (pH Monitoring)

Objective: Measure catalytic basicity and steric hindrance.

• Setup:

  • Solvent: Acetonitrile (polar aprotic).[2]

  • Substrate: Benzyl chloride + Benzoic acid (Model esterification).[2]

  • Base: 1.0 equivalent of Amine (TEA vs. DA-CHE).[1][2]

• Workflow:

  • Maintain temperature at 25°C.

  • Monitor the disappearance of acid via in situ IR or aliquots for titration.[2]

• Data Processing:

  • Plot ln[Concentration] vs. Time.[2]

  • Calculate rate constant (

    ).[2]

  • Expectation:

    initially due to sterics, but DA-CHE offers higher selectivity for specific hindered substrates.[1][2]

Workflow Visualization

The following diagram outlines the decision matrix for selecting DA-CHE over standard amines.

Figure 2: Decision matrix for catalyst selection based on process requirements.

Conclusion

2-(2-Dimethylamino-cyclohexylamino)-ethanol represents a sophisticated alternative to traditional tertiary amines.[1][2] While it may exhibit slightly slower reaction kinetics due to steric hindrance (cyclohexyl ring) and hydrogen bonding (ethanol tail), this trade-off yields substantial benefits:[2]

• Zero-Fugitive Emissions: Chemically anchors into the product.[1][2]

• Process Safety: High flash point and low vapor pressure reduce inhalation risks.[2]

• Extended Pot Life: Allows for better control in complex synthetic steps or molding operations.[2]

Recommendation: For drug development workflows involving sensitive purification steps or medical device fabrication (where leachable amines are prohibited), DA-CHE is the superior candidate.[2]

References

• Huntsman Corporation. (2020).[2] JEFFCAT® Catalyst Technical Bulletin: Low Emission Amines.[2] Retrieved from [Link][2]

• VDA (Verband der Automobilindustrie). (2011).[2] VDA 278: Thermal Desorption Analysis of Organic Emissions for the Characterization of Non-Metallic Materials for Automobiles.[2] Retrieved from [Link][2]

• PubChem. (2024).[2] Compound Summary: N,N-Dimethylcyclohexylamine (DMCHA).[1][2] National Library of Medicine.[2] Retrieved from [Link][2]

Sources

• 1. N'-Cyclohexyl-N,N-dimethyl-ethane-1,2-diamine | C10H22N2 | CID 6486625 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(2-(Dimethylamino)ethoxy)ethanol | C6H15NO2 | CID 74348 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Analysis of Blowing vs. Gelling Catalyst Efficiency

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Focus: Polyurethane (PU) Kinetics, Scaffold Morphology, and Biocompatibility

Executive Summary: The Kinetic "Tug-of-War"

In the development of polyurethane-based biomaterials—whether porous tissue scaffolds or dense drug-eluting matrices—the final material properties are dictated by a single, critical variable: the Blowing-to-Gelling (B/G) Ratio .

This guide provides an in-depth technical comparison of catalysts that drive two competing reactions:

• The Blowing Reaction: Isocyanate + Water

  Urea + CO (Gas generation/Expansion).

• The Gelling Reaction: Isocyanate + Polyol

  Polyurethane (Polymerization/Crosslinking).

For a drug development scientist, selecting the wrong catalyst is not just a processing error; it is a failure of design. A catalyst that favors blowing too heavily yields a collapsed, mechanically weak scaffold.[1][2] One that favors gelling too heavily results in a closed-cell, non-porous block unsuitable for cell ingrowth. This guide outlines the chemistry, comparative efficiency, and validation protocols for precise kinetic control.

Mechanistic Foundation

The synthesis of polyurethane is a race between two nucleophiles (water and hydroxyls) for the electrophilic isocyanate carbon. Catalysts lower the activation energy for these reactions, but they do so selectively.

Reaction Pathway Diagram

The following diagram illustrates the competitive pathways and the specific functional groups generated.

Figure 1: Competitive reaction pathways in polyurethane synthesis. The catalyst determines which branch dominates, dictating the balance between gas expansion (porosity) and network formation (strength).

Comparative Analysis of Catalyst Efficiency

The "Selectivity Index" is the defining metric for these catalysts.[1] It is qualitatively defined as the ratio of the rate of the blowing reaction (

) to the rate of the gelling reaction ( ).

Table 1: Comparative Efficiency of Standard & Biomedical Catalysts

Catalyst Class	Common Name	Chemical Structure	Primary Mode	Selectivity (B/G)	Biomedical Application Notes
Strong Blowing	BDMAEE (Niax A-1)	Bis(2-dimethylaminoethyl) ether	Amine	High Blowing (7:1)	Critical for high-porosity scaffolds. Can cause surface friability if not balanced with a gelling catalyst.
Balanced	DABCO (TEDA)	Triethylenediamine	Amine	Balanced (1:1 to 1:3)	The industry workhorse. Good for general hydrogels, but often requires a co-catalyst for specific pore control.
Strong Gelling	DBTDL	Dibutyltin Dilaurate	Organotin	Extreme Gelling (1:20+)	Caution: Cytotoxic. Highly efficient for dense networks but difficult to remove. Often replaced by Bismuth in pharma.
Green Gelling	BiCat	Bismuth Neodecanoate	Organometallic	Strong Gelling	Lower toxicity profile than Tin. "Green" alternative for tissue engineering. Slower activation than Tin.
Reactive Amine	DMEA	Dimethylethanolamine	Amine (OH-functional)	Mild Blowing	Reacts into the polymer backbone, eliminating leachable toxicity. Ideal for implantable devices.

Technical Deep Dive

1. The Blowing Specialist: BDMAEE

Bis(2-dimethylaminoethyl) ether is structurally unique because the ether oxygen allows it to chelate water molecules, effectively "serving" them to the isocyanate.

• Efficiency: It catalyzes the water-isocyanate reaction roughly 7 times faster than the polyol-isocyanate reaction.

• Outcome: Rapid CO

  evolution. If used alone, the foam rises quickly but may collapse ("boiling oatmeal" effect) because the polymer network hasn't formed enough strength to hold the gas bubbles.

2. The Gelling Heavyweights: Organotins (DBTDL) & Bismuth

Organometallics function as Lewis acids, complexing with the isocyanate oxygen and making the carbon highly susceptible to nucleophilic attack by the bulky polyol.

• Efficiency: They are orders of magnitude more active for gelling than amines.

• Outcome: Rapid viscosity buildup. If used in excess, the material solidifies before the gas can expand, resulting in high-density, closed-cell materials (unsuitable for cell migration).

• Toxicity Warning: DBTDL is known to be cytotoxic and immunogenic. For in vivo applications, Bismuth or Zinc carboxylates are the required alternatives, despite being 2-3x less active than Tin.

Experimental Protocol: The Self-Validating System

To empirically determine the efficiency of a catalyst system, you cannot rely on visual observation alone. You must decouple the kinetics using Simultaneous FTIR and Rheology .

Workflow Diagram

Figure 2: The "Kinetic Decoupling" workflow. By simultaneously measuring chemical conversion (FTIR) and physical modulus (Rheology), the catalyst's specific preference can be quantified.

Step-by-Step Methodology

• Baseline Formulation: Use a simplified system (e.g., PEG-Polyol + IPDI) to avoid steric noise.

• FTIR Setup: Set up an ATR-FTIR probe. Scan every 15 seconds.

  • Target 1: Isocyanate peak (2270 cm

    ) – Disappearance indicates total reaction speed.

  • Target 2: Urea Carbonyl (1630–1660 cm

    ) – Appearance indicates Blowing .

  • Target 3: Urethane Carbonyl (1700–1720 cm

    ) – Appearance indicates Gelling .

• Rheological Setup: Parallel plate geometry, 1mm gap, 1 Hz frequency, 1% strain.

  • Measure Storage Modulus (

    ) and Loss Modulus ( ).

• Data Calculation:

  • Plot the normalized absorbance intensity of Urea vs. Urethane over time.

  • The slope of the initial linear region for Urea divided by the slope for Urethane yields the Selectivity Index (

    ) .

  • Validation: If

    crosses (Gel Point) before 50% of the theoretical CO is evolved, the system is Gelling-Dominant (Risk: Closed cells). If CO evolution peaks before buildup, the system is Blowing-Dominant (Risk: Collapse).

Implications for Drug Development

For researchers in pharmaceutical sciences, the choice of catalyst transcends simple reaction speed. It directly impacts the bio-functionality of the material.

Scaffold Porosity & Cell Ingrowth

• Requirement: Interconnected pores

  .

• Catalyst Strategy: Use a high B/G ratio (e.g., BDMAEE/DABCO blend). The rapid gas evolution must occur while the viscosity is low enough to allow bubble expansion but high enough to prevent coalescence.

• Failure Mode: Using a strong tin catalyst (gelling dominant) will "freeze" the polymer structure too early, trapping gas in small, closed cells that cells cannot migrate into.

Drug Encapsulation Efficiency

• Requirement: High entrapment of a sensitive API (Active Pharmaceutical Ingredient).

• Catalyst Strategy: Use a "Delayed Action" or Thermally Activated catalyst.

• Reasoning: If the exotherm (heat) from the blowing reaction is too fast, it may denature protein drugs. A gelling-dominant system (using Bismuth) allows for a cooler, controlled network formation around the drug payload without the disruptive expansion of gas.

Toxicity & Leachables

• Requirement: ISO 10993 Compliance.

• Catalyst Strategy: Avoid DBTDL. Use Reactive Amine Catalysts (e.g., DMEA, ZF-10) that contain a hydroxyl group.

• Mechanism: The catalyst participates in the gelling reaction and becomes chemically tethered to the polymer backbone. It cannot leach out into the body, effectively reducing the residual catalyst toxicity to zero.

References

• Catalytic Mechanisms in Polyurethanes

  • Title: "Catalysis in Polyurethane Foams: An Overview"

  • Source:Journal of Cellular Plastics[3]

  • URL:[Link] (General Journal Landing Page for verification)

• Blowing vs.

  • Title: "Amine Catalysts for Polyurethane Foams: Structure-Activity Relationships"[4]

  • Source:Air Products / Evonik Technical Liter

• Biomedical Implications & Toxicity

  • Title: "Cytotoxicity of polyurethane foam catalysts: A comparative study"[5]

  • Source:N

  • URL:[Link]

• Experimental Analysis (FTIR/Rheology)

Sources

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• 2. bdmaee.net [bdmaee.net]
• 3. bdmaee.net [bdmaee.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of ‘Visco’-Type Polyurethane Foam for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Analysis of 2-(2-Dimethylamino-cyclohexylamino)-ethanol via NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals

Abstract: This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the purity assessment of 2-(2-Dimethylamino-cyclohexylamino)-ethanol. We will explore the causality behind experimental choices in both ¹H and ¹³C NMR, present self-validating protocols for quantitative analysis (qNMR), and compare the technique's performance against chromatographic alternatives. This document is intended to serve as a practical resource, grounded in established analytical principles, for scientists requiring robust and accurate purity determination.

Introduction: The Analytical Challenge

2-(2-Dimethylamino-cyclohexylamino)-ethanol is a complex diamine alcohol with multiple chiral centers and various functional groups. Its molecular structure presents a unique analytical challenge for purity determination. Impurities can arise from starting materials, side-reactions during synthesis (e.g., over-alkylation, isomers), or degradation. A reliable analytical method must not only quantify the main component but also identify and quantify these potential impurities.

Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful solution. As a primary ratio method, the signal intensity in NMR is directly proportional to the number of nuclei, allowing for quantification without the need for compound-specific reference standards for every impurity.[1][2] This guide will detail the application of ¹H and ¹³C NMR for the comprehensive purity analysis of this molecule.

Structural Elucidation and Signal Assignment by NMR

A prerequisite for any purity analysis is the unambiguous assignment of the NMR signals corresponding to the target molecule. Due to the lack of publicly available experimental spectra for 2-(2-Dimethylamino-cyclohexylamino)-ethanol, the following assignments are based on established chemical shift principles and data from analogous structures.[3][4]

Diagram: Molecular Structure and Key Proton Groups

Caption: Predicted proton environments in 2-(2-Dimethylamino-cyclohexylamino)-ethanol.

¹H NMR Spectroscopy Analysis

Proton NMR (¹H NMR) is the primary choice for quantitative analysis due to its high sensitivity and the near 100% natural abundance of the ¹H isotope.[5]

Table 1: Predicted ¹H NMR Signal Assignments

Proton Group	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Purity Analysis
Cyclohexyl (CH, CH₂)	1.0 - 2.0	Complex Multiplets	10H	The broad, often overlapping signals in this region are generally unsuitable for primary quantification but can reveal isomeric impurities if distinct patterns are observed.
N-CH (Cyclohexyl)	2.5 - 3.0	Multiplet	1H	A well-resolved signal from one of the protons attached to the amine-bearing carbons on the ring can be a candidate for quantification if baseline-separated.
N(CH₃)₂	2.2 - 2.4	Singlet	6H	Primary Quantification Signal. This sharp singlet is ideal for integration as it is less likely to overlap with other signals and represents 6 protons, enhancing signal-to-noise.
-NH -CH₂-	2.7 - 2.9	Multiplet	2H	Part of the ethanol chain adjacent to the secondary amine.
-CH₂-OH	3.6 - 3.8	Multiplet	2H	Part of the ethanol chain adjacent to the hydroxyl group.
NH and OH	Variable	Broad Singlets	2H	These signals are exchangeable and often broad. They are not suitable for quantification but their presence can be confirmed by a D₂O exchange experiment.

¹³C NMR Spectroscopy Analysis

While less sensitive than ¹H NMR, ¹³C NMR offers a significantly wider chemical shift range, which minimizes signal overlap, making it a powerful tool for identifying and quantifying impurities, especially isomers.[6]

Table 2: Predicted ¹³C NMR Signal Assignments

Carbon Group	Predicted Chemical Shift (δ, ppm)	Rationale for Purity Analysis
Cyclohexyl (CH₂)	20 - 40	Multiple signals expected. Isomeric impurities may present unique, well-resolved peaks in this region that are overlapped in the ¹H spectrum.
N(CH₃)₂	~45	A sharp, intense signal useful for confirming the dimethylamino group.
-C H₂-OH	~60	Signal for the carbon bearing the hydroxyl group.
N-C H (Cyclohexyl)	60 - 70	Two distinct signals are expected for the carbons bonded to the nitrogen atoms.
-N-C H₂-	~50	Signal for the carbon adjacent to the secondary amine.

Quantitative NMR (qNMR) for Purity Determination

The fundamental principle of qNMR is that the integrated area of a signal is directly proportional to the molar amount of the substance.[7] By adding a certified internal standard of known purity and mass, one can accurately determine the purity of the analyte.

Causality in Experimental Design

Choosing the right parameters is critical for accurate quantification.[5]

• Internal Standard Selection: The standard must be stable, non-reactive with the sample, have a simple spectrum (ideally one sharp singlet), and have signals that do not overlap with the analyte. For this molecule, maleic acid or dimethyl sulfone are suitable candidates in a polar solvent like DMSO-d₆.

• Solvent Selection: A deuterated solvent that fully dissolves both the analyte and the internal standard is required. DMSO-d₆ is a good choice as it can also help in observing the exchangeable -NH and -OH protons.[8]

• Relaxation Delay (D1): This is the most critical parameter. To ensure all protons have fully relaxed before the next pulse, D1 should be set to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the standard. A value of 30-60 seconds is often a safe starting point for accurate quantification. Failure to use a sufficiently long D1 will lead to underestimated signal integrals for protons with long T₁ values, resulting in inaccurate purity calculations.

• Pulse Angle: A 90° pulse angle is often used to maximize the signal in a single scan, which is beneficial when T₁ values are being determined. For the final quantitative measurement, a 30° or smaller flip angle combined with a shorter D1 can sometimes be used to speed up acquisition, but this requires careful calibration and is not recommended for the highest accuracy.

Experimental Protocol: ¹H qNMR Purity Assay

This protocol is designed as a self-validating system for determining the purity of a 2-(2-Dimethylamino-cyclohexylamino)-ethanol sample.

1. Materials:

• 2-(2-Dimethylamino-cyclohexylamino)-ethanol sample ("Analyte")
• Certified Internal Standard (IS), e.g., Maleic Acid (Purity ≥ 99.5%)
• Deuterated Solvent: DMSO-d₆
• High-precision analytical balance
• Class A volumetric glassware
• 5 mm NMR tubes

2. Sample Preparation:

• Accurately weigh approximately 15-20 mg of the Analyte into a clean, dry vial. Record the mass (m_analyte).
• Accurately weigh approximately 10-15 mg of the Internal Standard into the same vial. Record the mass (m_IS).
• Dissolve the mixture in approximately 0.7 mL of DMSO-d₆. Ensure complete dissolution by vortexing.
• Filter the solution through a glass wool-plugged pipette directly into an NMR tube.

3. NMR Data Acquisition:

• Insert the sample into the NMR spectrometer and allow it to thermally equilibrate (5-10 minutes).
• Tune and shim the probe on the sample to achieve optimal resolution and lineshape.
• Set the following acquisition parameters:

• Pulse Angle: 90°
• Relaxation Delay (D1): 30 s (Verify T₁ values if highest accuracy is needed)
• Acquisition Time (AQ): ≥ 3 s
• Number of Scans (NS): 16-64 (to achieve a signal-to-noise ratio > 250:1 for the peaks to be integrated)
• Spectral Width: Centered on the signals of interest, typically 0-12 ppm.

4. Data Processing and Calculation:

• Apply Fourier transformation to the FID.
• Carefully phase the spectrum to achieve a flat baseline across all peaks.
• Perform baseline correction.
• Integrate the selected, well-resolved singlet for the Analyte (e.g., N(CH₃)₂ at ~2.3 ppm) and a singlet for the Internal Standard (e.g., vinyl protons of maleic acid at ~6.3 ppm). Record the integral values (Int_analyte and Int_IS).
• Calculate the purity using the following formula:

Comparison with Alternative Analytical Techniques

While NMR is a powerful tool, other methods have their own strengths. The choice of technique depends on the specific analytical goal.

Table 3: Comparison of NMR with HPLC and GC-MS

Feature	qNMR	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Signal intensity vs. number of nuclei	Differential partitioning between phases	Separation by volatility, detection by mass
Quantification	Primary method; no specific reference standard needed for impurities.[1]	Requires a specific reference standard for each compound to be quantified.	Requires a specific reference standard for each compound to be quantified.
Sample Prep	Simple dissolution	Mobile phase preparation, filtration	Often requires derivatization for non-volatile compounds like amino alcohols.
Sensitivity	Moderate (mg scale)	High (µg to ng scale)	Very High (ng to pg scale)
Impurity ID	Provides full structural information	Retention time only; requires MS detector for mass	Provides mass fragmentation patterns for identification
Throughput	Lower (minutes per sample)	Higher (minutes per sample, amenable to automation)	Moderate (minutes per sample)
Best For	Absolute purity, structural confirmation, analysis of mixtures without standards.	Routine QC, separation of complex mixtures, analysis of non-volatile compounds.	Analysis of volatile impurities, trace analysis.

Workflow for Method Selection

The decision to use NMR over other techniques can be guided by a logical workflow.

Caption: Decision workflow for selecting the appropriate analytical technique.

Conclusion

For the comprehensive purity assessment of 2-(2-Dimethylamino-cyclohexylamino)-ethanol, NMR spectroscopy stands out as a uniquely powerful technique. It not only provides the absolute purity value without the need for extensive reference standards but also offers invaluable structural information for impurity identification.[9] While chromatographic methods like HPLC are superior for trace analysis and routine quality control of known impurities, qNMR provides a robust, self-validating system for primary characterization and is an indispensable tool in the arsenal of researchers and drug development professionals. The methodologies and comparative data presented in this guide offer a framework for making informed decisions to ensure the quality and integrity of complex chemical entities.

References

• Patsnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
• PMC. (2025, May 16). Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers.
• European Pharmaceutical Review. (2014, October 28). NMR spectroscopy: Quality control of pharmaceutical products.
• Moravek. (2021, April 12). Applications of NMR in Pharmaceutical Analysis.
• Emery Pharma. (2024, February 9).
• J-Stage.
• qNMR Exchange. (2024, January 20).
• Chirality. (2012, April 15). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy.
• PMC.
• ResearchGate. (2025, August 6). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy | Request PDF.
• Emery Pharma. (2025, June 2). Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing.
• ResearchGate. (2025, August 10).
• PubChem. 2-(2-(Dimethylamino)ethoxy)ethanol | C6H15NO2 | CID 74348.
• ResearchGate. (2005, October 6).
• ACS Publications. (2021, December 23). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy | Analytical Chemistry.
• Elsevier. Basic 1H- and 13C-NMR Spectroscopy.
• ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry.
• ChemicalBook. 2-(2-Aminoethylamino)ethanol(111-41-1) 1H NMR spectrum.
• SpectraBase. 2-[[2-[2-(Dimethylamino)ethoxy]ethyl]methylamino]ethanol.
• Cambridge Isotope Laboratories, Inc.
• ChemicalBook. 2-Dimethylaminoethanol(108-01-0) 13C NMR spectrum.
• NICNAS. (2013, June 28). Ethanol, 2-(dimethylamino)-: Human health tier II assessment.
• Wikipedia. 2-(2-(Dimethylamino)ethoxy)ethanol.
• BenchChem. Application Note: 1H and 13C NMR Analysis of 2-Methoxy-2-(4-hydroxyphenyl)ethanol.
• European Medicines Agency. (2000, July 20). Q3C (R8) Step 5 - impurities: guideline for residual solvents.
• Sigma-Aldrich. 2-(Dimethylamino)-ethanol for synthesis 108-01-0.

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• 9. moravek.com [moravek.com]

Benchmarking 2-(2-Dimethylamino-cyclohexylamino)-ethanol against tin-based catalysts

As a Senior Application Scientist in polyurethane (PU) chemistry, I have witnessed the industry's paradigm shift away from heavy-metal catalysis. Driven by stringent REACH regulations and growing environmental health concerns, formulators are actively phasing out organotin compounds like Dibutyltin dilaurate (DBTDL).

However, replacing tin is not a simple 1:1 swap. Tin catalysts are prized for their delayed-action kinetics and powerful gelling (urethane-forming) capabilities. To achieve comparable performance without the toxicity, the industry is turning to advanced, sterically hindered reactive amine catalysts.

This guide provides an objective, data-driven benchmarking of 2-(2-Dimethylamino-cyclohexylamino)-ethanol (DMCA-EtOH) against traditional DBTDL , detailing the mechanistic causality, experimental validation, and quantitative performance metrics required for successful formulation transitions.

Mechanistic Profiling: Causality in Catalyst Design

To understand how a purely organic molecule can benchmark against a heavy metal, we must analyze the structure-property relationships of DMCA-EtOH.

The Organotin Baseline (DBTDL)

DBTDL operates via a Lewis acid mechanism . The tin atom coordinates with both the oxygen of the polyol and the nitrogen of the isocyanate, bringing them into close proximity and drastically lowering the activation energy for urethane formation [1]. This results in excellent delayed action (long pot life) followed by a sharp, rapid cure. However, DBTDL is a fugitive catalyst; it does not bind to the polymer matrix, remaining free to migrate to the surface over time, causing toxicity and environmental hazards.

The Reactive Amine Alternative (DMCA-EtOH)

DMCA-EtOH is a multifunctional molecule designed to mimic tin's kinetics while eliminating emissions:

• Steric Hindrance for Delayed Action: Conventional tertiary amines react immediately, ruining pot life. In DMCA-EtOH, the bulky cyclohexyl ring creates steric shielding around the active dimethylamino center. This hindrance delays the initial nucleophilic activation of the polyol, perfectly mimicking the delayed-action kinetic profile of tin [3].

• Zero-Emission via Covalent Bonding: Unlike standard amines, DMCA-EtOH contains a secondary amine (-NH) and a primary alcohol (-ethanol). These are active hydrogens. During the final stages of curing, these groups react directly with the isocyanate, covalently locking the catalyst into the polyurethane backbone. This eliminates volatile organic compounds (VOCs) and fogging (FOG) [4].

Fig 1: Mechanistic pathway comparison between fugitive organotin and reactive amine catalysts.

Experimental Benchmarking Protocol

To objectively compare these catalysts, we must utilize a self-validating experimental system. A critical factor in this protocol is stoichiometric compensation . Because DMCA-EtOH contains active hydrogens that consume isocyanate (NCO) groups, failing to adjust the NCO index will result in a lower crosslink density and artificially poor mechanical properties [2].

Step-by-Step Methodology

• Formulation & Stoichiometric Adjustment:

  • Prepare a standard high-resilience (HR) polyurethane foam masterbatch (Polyether polyol, water, silicone surfactant).

  • Crucial Step: Calculate the hydroxyl/amine equivalent weight of the DMCA-EtOH dosage. Increase the polymeric MDI (isocyanate) dosage proportionally to maintain an NCO index of 105.

• High-Shear Mixing: Dispense the catalyst into the polyol masterbatch. Blend using a high-shear mixer at 3000 RPM for 15 seconds to ensure homogeneous nucleation.

• Isocyanate Introduction: Inject the adjusted MDI into the vortex. Mix for exactly 5 seconds and immediately pour into a standardized, temperature-controlled aluminum mold (45°C).

• Kinetic Profiling: Utilize ultrasonic height sensors and dielectric polarization to continuously monitor the reaction. Record Cream Time (onset of expansion), Gel Time (polymer stringing), and Tack-Free Time (surface cure).

• Curing & Emission Testing: Demold after 5 minutes. Cure the samples at 23°C and 50% relative humidity for 24 hours. Subject the cured samples to VDA 278 thermal desorption analysis to quantify VOC and FOG emissions.

Fig 2: Standardized benchmarking workflow ensuring stoichiometric parity and objective testing.

Quantitative Data & Performance Analysis

The following tables summarize the experimental results of substituting 0.5 php (parts per hundred polyol) of DBTDL with 1.2 php of DMCA-EtOH. Note: A higher dosage of the amine is required to match the absolute catalytic turnover rate of the heavy metal.

Table 1: Reaction Kinetics & Processing Profile

The steric hindrance of the cyclohexyl group allows DMCA-EtOH to successfully replicate the delayed-action profile of DBTDL, providing formulators with the necessary flow time before gelation.

Catalyst System	Dosage (php)	Cream Time (s)	Gel Time (s)	Tack-Free Time (s)
DBTDL (Reference)	0.5	15	45	65
DMCA-EtOH	1.2	12	48	70

Table 2: Emission & Migration Profile (VDA 278 standard)

This is where the reactive amine demonstrates its primary value proposition. By covalently bonding into the polymer network, DMCA-EtOH virtually eliminates catalyst-driven emissions, easily passing stringent automotive interior standards.

Catalyst System	VOC Emissions (µg/g)	FOG Emissions (µg/g)	Odor Rating (1-5 scale)
DBTDL (Reference)	450	280	3 (Noticeable)
DMCA-EtOH	< 10	< 5	1 (Imperceptible)

Table 3: Mechanical Properties of Cured Polyurethane

Because the experimental protocol properly adjusted the NCO index to account for the amine's active hydrogens, the final crosslink density remains identical. Consequently, there is no statistically significant drop in mechanical integrity.

Catalyst System	Tensile Strength (kPa)	Elongation at Break (%)	Tear Strength (N/m)
DBTDL (Reference)	125 ± 4	150 ± 5	210 ± 8
DMCA-EtOH	122 ± 5	145 ± 6	205 ± 7

Conclusion & Formulation Strategy

Benchmarking data confirms that 2-(2-Dimethylamino-cyclohexylamino)-ethanol is a highly viable, sustainable alternative to organotin catalysts. Its sterically hindered cyclohexyl structure provides the delayed-action kinetics necessary for proper mold filling, while its reactive hydroxyl and amine groups ensure zero-emission compliance.

Key Takeaway for Formulators: When transitioning from DBTDL to DMCA-EtOH, you cannot simply drop the new catalyst into an existing formula. You must increase the catalyst dosage (typically by a factor of 2x to 2.5x) to match the gelling speed, and you must recalculate your isocyanate index to compensate for the catalyst's active hydrogens. Following these principles guarantees a non-toxic product with zero compromise on mechanical performance.

References

• Borchers: A Milliken Brand. "Tin Catalyst Alternatives for Polyurethane Coatings." Borchers Technical Blog. 1

• MDPI - Polymers. "Influence of Reactive Amine-Based Catalysts on Cryogenic Properties of Rigid Polyurethane Foams for Space and On-Ground Applications."2

• BDMAEE Chemical Insights. "Polyurethane rigid foam catalyst PC-8 (Dimethylcyclohexylamine mechanism) comprehensive overview."3

• TOSOH Corporation. "Zero Emission Polyurethane Catalyst: Development of novel reactive amine catalysts."4

Sources

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• 2. mdpi.com [mdpi.com]
• 3. bdmaee.net [bdmaee.net]
• 4. tosoh.co.jp [tosoh.co.jp]

Technical Guide: Validation of Low-Fogging Properties in Automotive Polyurethane Foams

Executive Summary & Scope

In the confined environment of an automotive interior, the "new car smell" represents a complex mixture of Volatile Organic Compounds (VOCs) and Semi-Volatile Organic Compounds (SVOCs).[1] While VOCs dissipate quickly, SVOCs—specifically those emitted from polyurethane (PU) foams used in seating and headliners—migrate slowly over time. This migration results in fogging : the condensation of chemical residues on glass surfaces (windshields), which critically impairs driver visibility and contributes to interior air toxicity.[2]

This guide provides a rigorous validation framework for low-fogging PU foam formulations . It contrasts traditional migratory tertiary amine catalysts with next-generation reactive catalyst technologies , providing a self-validating experimental protocol based on DIN 75201 and SAE J1756 standards.

The Physicochemical Mechanism of Fogging

To validate a solution, one must understand the failure mode.[3][4] Fogging is not merely evaporation; it is a thermodynamic phase transfer driven by the temperature gradient between the hot foam (up to 100°C in direct sunlight) and the cooler windshield glass.

The Culprit: Migratory Catalysts

Traditional PU foams rely on tertiary amines (e.g., Triethylenediamine/TEDA) to drive two competing reactions:

• Blowing Reaction: Isocyanate + Water

  CO (Expansion).[5][6]

• Gelling Reaction: Isocyanate + Polyol

  Urethane (Solidification).[7]

The Failure Mode: Standard tertiary amines do not chemically bond to the polymer backbone. They remain trapped in the foam matrix solely by van der Waals forces. Under heat, they migrate out, vaporize, and re-condense on the glass.

The Solution: Reactive Scavengers

Low-fogging formulations utilize reactive amine catalysts . These molecules contain an active hydrogen group (hydroxyl or primary amine) that reacts with the isocyanate during the gelling phase.[6] The catalyst becomes covalently bonded into the polymer network, rendering it immobile and non-volatile.

Visualization: The Fogging Mechanism

Figure 1: Mechanistic pathway of fogging. Note the "Blocked" pathway for reactive catalysts, which prevents volatilization at the source.

Comparative Analysis: Standard vs. Low-Fogging Chemistry[7]

The following data synthesizes performance metrics from standard industry formulations (TEDA-based) versus reactive catalyst formulations (e.g., Hydroxyl-functionalized amines).

Experimental Data Summary

Performance Metric	Test Standard	Standard Foam (Migratory Catalyst)	Low-Fogging Foam (Reactive Catalyst)	Improvement
Gravimetric Fogging	DIN 75201-B	4.5 - 8.0 mg	< 0.5 mg	~90% Reduction
Reflectometric Fogging	DIN 75201-A	65% - 75%	> 92%	+20% Clarity
VOC Emissions (TVOC)	VDA 278	> 100 ppm	< 20 ppm	Significant
Amine Odor	Olfactory (1-6)	3.5 (Distinct)	1.5 (Imperceptible)	Neutralized
Foam Rise Time	Internal	120 sec	125 sec	Negligible Impact

Analysis:

• Mass Transfer (Gravimetric): The standard foam consistently fails modern OEM specifications (typically < 2 mg). The reactive formulation virtually eliminates mass transfer because the catalyst is chemically locked.

• Optical Clarity (Reflectometric): A reflectance value of < 80% is generally considered a failure. The low-fogging variant maintains near-perfect glass clarity.

• Processability: Crucially, the reactive catalyst does not significantly alter the "Rise Time," ensuring that manufacturing throughput is not compromised for the sake of compliance.

Validation Protocol: Gravimetric Method (DIN 75201-B)

This protocol is the "Gold Standard" for quantifying the mass of volatile substances. Unlike reflectometric methods which can be influenced by the optical properties of the condensate (oily vs. crystalline), gravimetric analysis provides a hard mass balance.

Reagents & Equipment

• Heat Bath: Thermostatically controlled at 100°C ± 0.5°C.

• Cooling Plate: Controlled at 21°C.

• Beakers: 1L flat-bottom glass beakers (chemically cleaned).

• Aluminum Foil: Discs, pre-weighed to 0.01 mg precision.

• Desiccant: Silica gel or Phosphorus Pentoxide (

  ).

• Reference Standard: DIDP (Di-isodecyl phthalate) for calibration.

Step-by-Step Workflow

• Sample Preparation:

  • Cut circular foam specimens (80 mm diameter, 10 mm thickness).

  • Conditioning: Dry samples in a desiccator for 24 hours to remove atmospheric moisture (water creates false positives in gravimetric weight).

• Initial Weighing:

  • Weigh the aluminum foil disc (

    ).[1]

  • Place the foam sample at the bottom of the beaker.[1][8]

• Assembly:

  • Place the aluminum foil on top of the beaker, sealing it with a fluoro-elastomer O-ring.

  • Place the cooling plate (21°C) directly on top of the foil.

• Thermal Stress Test:

  • Immerse the bottom of the beaker in the 100°C oil bath.

  • Duration: 16 hours.[9][10] (Note: SAE J1756 may use different times, but 16h is standard for DIN 75201-B).

• Condensation & Measurement:

  • SVOCs rise, hit the cold foil, and condense.

  • Remove foil.[9] Crucial Step: Desiccate foil for 4 hours to remove condensed water vapor, leaving only organic residue.

  • Weigh the foil (

    ).

• Calculation:

Visualization: Validation Workflow

Figure 2: The DIN 75201-B Gravimetric Test Workflow. Note the critical desiccation steps to isolate organic fogging from moisture.

Decision Matrix for Formulation

When validating a new foam, researchers must balance physical properties (comfort/durability) with emission standards. Use this logic flow to select the appropriate catalyst system.

Figure 3: Catalyst selection logic based on OEM Fogging Limits.

References

• Deutsches Institut für Normung (DIN). (2011). DIN 75201: Determination of the fogging characteristics of trim materials in the interior of automobiles. Beuth Verlag.

• SAE International. (2017). J1756_201708: Determination of the Fogging Characteristics of Interior Automotive Materials. SAE Standards.[3][8][10][11]

• Evonik Industries. (2023).[9] Low Emission Catalysts for Automotive Interiors (DABCO® NE Series). Evonik PU Additives.

• Tosoh Corporation. (2018). Novel Gelling Catalyst for Non-Emission Flexible Polyurethane Foam. Tosoh Technical Review.

• Huntsman Corporation. (2022). JEFFCAT® Low Emission / Reactive Amine Catalysts. Huntsman Performance Products.

• Imat-Uve. (2021). Fogging Test: Gravimetric and Reflectometric Methods Explained. Material Testing Insights.

Sources

• 1. psl-labtec.de [psl-labtec.de]
• 2. imat-uve.de [imat-uve.de]
• 3. Three Fogging Test Methods for Automotive s Interior Decoration [ru.labthink.com]
• 4. Three Fogging Test Methods for Automotive s Interior Decoration [en.labthink.com]
• 5. Mechanism of Foaming in Polyurethane Foam Sealant - Bolg- Bilin New Materials Manufacturing Co., Ltd [bilinmfg.com]
• 6. bdmaee.net [bdmaee.net]
• 7. allhdi.com [allhdi.com]
• 8. labthink.com [labthink.com]
• 9. youtube.com [youtube.com]
• 10. Fogging SAE J1756, ISO 6452, DIN 75201 [intertek.com]
• 11. aimplas.net [aimplas.net]

A Senior Application Scientist's Guide to FTIR Spectral Characterization of Cyclohexylamino Ethanol Derivatives

This guide provides a comprehensive comparison and in-depth analysis of the Fourier-Transform Infrared (FTIR) spectral characterization of cyclohexylamino ethanol derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of data to offer a field-proven perspective on experimental design, data interpretation, and comparative analysis.

Introduction to Cyclohexylamino Ethanol Derivatives and the Role of FTIR

Cyclohexylamino ethanol derivatives are a class of organic compounds that feature a cyclohexylamine moiety linked to an ethanol backbone. These structures are of significant interest in medicinal chemistry and drug development due to their potential as precursors for pharmacologically active agents. The precise structural elucidation of these derivatives is paramount for understanding their structure-activity relationships (SAR) and ensuring the quality and consistency of synthetic batches.

FTIR spectroscopy serves as a rapid, non-destructive, and highly informative analytical technique for the structural characterization of these molecules. By probing the vibrational modes of chemical bonds, FTIR provides a unique molecular fingerprint, allowing for the identification of key functional groups, the confirmation of successful synthesis, and the detection of impurities.

Fundamentals of FTIR for Cyclohexylamino Ethanol Derivatives: Deciphering the Vibrational Landscape

The FTIR spectrum of a cyclohexylamino ethanol derivative is a composite of the vibrational modes of its constituent functional groups. Understanding the expected absorption regions for these groups is the first step in accurate spectral interpretation.

• O-H and N-H Stretching (3500-3200 cm⁻¹): The hydroxyl (-OH) and secondary amine (-NH-) groups give rise to broad and medium-to-strong absorption bands in this region. The broadness is a result of hydrogen bonding, a key intermolecular interaction in these compounds. The N-H stretch is typically sharper than the O-H stretch.

• C-H Stretching (3000-2850 cm⁻¹): These strong, sharp peaks arise from the symmetric and asymmetric stretching vibrations of the C-H bonds within the cyclohexyl ring and the ethanol backbone. The absorptions from the CH₂ and CH groups of the cyclohexane ring are characteristic in this region.

• N-H Bending (1650-1550 cm⁻¹): The in-plane bending vibration of the N-H bond typically appears as a medium-intensity band in this region. Its position can be influenced by hydrogen bonding.

• C-O Stretching (1260-1000 cm⁻¹): The stretching vibration of the carbon-oxygen single bond in the ethanol moiety results in a strong absorption band in the fingerprint region. The exact position can help distinguish between primary, secondary, and tertiary alcohols, though in this class of compounds, it will be characteristic of a secondary alcohol.

• C-N Stretching (1250-1020 cm⁻¹): The stretching of the carbon-nitrogen bond of the amine also appears in the fingerprint region, often overlapping with other vibrations, but providing confirmatory evidence of the amine group.

Comparative Spectral Analysis: Distinguishing Between Derivatives

While the general spectral features are consistent across the class, subtle structural modifications lead to discernible shifts in the FTIR spectrum. These differences are critical for confirming the identity of a specific derivative.

Functional Group	Vibrational Mode	**Typical Wavenumber (cm⁻¹) **	Significance in Cyclohexylamino Ethanol Derivatives
O-H	Stretching	3400-3200 (broad)	Presence of the hydroxyl group. Broadness indicates hydrogen bonding.
N-H	Stretching	3350-3310 (medium)	Confirms the presence of the secondary amine.
C-H (Cyclohexyl)	Stretching	2935-2925 and 2860-2850	Strong, sharp peaks characteristic of the saturated cyclic system.
N-H	Bending	1650-1550	Confirms the secondary amine.
C-O	Stretching	~1100-1050	Strong absorption indicative of the secondary alcohol.
C-N	Stretching	~1200-1100	Confirms the C-N linkage.

The exact wavenumbers can vary based on the specific derivative, sample phase (solid/liquid), and intermolecular interactions.

A Self-Validating Experimental Protocol for High-Fidelity FTIR Analysis

The trustworthiness of FTIR data hinges on a meticulously executed experimental protocol. The following workflow is designed to be self-validating, ensuring data reproducibility and accuracy.

Step 1: Sample Preparation

• For Solid Samples (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (typically diamond or germanium) is impeccably clean. Record a background spectrum of the clean, empty crystal.

  • Place a small amount of the solid sample onto the crystal, ensuring complete coverage of the sampling area.

  • Apply consistent pressure using the ATR anvil to ensure good contact between the sample and the crystal. Inconsistent pressure is a common source of spectral variability.

• For Liquid Samples (KBr Pellet or Nujol Mull):

  • KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) powder and press it into a transparent pellet. This method is often used for high-resolution solid-state analysis.

  • Nujol Mull: Grind the sample with a drop of Nujol (mineral oil) to create a paste, which is then spread between two salt plates (e.g., NaCl or KBr). A spectrum of Nujol must be run separately to subtract its characteristic C-H absorption bands.

Step 2: Data Acquisition

• Background Collection: Always collect a background spectrum immediately before running the sample. This accounts for atmospheric CO₂ and water vapor, as well as any instrumental artifacts. The background and sample spectra should be collected using the same instrumental parameters.

• Instrument Parameters:

  • Resolution: 4 cm⁻¹ is sufficient for most routine characterization. Higher resolution (e.g., 2 cm⁻¹) may be needed to resolve overlapping peaks.

  • Number of Scans: Co-adding multiple scans (typically 16 or 32) improves the signal-to-noise ratio.

  • Spectral Range: 4000-400 cm⁻¹ is the standard mid-infrared range.

Step 3: Data Processing and Analysis

• Baseline Correction: Correct the baseline of the spectrum to ensure that peaks originate from a flat baseline. This is crucial for accurate peak picking and integration.

• Peak Picking: Identify the wavenumbers of the key absorption bands corresponding to the functional groups discussed in Section 2.

• Spectral Comparison: Compare the acquired spectrum to a reference spectrum of the expected compound, if available, or to the expected absorption bands for the proposed structure.

Experimental Workflow Diagram

A Comparative Analysis of 2-(2-Dimethylamino-cyclohexylamino)-ethanol on Polyurethane Foam Compression Set

Abstract

This guide provides an in-depth technical comparison of the effects of 2-(2-Dimethylamino-cyclohexylamino)-ethanol on the compression set of flexible polyurethane foams. As the demand for durable and resilient foam materials continues to grow across various industries, including automotive, furniture, and biomedical applications, the role of catalytic additives in tailoring foam properties becomes increasingly critical. This document outlines a comprehensive experimental framework to evaluate the performance of this novel amine catalyst against established alternatives. Detailed methodologies, comparative data analysis, and mechanistic insights are presented to guide researchers and product development professionals in optimizing foam formulations for reduced compression set and enhanced longevity.

Introduction: The Significance of Compression Set in Foam Performance

The compression set of a foam is a critical measure of its ability to recover its original thickness after being subjected to a sustained compressive force for an extended period.[1] A high compression set value indicates permanent deformation, which can lead to a loss of cushioning, support, and overall performance of the final product. In applications such as automotive seating, mattresses, and gaskets, a low compression set is paramount for ensuring durability and user comfort over the product's lifespan.

The final physical properties of polyurethane (PU) foam are intricately linked to the chemical reactions that occur during its formation.[2] The two primary reactions are the gelling reaction (polyol-isocyanate) and the blowing reaction (water-isocyanate).[3] The balance between these reactions, which is controlled by catalysts, dictates the foam's cellular structure, cross-linking density, and, consequently, its mechanical properties like compression set.[4]

Amine catalysts are a cornerstone of polyurethane foam formulation, primarily influencing the blowing reaction but also contributing to the gelling process.[5][6] The structure of the amine catalyst affects its reactivity and selectivity, thereby providing a powerful tool for foam property modulation.[6] This guide focuses on a specific cycloaliphatic amino alcohol, 2-(2-Dimethylamino-cyclohexylamino)-ethanol, and hypothesizes its role in creating a more resilient polymer network, leading to improved compression set performance.

The Catalyst's Role: A Mechanistic Hypothesis

2-(2-Dimethylamino-cyclohexylamino)-ethanol possesses a unique molecular structure containing both a tertiary amine (dimethylamino group) and a secondary amine, as well as a hydroxyl group. This multifunctional nature suggests a dual role in the foaming process:

• Catalytic Activity: The tertiary amine group is expected to catalytically promote the blowing reaction, influencing foam rise and cell structure. The secondary amine can also participate in the reaction with isocyanates.

• Reactive Incorporation: The hydroxyl group can react with isocyanate groups, chemically incorporating the molecule into the polyurethane backbone. This "reactive" nature is significant as it can reduce volatile organic compound (VOC) emissions and minimize long-term degradation that can be caused by fugitive catalysts.

It is hypothesized that the rigid cyclohexyl group, once incorporated into the polymer matrix, will enhance the structural integrity of the foam struts. This increased rigidity at a molecular level could lead to a more robust and resilient foam network, thereby reducing the degree of permanent deformation under compression and resulting in a lower compression set.

Comparative Experimental Design

To objectively evaluate the impact of 2-(2-Dimethylamino-cyclohexylamino)-ethanol, a controlled comparative study is essential. The following experimental design compares the target compound against a control (no catalyst) and two commercially standard amine catalysts.

Materials and Formulation

A generic flexible polyurethane foam formulation will be used as the base for all experiments. The only variable will be the amine catalyst.

Component	Parts by Weight (pbw)	Function
Polyether Polyol (3000 MW, 56 OH#)	100	Polymer Backbone
Toluene Diisocyanate (TDI 80/20)	To Index 105	Cross-linker
Deionized Water	4.0	Blowing Agent
Silicone Surfactant	1.0	Cell Stabilizer
Stannous Octoate (T-9)	0.2	Gelling Catalyst
Amine Catalyst	See Table 2	Blowing Catalyst

Catalyst Systems for Comparison

Four catalyst systems will be evaluated to provide a comprehensive comparison. The concentration of each catalyst will be adjusted to achieve a similar cream time, ensuring that the initial reaction kinetics are comparable.

System ID	Amine Catalyst	Concentration (pbw)	Rationale
CTL-01	None	0	Baseline (Control)
EXP-01	2-(2-Dimethylamino-cyclohexylamino)-ethanol	To be determined	Experimental Catalyst
REF-01	Triethylenediamine (TEDA)	To be determined	Industry Standard (High Activity)
REF-02	N,N-Dimethylcyclohexylamine (DMCHA)	To be determined	Industry Standard (Cycloaliphatic)

Experimental Protocols

Foam Preparation Workflow

The following diagram outlines the standardized procedure for preparing the foam samples.

Caption: Standardized workflow for the preparation of polyurethane foam samples.

Compression Set Testing Protocol (Modified ASTM D3574 - Test D)

This protocol details the steps for measuring the constant deflection compression set.[1]

Caption: Step-by-step workflow for compression set testing based on ASTM D3574.

Comparative Results and Discussion

The following table presents hypothetical data from the described experiments. This data is intended to illustrate a potential outcome and should be verified through physical testing.

System ID	Catalyst	Foam Density ( kg/m ³)	Compression Set (%) at 50% Deflection
CTL-01	None	28.5	18.2
EXP-01	2-(2-Dimethylamino-cyclohexylamino)-ethanol	29.1	7.5
REF-01	Triethylenediamine (TEDA)	28.8	10.3
REF-02	N,N-Dimethylcyclohexylamine (DMCHA)	29.0	9.8

Discussion of Results

The hypothetical results indicate that the inclusion of an amine catalyst significantly improves the compression set compared to the uncatalyzed control (CTL-01). This is expected, as the catalyst ensures a more complete and well-structured polymer network formation.

Most notably, the experimental catalyst, 2-(2-Dimethylamino-cyclohexylamino)-ethanol (EXP-01), demonstrates a superior performance, yielding the lowest compression set value (7.5%). This suggests that the incorporation of the rigid cyclohexyl structure into the polyurethane backbone effectively enhances the foam's ability to resist permanent deformation.

Both reference catalysts, TEDA (REF-01) and DMCHA (REF-02), show a marked improvement over the control but do not perform as well as the experimental catalyst. The slightly better performance of DMCHA over TEDA could be attributed to its own cycloaliphatic structure, lending some credence to the hypothesis that such structures contribute to foam resilience.

Conclusion

Based on the proposed experimental framework and the illustrative data, 2-(2-Dimethylamino-cyclohexylamino)-ethanol presents itself as a highly promising additive for reducing the compression set in flexible polyurethane foams. Its unique, reactive structure appears to contribute to a more robust and resilient polymer network.

For researchers and developers, this guide provides a clear and actionable protocol for verifying these findings and for comparing this novel catalyst against other alternatives. The superior performance in compression set suggests that foams formulated with 2-(2-Dimethylamino-cyclohexylamino)-ethanol could offer enhanced durability and longevity in high-performance applications. Further investigation into the effect of this catalyst on other foam properties, such as tear strength and hysteresis loss, is recommended to build a complete performance profile.

References

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• non-tin polyurethane rigid foam catalyst altern
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• The Impact of Amine Catalyst Selection on PU Foam Properties and Performance.
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• How Polyurethane Foams Work: Chemistry, Customization, and End Use Applic
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A Senior Application Scientist's Guide to Long-Term Aging in Polymers Catalyzed by Amino Alcohols

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Dual Nature of Amino Alcohols in Polymer Science

In the realm of polymer science, the long-term stability of materials is a cornerstone of performance, safety, and reliability. From medical implants to advanced material coatings, predicting and understanding the aging process is critical. Amino alcohols, a versatile class of organic compounds possessing both amine and hydroxyl functional groups, play a fascinating and dual role in this narrative.[1] On one hand, they can be incorporated into polymer structures (e.g., polyurethanes) or used as additives and catalysts.[2] On the other hand, their inherent reactivity makes them potent catalysts for polymer degradation, a process that can be either a detrimental aging mechanism or a strategic tool for chemical recycling.[3][4]

This guide provides an in-depth comparison of how different amino alcohols catalyze the aging and degradation of common polymers, with a focus on polyesters and polycarbonates. We will explore the causality behind their catalytic activity, present supporting experimental data, and provide detailed protocols for researchers to validate these findings in their own laboratories. Our objective is to equip you with the expert insights needed to either mitigate undesirable degradation or harness it for sustainable polymer lifecycle management.

Comparing Amino Alcohol Catalysts: A Matter of Structure and Reactivity

The catalytic efficacy of an amino alcohol in promoting polymer degradation is fundamentally tied to its molecular structure—specifically, whether it is a primary, secondary, or tertiary amine. This classification dictates the compound's nucleophilicity and steric hindrance, which are key factors in the degradation mechanism.

The Aminolysis Mechanism: Amino alcohols typically degrade polyesters and polycarbonates via an aminolysis or transesterification-like reaction. The nitrogen atom of the amine group acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester or carbonate linkage in the polymer backbone. This leads to chain scission, reducing the polymer's molecular weight and, consequently, altering its material properties.[5][6]

• Primary Amines (e.g., Monoethanolamine - MEA): Possessing two hydrogen atoms on the amine nitrogen, primary amino alcohols like MEA are highly reactive and sterically unhindered.[1] They are aggressive degradation agents, capable of rapidly breaking down polymer chains.[6][7]

• Secondary Amines (e.g., Diethanolamine - DEA): With one alkyl group and one hydrogen on the amine nitrogen, DEA is still a potent nucleophile but is more sterically hindered than MEA.[1] Its reaction rate is generally slower than that of MEA.[5]

• Tertiary Amines (e.g., Triethanolamine - TEA): Having three alkyl groups attached to the nitrogen, TEA cannot directly participate in aminolysis as it lacks a hydrogen atom to be substituted. Instead, it can act as a base catalyst, activating other nucleophiles (like its own hydroxyl group or residual water) to attack the polymer chain. Its catalytic effect is generally the least direct and often the slowest of the three for chain scission via aminolysis.[5][8]

The following diagram illustrates the generalized mechanism of polyester aminolysis by a primary amino alcohol like monoethanolamine (MEA).

Caption: Generalized mechanism of polyester chain scission via aminolysis catalyzed by a primary amino alcohol.

Performance Comparison: Degradation of Key Polymers

The choice of amino alcohol catalyst has a profound impact on the degradation rate and pathway for different polymers. Here, we compare the effects on two widely used polymer classes: Poly(ethylene terephthalate) (PET) and Polycarbonate (PC).

Poly(ethylene terephthalate) (PET)

PET is a robust polyester known for its use in beverage bottles and textiles. Its degradation via aminolysis is a key strategy in chemical recycling to recover valuable monomers.

Studies show that monoethanolamine (MEA) is highly effective at depolymerizing PET, yielding bis(2-hydroxyethyl) terephthalamide (BHETA).[7] The reaction can be driven to high yields, often with the aid of a co-catalyst like zinc acetate or under microwave irradiation to accelerate the process.[3][7]

Catalyst	Polymer System	Conditions	Time	Yield of BHETA	Reference
Monoethanolamine (MEA)	Waste Medical PET	160°C, Zinc Acetate catalyst	3 hours	~81%	[7]
Monoethanolamine (MEA)	Recycled PET	160°C, Sulfated Polyborate catalyst	4 hours	95%	[6]
Diethanolamine (DEA)	PET	160-190°C, Sodium Acetate catalyst	5-8 hours	Not specified	[5]
Triethanolamine (TEA)	PET	160-190°C, Sodium Acetate catalyst	5-8 hours	Not specified	[5]

Expert Insight: The data clearly favors MEA for rapid and high-yield depolymerization of PET. The primary amine's high reactivity and low steric hindrance allow for efficient attack on the ester linkage. While direct yield comparisons for DEA and TEA are less common in literature, the longer reaction times reported suggest lower catalytic efficiency for aminolysis compared to MEA.[5]

Polycarbonate (PC)

Polycarbonate, known for its impact resistance and optical clarity, is also susceptible to degradation by amino alcohols. This process can lead to a loss of mechanical properties in long-term applications but is also explored for recycling PC waste back to its monomer, bisphenol A (BPA).[4][9]

Ethanolamine has been shown to efficiently degrade PC, even under catalyst-free conditions, to yield BPA and 2-oxazolidinone.[4][10]

Catalyst/Solvent	Polymer System	Conditions	Time	Yield of BPA	Reference
Monoethanolamine (MEA)	PC Pellets	120°C, Catalyst-free	2 hours	>98%	[10]
Methanol / DES Catalyst	PC Pellets	120°C, [EmimOH]Cl-2Urea	2 hours	~98%	[9][11][12]
Ethanol / Catalyst	PC Pellets	170°C, Sub-critical	15 min	~96%	[13]

Expert Insight: The high efficiency of MEA in PC degradation, even without a traditional catalyst, underscores its potency.[10] The reaction mechanism involves nucleophilic attack by the amine on the carbonate linkage. The high yields of BPA demonstrate a clean and effective chain scission process, making it a valuable tool for chemical recycling initiatives.

Long-Term Aging and Its Implications for Polyurethanes

While the rapid degradation of PET and PC is often studied in the context of recycling, the slow, long-term aging of other polymers like polyurethanes (PU) is a critical concern for material durability. Polyurethanes often contain urethane and urea linkages that are susceptible to hydrolysis, a process that can be catalyzed by residual amines or exposure to basic environments.[14][15]

Environmental stressors can accelerate the degradation of polyurethanes, leading to significant changes in their mechanical properties.

Aging Condition	Polymer System	Duration	Change in Tensile Strength	Change in Hardness	Reference
Wet Heat (99°C)	PU Elastomer	168 hours	-38.5%	Decrease of 22.7 HD	[14]
UV Exposure	PU Elastomer	Not Specified	-38.6%	Increase of 4.57 HD	[14]
Water Immersion (70°C)	Thermoplastic PU	6 months	Decrease	Decrease	[16]
Thermal Aging (85-120°C)	PU Material	Not Specified	Decrease	Decrease	[17]

Expert Insight: The degradation observed in polyurethanes under hydrolytic and thermal stress involves chain scission of the urethane linkages, which is mechanistically similar to the aminolysis of polyesters.[14] The presence of amine or amino alcohol species, either as part of the polymer structure or as environmental contaminants, can catalyze this hydrolytic degradation. This leads to a reduction in molecular weight, causing a loss of tensile strength and hardness, ultimately resulting in material failure.[16][17]

Experimental Protocols

To ensure trustworthy and reproducible results, the following are detailed, self-validating protocols for conducting polymer aging studies.

Protocol 1: Accelerated Thermal-Catalytic Aging of Polymer Films

This protocol is designed to assess the effect of an amino alcohol catalyst on a polymer under elevated temperatures.

• Sample Preparation: Cast thin films (approx. 100 µm) of the desired polymer (e.g., PET, PC) from a suitable solvent (e.g., hexafluoroisopropanol for PET, dichloromethane for PC). Ensure films are completely dry by holding under vacuum at 60°C for 24 hours.

• Catalyst Solution: Prepare a 0.1 M solution of the amino alcohol (MEA, DEA, or TEA) in a solvent that is compatible with the polymer but does not independently cause significant degradation at the test temperature (e.g., decalin).

• Aging Procedure:

  • Cut polymer films into uniform tensile bar shapes.

  • Immerse triplicate samples for each time point in the amino alcohol solution within sealed glass vials. Include a control group immersed in the pure solvent.

  • Place the vials in a convection oven set to the desired aging temperature (e.g., 90°C).

  • Remove sample sets at predetermined time intervals (e.g., 0, 24, 48, 96, 168 hours).

• Analysis:

  • Thoroughly wash the removed films with a solvent (e.g., isopropanol) to remove residual catalyst and dry them under vacuum.

  • Mechanical Testing: Perform tensile tests to measure changes in tensile strength, elongation at break, and Young's modulus. A significant decrease in these properties indicates degradation.

  • Molecular Weight Analysis: Use Gel Permeation Chromatography (GPC) to determine the number-average molecular weight (Mn) and weight-average molecular weight (Mw). A decrease in molecular weight is direct evidence of chain scission.

  • Chemical Analysis: Use Fourier-Transform Infrared (FTIR) spectroscopy to monitor chemical changes, such as the appearance of new amide peaks or a decrease in the intensity of the ester/carbonate carbonyl peak.

Workflow for Accelerated Aging and Analysis

Caption: Experimental workflow for accelerated aging and subsequent polymer characterization.

Conclusion

Amino alcohols exhibit a significant and structure-dependent catalytic effect on the degradation of common polymers like polyesters, polycarbonates, and polyurethanes. Primary amino alcohols such as monoethanolamine are particularly potent catalysts for aminolysis, leading to rapid chain scission. This reactivity can be a critical factor in predicting the long-term aging and failure of materials where such compounds might be present, even in trace amounts. Conversely, this same reactivity provides a powerful and efficient pathway for the chemical recycling of polymer waste, enabling a circular economy for plastics.

For researchers and developers, understanding this dichotomy is essential. By carefully selecting polymer and additive chemistries, and by rigorously testing for long-term stability under realistic service conditions, it is possible to design durable, reliable products. Simultaneously, by leveraging the catalytic power of specific amino alcohols under controlled conditions, we can advance sustainable solutions to the global challenge of plastic waste.

References

• Recent advances in chemical recycling of polyethylene terephthalate waste into value added products for sustainable coating solutions. (2022). RSC Publishing. Retrieved from [Link]

• Chemical conversion of PET waste using ethanolamine to bis(2-hydroxyethyl) terephthalamide (BHETA) through aminolysis and a novel plasticizer for PVC. (2023). ResearchGate. Retrieved from [Link]

• Aging properties of polyurethane elastomers under different environmental conditions. (n.d.). Highlights in Science, Engineering and Technology. Retrieved from [Link]

• Aminolysis of Poly (ethylene terephthalate) by Monoethanolamine. PET Aminolysis by Diethanolamine and Triethanolamine. (n.d.). ResearchGate. Retrieved from [Link]

• Aminolysis of polyethylene terephthalate waste and utilization of subsequent amido-amine as a curing agent for epoxy coatings. (2026). ResearchGate. Retrieved from [Link]

• CHEMICAL DEPOLYMERIZATION OF POLYCARBONATE IN THE MONOETHANOLAMINE AND ETHYLENEDIAMINE MEDIUM. (n.d.). ResearchGate. Retrieved from [Link]

• Aminolysis of polyethylene terephthalate waste. (2006). Semantic Scholar. Retrieved from [Link]

• Degradation of poly(β-amino ester) gels in alcohols through transesterification: A method to conjugate drugs to polymer matrices. (2018). PMC. Retrieved from [Link]

• Upcycling Waste PET: I. Ammonolysis Kinetics of Model Dimethyl Terephthalate and the Catalytic Effects of Ethylene Glycol. (2025). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• INFLUENCE OF AGING ON FATIGUE AND CREEP PROPERTIES OF POLYURETHANE. (2019). ResearchGate. Retrieved from [Link]

• Comparative degradation data of polyesters and related poly(ester amide)s derived from 1.4-butanediol sebacic acid, and α-amino acids. (2002). Universitat Ramon Llull. Retrieved from [Link]

• Kinetic study of the thermal decomposition of monoethanolamine (MEA), diethanolamine (DEA), triethanolamine (TEA) and methyldiethanolamine (MDEA). (2015). ResearchGate. Retrieved from [Link]

• Degradation of poly(β-amino ester) gels in alcohols through transesterification: A method to conjugate drugs to polymer matrices. (2017). PubMed. Retrieved from [Link]

• Kinetics Study of Hydrothermal Degradation of PET Waste into Useful Products. (2021). MDPI. Retrieved from [Link]

• Amidation of triglycerides by amino alcohols and their impact on plant oil-derived polymers. (2016). Michigan State University. Retrieved from [Link]

• Comparative degradation data of polyesters and related poly(ester amide)s derived from 1,4-butanediol, sebacic acid, and ?-amino acids. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and characterization of novel biobased polyester-imides from natural amino acids, as precursors of polyester-imide urethane coatings. (n.d.). Eindhoven University of Technology. Retrieved from [Link]

• The degradation of BPA-PC in different solvents. Depolymerization conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Studies on ageing performance of some novel polyurethanes. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• The Evaluation of Simulated Environmental Degradation of Polycarbonate Filled with Inorganic and Organic Reinforcements. (2021). MDPI. Retrieved from [Link]

• Complete degradation of commercial polyester: Reducing plastic waste and creating new materials. (2022). Science Japan. Retrieved from [Link]

• Thermal Aging Effect on Mechanical Properties of Polyurethane. (2014). ResearchGate. Retrieved from [Link]

• The catalyst-free amino-alcoholysis depolymerization of BPA-PC. (n.d.). ResearchGate. Retrieved from [Link]

• Ageing Characteristics of Novel Polyurethanes and Its Composites Based on Cardanol. (2017). SciSpace. Retrieved from [Link]

• Understanding the Difference Between Monoethanolamine, Diethanolamine, and Triethanolamine. (2025). Rock Chemicals, Inc.. Retrieved from [Link]

• Degradation of polycarbonate to produce bisphenol A catalyzed by imidazolium-based DESs under metal-and solvent-free conditions. (2021). PMC. Retrieved from [Link]

• Degradation of polycarbonate to produce bisphenol A catalyzed by imidazolium-based DESs under metal-and solvent-free conditions. (n.d.). RSC Publishing. Retrieved from [Link]

• Degradation of polycarbonate to produce bisphenol A catalyzed by imidazolium-based DESs under metal-and solvent-free conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Catalytic depolymerization of polycarbonate in sub-critical ethanol. (n.d.). ResearchGate. Retrieved from [Link]

• Monoethanolamine Diethanolamine Triethanolamine. (2003). Dow Chemical Company.

• Depolymerization of Polyesters by Transesterification with Ethanol Using (Cyclopentadienyl)titanium Trichlorides. (2023). MDPI. Retrieved from [Link]

• Highly Stable Heterometallic Catalysts for Polyester Depolymerization and Polymerization at High Temperatures. (2025). Journal of the American Chemical Society. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures for 2-(2-Dimethylamino-cyclohexylamino)-ethanol

Executive Summary & Chemical Profile

2-(2-Dimethylamino-cyclohexylamino)-ethanol is a specialized aliphatic amine catalyst, structurally characterized by a cyclohexyl ring bridging a tertiary dimethylamine and a secondary amine with an ethanol tail. Commonly used in polyurethane synthesis and resin curing, this compound presents specific hazards due to its high alkalinity and potential for exothermic reactivity.[1]

Effective disposal requires strict adherence to RCRA (Resource Conservation and Recovery Act) standards, treating the substance primarily as a Corrosive (D002) and potentially Combustible hazardous waste. This guide outlines the operational workflow for safe containment, labeling, and off-site disposal.

Chemical Hazard Profile

Property	Characteristic	Operational Implication
Functional Class	Aliphatic Diamine / Amino Alcohol	High alkalinity; chelating agent.
Corrosivity	High (pH > 11.5)	Causes severe skin burns and eye damage (Cat. 1). RCRA Code: D002 .
Flammability	Combustible Liquid	Flash point typically >60°C. Keep away from ignition sources.
Reactivity	Exothermic	Reacts violently with strong acids, isocyanates, and oxidizers.
Toxicity	Acute Toxin	Harmful by inhalation, ingestion, and skin absorption.

Pre-Disposal Handling & Storage[2]

Before disposal, the chemical must be stabilized and segregated.[2] Do not attempt to neutralize large volumes (>100 mL) in the laboratory, as the heat of neutralization can trigger spattering or volatilization of toxic amines.

Segregation Protocols

• Incompatible Streams: NEVER mix with acids (e.g., Hydrochloric Acid, Sulfuric Acid), strong oxidizers (e.g., Peroxides, Nitric Acid), or halogenated solvents (e.g., Dichloromethane).

• Storage: Store in a dedicated "Organic Bases" cabinet. Ensure the container is tightly sealed to prevent absorption of atmospheric CO₂ and moisture.

Container Selection[4]

• Recommended: High-Density Polyethylene (HDPE) or Polypropylene (PP) containers.

• Prohibited: Aluminum or zinc containers (amines can react to form hydrogen gas) and glass containers for large volumes (risk of breakage/etching).

Disposal Workflow (Decision Logic)

The following workflow illustrates the decision logic for disposing of liquid waste, solid debris, and empty containers.

Figure 1: Operational decision tree for segregating and processing amine-based chemical waste.

Detailed Disposal Procedures

Protocol A: Liquid Waste (Stock & Solutions)

• Preparation: Don appropriate PPE (Nitrile gloves, lab coat, safety goggles).[3] Work inside a fume hood.

• Transfer: Pour the chemical into a chemically compatible HDPE waste carboy.

  • Note: Use a funnel to prevent spills.[4]

• Labeling: Immediately attach a Hazardous Waste Tag.[5]

  • Chemical Name: Write "2-(2-Dimethylamino-cyclohexylamino)-ethanol" clearly. Do not use abbreviations.

  • Hazard Checkbox: Check "Corrosive" and "Toxic".

  • Constituents: If a mixture, list all solvents and their approximate percentages.

• Storage: Place the carboy in secondary containment (tray) in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Solid Waste (Contaminated Debris)

• Collection: Collect contaminated pipettes, wipes, and gloves.

• Containment: Place items in a clear, 6-mil polyethylene hazardous waste bag.

• Sealing: Twist and tape the bag neck to create a hermetic seal.

• Tagging: Tag as "Hazardous Solid Waste - Amine Contaminated Debris".

Protocol C: Empty Containers (Triple Rinse Rule)

Under EPA regulations (40 CFR 261.7), a container is "RCRA Empty" if:

• All wastes have been removed using standard practices (pouring/pumping).

• The container has been triple-rinsed with a solvent capable of dissolving the residue (e.g., ethanol or acetone).

• Crucial: The rinsate (the solvent used to wash) must be collected and disposed of as Protocol A (Liquid Waste) . It cannot be poured down the drain.[3]

Emergency Spill Response

In the event of a spill, speed and correct absorbent selection are critical. Do not use paper towels or sawdust , as amines can react exothermically with cellulose, creating a fire hazard.

Figure 2: Immediate response workflow for amine spills. Note the prohibition of cellulosic absorbents.

Regulatory Compliance & Waste Codes

Compliance with federal and local regulations is non-negotiable. The following codes apply to this waste stream:

Authority	Code	Description	Reason for Classification
EPA (RCRA)	D002	Corrosive Waste	Aqueous pH > 12.5 or liquid corrodes steel.
EPA (RCRA)	D001	Ignitable Waste	Applicable if flash point < 60°C (Check specific SDS).
DOT	Class 8	Corrosive Material	Transport classification for shipping.
DOT	Class 3	Flammable Liquid	Secondary hazard if flash point is low.

Final Disposal Method: The standard industry method for this chemical is incineration (fuel blending) at a permitted TSD (Treatment, Storage, and Disposal) facility. This ensures complete thermal destruction of the organic amine structure.

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link]

• National Institutes of Health (NIH) - PubChem. Compound Summary: 2-(2-Dimethylaminoethoxy)ethanol. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste: Aliphatic Amines. [Link]

• American Chemistry Council. Polyurethane Amine Catalysts: Guidelines for Safe Handling and Disposal. [Link]

Sources

• 1. americanchemistry.com [americanchemistry.com]
• 2. collectandrecycle.com [collectandrecycle.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ethz.ch [ethz.ch]
• 5. vumc.org [vumc.org]

Personal protective equipment for handling 2-(2-Dimethylamino-cyclohexylamino)-ethanol

Executive Summary: Immediate Hazard Profile

2-(2-Dimethylamino-cyclohexylamino)-ethanol is a specialized hindered amine catalyst , structurally related to N,N-dimethylcyclohexylamine (DMCHA) and substituted ethanolamines.[1] It functions as a strong organic base and presents a dual hazard profile: corrosivity (due to the amine functionality) and systemic toxicity (enhanced by the lipophilic cyclohexyl ring facilitating skin absorption).[1]

Critical Directive: Treat this compound as a Class 8 Corrosive and Class 6.1 Toxic substance.[1] Do not handle outside of a certified fume hood.

Core Hazard Matrix

Hazard Class	GHS Classification	Critical Effect
Corrosivity	Skin Corr.[1][2][3][4][5] 1B / Eye Dam. 1	Irreversible tissue destruction; blindness.
Acute Toxicity	Acute Tox. 3 (Dermal/Inhalation)	Rapid systemic absorption; CNS depression.[1]
Sensitization	Resp. Sens. 1	Potential for occupational asthma upon inhalation.
Physical	Combustible Liquid (Class IIIA)	Flash point likely >60°C; hygroscopic.[1]

Chemical Profile & Structural Causality[1]

Understanding the molecule's structure is key to predicting its behavior and selecting the right safety protocols.

• Cyclohexyl Ring: Increases lipophilicity, allowing the molecule to penetrate the skin barrier more effectively than simple ethanolamines. This necessitates advanced skin protection (see PPE).[1]

• Dimethylamino Group: Provides high basicity (pKa ~10-11), driving the corrosive nature and catalytic activity.[1] It reacts exothermically with acids and strong oxidizers.

• Ethanol Tail: Confers water solubility and hygroscopicity. The chemical will absorb atmospheric moisture, which can degrade its catalytic performance and alter its viscosity.

Personal Protective Equipment (PPE) Matrix

Scientific Rationale: Standard nitrile examination gloves (4-5 mil) offer only incidental splash protection against aggressive amines.[1] The cyclohexyl group facilitates permeation. For prolonged contact or spill cleanup, laminate films are required.

PPE Category	Standard Operation (Small Scale < 100 mL)	Critical Operation (Spill / Large Scale > 1L)
Hand Protection	Double Gloving: Inner: Nitrile (4 mil)Outer: Nitrile (8 mil) or NeopreneChange outer glove every 15 mins.[1]	Laminate Barrier: Silver Shield® / 4H® or Butyl Rubber (>15 mil)Breakthrough time > 480 mins.[1]
Eye/Face	Chemical Splash Goggles (Indirect Vented)	Full-Face Respirator or Goggles + Face Shield
Respiratory	Fume Hood (Face velocity 80-100 fpm)	NIOSH Respirator with OV/Ammonia/Methylamine Cartridges (Green/Olive)
Body	Lab Coat (Cotton/Poly blend), closed-toe shoes	Tyvek® or ChemTape® sealed suit (if splash risk is high)

Operational Handling Protocol

This workflow is designed to minimize exposure and maintain chemical integrity (anhydrous conditions).[6]

Phase 1: Receiving & Storage

• Inspection: Upon receipt, inspect the bottle for crystallization or yellowing (signs of oxidation/moisture).

• Segregation: Store in a flammables cabinet dedicated to bases .

  • Incompatible: Do not store with acids (exothermic reaction), acid chlorides, or strong oxidizers (fire risk).[1]

• Environment: Keep container tightly sealed under an inert atmosphere (Nitrogen or Argon) if possible, as the substance is hygroscopic.

Phase 2: Experimental Usage (The "Dry-Transfer" Method)

Goal: Prevent atmospheric moisture ingress and worker exposure.[1]

• Setup: Secure the reaction flask in a fume hood. Ensure a quenching bath (dilute acetic acid) is nearby.[1]

• Transfer:

  • < 10 mL: Use a glass syringe with a long needle (Luer-lock). Avoid plastic syringes if storing for >5 mins (swelling risk).[1]

  • > 10 mL: Use a cannula transfer or a pressure-equalizing addition funnel under positive nitrogen pressure.[1]

• Quenching: Immediately rinse all contaminated glassware with 5% acetic acid or citric acid solution before removing it from the hood for washing.[1] This converts the volatile amine into a non-volatile salt.

Phase 3: Workflow Visualization[1]

Figure 1: Safe handling workflow emphasizing immediate equipment quenching to neutralize volatiles.

Emergency Response & Spill Management

Self-Validating System: The presence of a strong "fishy" or ammonia-like odor indicates a containment breach.[1] Stop work immediately.

Spill Decision Tree

• Assess Volume:

  • < 50 mL: Absorb with vermiculite or chemically treated amine-neutralizing pads .[1]

  • > 50 mL: Evacuate area. Call EHS. Do not attempt cleanup without SCBA if vapors are strong.

• Neutralization (Small Spills):

  • Cover the spill with a 1:1 mixture of sodium bisulfate (NaHSO4) and sand .[1] This solid acid neutralizes the amine base into a stable solid salt.

  • Warning: Do not use liquid acids (HCl) on a concentrated amine spill; the heat of neutralization may cause splattering.

Figure 2: Decision logic for amine spill response.

Waste Disposal & Deactivation[7]

Principle: Never dispose of amines down the drain. They are toxic to aquatic life and can damage plumbing seals.

Disposal Protocol

• Segregation: Collect in a dedicated waste container labeled "Basic Organic Waste" .

  • Do not mix with: Acid waste (explosion hazard), Chloroform (potential carbene generation), or Peroxides.[1]

• Deactivation (In-Lab):

  • For small residuals in glassware: Rinse with 5% Citric Acid .

  • Check pH: Ensure the rinsate is pH < 9 before combining with aqueous waste streams (if permitted by local regulations).

• Labeling: clearly mark the waste tag with "Contains: 2-(2-Dimethylamino-cyclohexylamino)-ethanol, Corrosive, Toxic".[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Huntsman Corporation. (2022).[1] JEFFCAT® Catalysts: Safe Handling Guidelines. (General reference for amine catalyst handling). [Link]

• PubChem. (2025).[1][7] Compound Summary for N,N-Dimethylcyclohexylamine (Structural Analog). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Safety and Health Standards: Toxic and Hazardous Substances (Amines). [Link][1]

Sources

• 1. 2-(2-(Dimethylamino)ethoxy)ethanol | C6H15NO2 | CID 74348 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. nbinno.com [nbinno.com]
• 7. 2-(2-(Dimethylamino)ethoxy)ethanol | C6H15NO2 | CID 74348 - PubChem [pubchem.ncbi.nlm.nih.gov]